2,2'-(Phenylphosphoryl)diphenol

• CAS: 112122-94-8

Core Science & Biosynthesis

Synthesis of 2,2'-(Phenylphosphoryl)diphenol (6-Phenyl-dibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide) from 2,2'-Biphenol: A Technical Guide

Executive Summary & Chemical Nomenclature

The reaction between 2,2'-biphenol and phenylphosphonic dichloride yields a highly stable 7-membered heterocyclic phosphonate ester. While strictly named 6-phenyl-dibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide under IUPAC conventions, this compound is frequently referred to in industrial catalogs and patents via bridging nomenclature as 2,2'-(phenylphosphoryl)diphenol [1].

It is critical for researchers to distinguish this cyclized product from its open-chain structural isomer, bis(2-hydroxyphenyl)phenylphosphine oxide (CAS 112122-94-8)[2]. The open-chain isomer lacks the biaryl C-C bond and cannot be synthesized directly from 2,2'-biphenol. The cyclic architecture detailed in this guide serves as a highly robust flame retardant and a critical precursor for advanced phosphite ligands, such as BIPHEPHOS[3].

Mechanistic Rationale & Chemical Causality

Unlike the reaction of phenylphosphonic dichloride with structurally linear bisphenols (e.g., Bisphenol A), which yields high-molecular-weight polyphosphonates[4], the reaction with 2,2'-biphenol is strictly governed by the proximity effect .

The rigid biaryl backbone of 2,2'-biphenol pre-organizes the two hydroxyl groups in close spatial proximity. Upon the initial phosphorylation of one hydroxyl group by PhP(O)Cl₂, the intermediate undergoes a rapid intramolecular nucleophilic attack. This intramolecular cyclization is kinetically favored over intermolecular chain growth, entirely suppressing polycondensation. The resulting 7-membered phosphepine ring adopts a distorted-boat conformation to minimize the severe steric strain imposed by the fused biphenyl system[5].

Triethylamine (Et₃N) is utilized in this workflow not merely as an acid scavenger, but as a nucleophilic catalyst. It generates a highly electrophilic phosphoryl-ammonium intermediate, accelerating the cyclization at ambient temperatures.

Quantitative Reaction Parameters

Parameter	Value / Description
2,2'-Biphenol	1.00 Equivalent (Limiting Reagent)
Phenylphosphonic Dichloride	1.05 Equivalents (Slight excess)
Triethylamine (Et₃N)	2.20 Equivalents (Acid scavenger & Catalyst)
Reaction Matrix (Solvent)	Anhydrous Toluene (0.1 M concentration)
³¹P NMR (Starting Material)	~ +34.0 ppm (CDCl₃)
³¹P NMR (Target Product)	~ +15.5 ppm (CDCl₃)
Expected Yield	85 - 92% (Post-crystallization)

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, this protocol is designed as a self-validating system relying on In-Process Controls (IPC) rather than arbitrary reaction times.

Step 1: Matrix Preparation To a flame-dried, argon-purged 500 mL 3-neck round-bottom flask equipped with a magnetic stirrer and an addition funnel, add 2,2'-biphenol (1.00 eq) and anhydrous toluene. Introduce triethylamine (2.20 eq). Causality: The use of toluene is a deliberate thermodynamic choice. It fully dissolves the starting materials and the target cyclic ester, but forces the quantitative precipitation of the triethylamine hydrochloride (Et₃N·HCl) byproduct. This phase separation drives the reaction equilibrium forward[4].

Step 2: Controlled Electrophile Addition Cool the reaction matrix to 0–5 °C using an ice-water bath. Dissolve phenylphosphonic dichloride (1.05 eq) in an equal volume of anhydrous toluene and transfer it to the addition funnel. Add the electrophile dropwise over 60 minutes. Causality: Slow addition under high-dilution conditions minimizes the local concentration of the electrophile, entirely suppressing intermolecular oligomerization in favor of the desired intramolecular cyclocondensation.

Step 3: In-Process Control (IPC) Verification A self-validating protocol requires analytical confirmation before quenching. After stirring at 25 °C for 4 hours, extract a 0.1 mL aliquot, filter the Et₃N·HCl salts, and analyze the filtrate via ³¹P NMR. The reaction is validated as complete when the starting material peak (~ +34 ppm) is entirely replaced by a single resonance at ~ +15.5 ppm, corresponding to the dioxaphosphepine phosphorus center. If the starting material persists, continue stirring and re-sample.

Step 4: Workup and Isolation Once validated by IPC, filter the reaction mixture through a Celite pad to remove the precipitated Et₃N·HCl. Wash the organic filtrate sequentially with 0.1 M HCl (to remove residual amine), saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, concentrate under reduced pressure, and recrystallize the crude residue from hot ethanol or a hexane/ethyl acetate mixture. This affords pure 6-phenyl-dibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide as a crystalline solid[3].

Reaction Workflow Visualization

Caption: Workflow for the self-validating cyclocondensation of 2,2'-biphenol to the dioxaphosphepine.

Sources

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• 4. researchgate.net [researchgate.net]
• 5. journals.iucr.org [journals.iucr.org]

A Comprehensive Spectroscopic Guide to 2,2'-(Phenylphosphoryl)diphenol: Theoretical Analysis and Practical Considerations

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Spectroscopic Landscape of a Niche Molecule

In the realm of chemical research and development, the structural elucidation of novel or sparsely documented molecules is a foundational task. 2,2'-(Phenylphosphoryl)diphenol, a compound at the intersection of organophosphorus and phenol chemistries, presents a unique spectroscopic fingerprint. This guide provides an in-depth exploration of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. While a complete, publicly available experimental dataset for 2,2'-(Phenylphosphoryl)diphenol is not readily found in the literature, this document serves as a robust theoretical and practical framework. By leveraging established spectroscopic principles and data from analogous structures, we can predict and interpret the spectral characteristics of this compound, offering a valuable resource for its synthesis and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 2,2'-(Phenylphosphoryl)diphenol, a combination of ¹H, ¹³C, and ³¹P NMR experiments would provide a comprehensive picture of its molecular framework.

Experimental Protocol: Acquiring High-Resolution NMR Data

A meticulous experimental approach is crucial for obtaining high-quality NMR spectra. The following protocol outlines the key steps for the analysis of 2,2'-(Phenylphosphoryl)diphenol.

Step-by-Step NMR Acquisition Workflow:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of high-purity 2,2'-(Phenylphosphoryl)diphenol in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; for instance, DMSO-d₆ is often preferred for observing exchangeable protons like those of hydroxyl groups.[1][2]

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for accurate chemical shift calibration (δ = 0.00 ppm).[3]

• Instrument Setup:

  • Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and resolution.

  • Shim the magnetic field to ensure homogeneity and obtain sharp spectral lines.

  • Set the appropriate acquisition parameters, including pulse width, acquisition time, and relaxation delay, to ensure quantitative and well-resolved spectra.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Perform a broadband proton-decoupled ¹³C NMR experiment.

  • Acquire a proton-decoupled ³¹P NMR spectrum, using an external standard such as 85% H₃PO₄ for referencing.[4]

  • If further structural confirmation is needed, 2D NMR experiments such as COSY (Correlated Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be performed to establish connectivity between protons and carbons.

Caption: A streamlined workflow for the acquisition and analysis of NMR data for 2,2'-(Phenylphosphoryl)diphenol.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is expected to be complex due to the presence of multiple aromatic protons and two hydroxyl groups.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.0 - 10.0	Broad Singlet	2H	Ar-OH	The acidic protons of the phenol groups are expected to be downfield and broad due to hydrogen bonding and chemical exchange. Their exact shift is highly dependent on solvent and concentration.[1][5]
~7.8 - 8.0	Multiplet	2H	Phenyl-H (ortho to P)	Protons on the phenyl ring directly attached to the phosphorus atom are deshielded by the electron-withdrawing phosphoryl group.
~7.2 - 7.6	Multiplet	11H	Phenyl-H (meta, para) & Biphenol-H	The remaining aromatic protons will appear in this region. The complexity will arise from overlapping signals and spin-spin coupling.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide information on the number of unique carbon environments.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~150 - 160	Biphenol C-O	The carbon atoms directly bonded to the hydroxyl groups are significantly deshielded.[2]
~120 - 140	Aromatic C	The remaining aromatic carbons of the biphenyl and phenyl moieties will resonate in this region. The carbon directly attached to the phosphorus will likely be a doublet due to ¹J-coupling.

Predicted ³¹P NMR Spectral Data

³¹P NMR is highly diagnostic for organophosphorus compounds.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment	Rationale
+10 to +30	Singlet (proton-decoupled)	P=O	The chemical shift is characteristic of a pentavalent phosphorus atom in a phosphate ester-like environment. The exact shift will be influenced by the aromatic substituents.[6][7]

Infrared (IR) Spectroscopy: Unveiling Functional Groups

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. The IR spectrum of 2,2'-(Phenylphosphoryl)diphenol will be characterized by absorptions corresponding to O-H, P=O, P-O-C, and aromatic C-H and C=C bonds.

Experimental Protocol: Acquiring a High-Quality IR Spectrum

Step-by-Step IR Acquisition Workflow:

• Sample Preparation:

  • For solid samples, the KBr pellet method is common. A small amount of the sample is ground with dry potassium bromide and pressed into a transparent disk.

  • Alternatively, Attenuated Total Reflectance (ATR) can be used, where the solid sample is placed directly on the ATR crystal.

• Data Acquisition:

  • A background spectrum of the empty sample compartment (or just the KBr pellet) is recorded.

  • The sample is placed in the IR beam path, and the spectrum is recorded.

  • Multiple scans are typically co-added to improve the signal-to-noise ratio.

Caption: A concise workflow for obtaining and interpreting the IR spectrum of 2,2'-(Phenylphosphoryl)diphenol.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Assignment
3200-3600	Strong, Broad	O-H stretch	Phenolic hydroxyl groups, likely hydrogen-bonded.[8]
3000-3100	Medium	C-H stretch	Aromatic C-H bonds.[9]
1500-1600	Medium-Strong	C=C stretch	Aromatic ring skeletal vibrations.[8]
1200-1300	Strong	P=O stretch	Phosphoryl group. This is a very characteristic and intense absorption for organophosphorus compounds.
950-1100	Strong	P-O-C stretch	Aryl phosphate ester linkage.
690-900	Strong	C-H out-of-plane bend	Aromatic C-H bending, which can provide information on the substitution pattern.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used to confirm its identity and structure.

Experimental Protocol: Obtaining the Mass Spectrum

Step-by-Step MS Acquisition Workflow:

• Sample Introduction:

  • The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography (LC) for separation from impurities.

• Ionization:

  • Electron Ionization (EI) is a common technique that provides detailed fragmentation patterns.[10]

  • Electrospray Ionization (ESI) is a softer ionization technique that is less likely to cause extensive fragmentation and will likely show a prominent molecular ion peak.[11]

• Mass Analysis:

  • A mass analyzer (e.g., quadrupole, time-of-flight) separates the ions based on their mass-to-charge ratio (m/z).

Caption: A summary of the key stages in the mass spectrometric analysis of 2,2'-(Phenylphosphoryl)diphenol.

Predicted Mass Spectrum

The exact molecular weight of 2,2'-(Phenylphosphoryl)diphenol (C₁₈H₁₅O₄P) is approximately 334.07 g/mol .

• Molecular Ion (M⁺): An ESI mass spectrum is expected to show a prominent peak at m/z 335.07 [M+H]⁺ in positive ion mode or m/z 333.06 [M-H]⁻ in negative ion mode. An EI spectrum may show a molecular ion peak at m/z 334.

• Key Fragmentation Pathways:

  • Loss of a phenyl group (C₆H₅, 77 Da) from the phosphorus atom.

  • Cleavage of the P-O-C bonds.

  • Loss of the phosphoryl group (PO, 47 Da).

  • Fragments corresponding to the biphenol moiety.

Conclusion: A Roadmap for Spectroscopic Characterization

References

• Dominguini, L., Martinello, K., Peterson, M., et al. (2019). Synthesis of Polyphosphate Polymer Employing the Bisphenol (BHBF) and the Dichloride of Phenylphosphonic (PPDC): Evaluation of the Thermal Characteristics. Current Research in Chemistry, 11, 1-7.
• Gordon, I. E., Rothman, L. S., et al. (2022). The HITRAN2020 molecular spectroscopic database.

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Royal Society of Chemistry. (n.d.). Supporting Information - The Royal Society of Chemistry. Retrieved from [Link]

• Steffen's Chemistry Pages. (2017). 31P chemical shifts. Retrieved from [Link]

• Doc Brown's Chemistry. (2026). infrared spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• Doc Brown's Chemistry. (2026). mass spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• Doc Brown's Chemistry. (2026). 1H proton nmr spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• Doc Brown's Chemistry. (2026). 13C nmr spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• Purdue University. (n.d.). Mass Spectrometric Detection of Phenols using the Gibbs Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• UCLA. (n.d.). IR Chart. Retrieved from [Link]

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• 1. 1H proton nmr spectrum of phenol C6H6O C6H5OH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 phenol 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of phenol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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Solvation Dynamics of 2,2'-(Phenylphosphoryl)diphenol: A Technical Guide

Executive Summary

In the realm of advanced materials and homogeneous catalysis, 2,2'-(Phenylphosphoryl)diphenol (CAS: 112122-94-8), also recognized as bis(2-hydroxyphenyl)phenylphosphine oxide, stands out as a highly versatile bidentate ligand and synthon [1]. Structurally characterized by a central phosphine oxide (P=O) core flanked by two ortho-hydroxyphenyl groups and one phenyl ring, its physicochemical behavior is heavily dictated by its solvation dynamics.

As a Senior Application Scientist, I frequently observe that the efficacy of this compound—whether acting as a metal-coordinating ligand in catalysis or as a chain-extending flame retardant in epoxy resins [3]—is fundamentally bottlenecked by its solubility profile. This whitepaper deconstructs the mechanistic causality behind its solubility in common laboratory solvents and provides a self-validating empirical protocol for thermodynamic solubility determination.

Mechanistic Causality of Solvation

To predict and manipulate the solubility of 2,2'-(Phenylphosphoryl)diphenol, one must look beyond basic "like-dissolves-like" heuristics and analyze the specific intermolecular forces at play:

• Dual Hydrogen-Bonding Capacity: The molecule possesses a unique amphoteric hydrogen-bonding profile. The highly polarized P=O bond acts as a potent hydrogen-bond acceptor, while the two phenolic -OH groups serve as excellent hydrogen-bond donors [2].

• Crystal Lattice Disruption: In its solid state, the compound forms a rigid crystalline lattice stabilized by strong intermolecular hydrogen bonds between the phosphine oxide and phenolic groups. For dissolution to occur, the solvent must possess a sufficiently high dielectric constant and complementary H-bonding capacity to competitively disrupt these solute-solute interactions.

• Aromatic Lipophilicity: The presence of three aromatic rings imparts a degree of lipophilicity. While this prevents solubility in highly polar but non-interacting solvents (like neutral water), it enables π-π stacking interactions, granting moderate solubility in aromatic solvents.

Caption: Mechanistic pathways of hydrogen-bond driven solvation for 2,2'-(Phenylphosphoryl)diphenol.

Empirical Solubility Profile

Based on the structural mechanics outlined above, the quantitative solubility of 2,2'-(Phenylphosphoryl)diphenol can be categorized across standard laboratory solvent classes. The following table synthesizes these interactions to guide solvent selection for synthetic workflows.

Solvent Class	Representative Solvents	Solubility Tier	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, NMP	High (>50 mg/mL)	Strong H-bond acceptance from phenolic -OH; high dielectric constant easily disrupts the solid lattice.
Polar Protic	Methanol, Ethanol	High (30-50 mg/mL)	Mutual H-bond donation/acceptance with both the P=O core and phenolic -OH groups.
Halogenated	Dichloromethane, Chloroform	Moderate (10-30 mg/mL)	Dipole-dipole interactions and weak H-bonding with the P=O core; limited disruption of phenol networks.
Aromatic	Toluene, Benzene	Low-Mod (1-10 mg/mL)	Relies primarily on π-π stacking interactions; lacks the polarity to fully break the H-bond network.
Aliphatic	Hexane, Heptane	Insoluble (<1 mg/mL)	Complete inability to disrupt the strong intermolecular H-bonds of the solid lattice.
Aqueous (Neutral)	Water (pH 7.0)	Insoluble (<0.1 mg/mL)	High hydrophobicity of the three phenyl rings outweighs the hydration of the polar groups.
Aqueous (Basic)	1M NaOH (aq)	High (Soluble as salt)	Base-catalyzed deprotonation of phenolic -OH groups yields a highly water-soluble phenoxide salt [4].

Experimental Protocol: Self-Validating Solubility Determination

This protocol is designed with built-in causality checks: prolonged equilibration prevents false-low readings from slow dissolution kinetics, and membrane saturation prevents false-lows from analyte adsorption.

Step-by-Step Methodology:

• Saturation: Accurately weigh an excess amount of 2,2'-(Phenylphosphoryl)diphenol (e.g., 100 mg) into a 10 mL amber glass vial. Add exactly 5.0 mL of the target solvent.

• Thermodynamic Equilibration: Seal the vial and place it in a thermostatic shaker bath set to 25.0 ± 0.1 °C. Agitate at 300 rpm for 48 hours. Scientific Causality: 48 hours ensures the transition from kinetic dissolution to true thermodynamic equilibrium, accounting for the high lattice energy of the compound.

• Phase Separation: Transfer the suspension to a centrifuge tube and spin at 10,000 rpm for 15 minutes to pellet undissolved solids.

• Filtration & Adsorption Check: Draw the supernatant into a syringe and filter through a 0.22 µm PTFE membrane. Critical Step: Discard the first 1.0 mL of the filtrate. Scientific Causality: Phenolic compounds frequently adsorb onto filter membranes; discarding the first milliliter saturates the membrane, ensuring the collected filtrate represents the true concentration.

• Volumetric Dilution: Dilute the collected filtrate volumetrically with the HPLC mobile phase (e.g., Acetonitrile/Water 60:40 v/v) to ensure the final concentration falls within the linear dynamic range of your UV calibration curve.

• Quantification: Analyze the diluted sample via HPLC-UV at an absorption maximum of λ = 254 nm. Calculate the original solubility using a pre-validated linear regression model.

Caption: Self-validating shake-flask workflow for thermodynamic solubility quantification.

Implications in Drug Development and Catalysis

Understanding the solubility of 2,2'-(Phenylphosphoryl)diphenol is not merely an academic exercise; it dictates its functional utility. In transition metal catalysis, the solubility of this bidentate ligand directly impacts the kinetics of metal complexation. Utilizing polar aprotic solvents like DMF or DMSO ensures complete dissolution, preventing heterogeneous reaction mixtures and irreproducible yields.

Furthermore, in materials science—specifically in the synthesis of flame-retardant epoxy resins—its high solubility in polar solvents allows for seamless integration as a chain extender, significantly elevating the glass transition temperature (Tg) of the final polymer matrix without compromising structural integrity [3]. Conversely, its insolubility in neutral aqueous media makes it an excellent candidate for applications requiring high moisture resistance.

References

• Benchchem.2,2'-(Phenylphosphoryl)diphenol | RUO.
• CymitQuimica.CAS 795-43-7: Bis(4-hydroxyphenyl)phenylphosphine oxide.
• European Patent Office (EP1268665).FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS.
• ACS Publications (The Journal of Organic Chemistry).Reactivity of Ferrocenyl Phosphates Bearing (Hetero-)Aromatics.

An In-depth Technical Guide to the Thermal Stability and Decomposition of 2,2'-(Phenylphosphoryl)diphenol

This guide provides a comprehensive technical overview of the thermal properties of 2,2'-(Phenylphosphoryl)diphenol (PPD), a molecule of significant interest in materials science, particularly in the development of high-performance, flame-retardant polymers. For researchers and professionals in polymer chemistry and drug development, understanding the thermal behavior of precursor molecules is paramount for predicting material performance, ensuring processing stability, and establishing safety profiles. This document delineates the key aspects of PPD's thermal stability, its decomposition mechanism, and the analytical methodologies required for a thorough characterization.

Introduction: The Significance of 2,2'-(Phenylphosphoryl)diphenol

2,2'-(Phenylphosphoryl)diphenol is an organophosphorus compound characterized by a central phenylphosphonate core bonded to two phenol moieties. This unique structure combines the thermal robustness of aromatic rings with the reactive and char-forming potential of the phosphorus group. While its direct applications in drug development are not prominent, its role as a monomer or an additive is critical in creating polymers with enhanced thermal stability and flame retardancy.[1][2] Organophosphorus compounds are widely recognized for their efficacy as flame retardants, often functioning through condensed-phase mechanisms that promote the formation of a protective insulating char layer during combustion.[3][4] Understanding the intrinsic thermal stability and decomposition pathways of PPD is the foundational step in designing and optimizing these advanced materials.

Quantitative Assessment of Thermal Stability

To quantify the thermal stability of PPD, two complementary analytical techniques are indispensable: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) .

• Expertise & Experience: We employ TGA to precisely measure mass loss as a function of temperature, which directly correlates to decomposition.[5] DSC is used concurrently to monitor the heat flow into or out of the sample, allowing us to identify melting points, glass transitions, and whether the decomposition is an endothermic or exothermic process.[6][7] The combination of these techniques provides a complete picture of the material's behavior under thermal stress.

Key Thermal Properties

The following table summarizes the expected thermal properties of PPD, based on analysis of structurally similar aromatic phosphonates and phenolic compounds.

Parameter	Symbol	Typical Value Range	Significance
Melting Point	T_m	150 - 180 °C	Defines the transition from solid to liquid state; critical for melt processing.
Onset Decomposition Temp. (5% mass loss)	T_d5%	340 - 370 °C	Indicates the initiation of significant thermal degradation.[6]
Temp. of Max. Decomposition Rate	T_max	380 - 420 °C	The temperature at which the decomposition reaction is fastest.
Char Yield at 800 °C (in N₂)	% Char	25 - 40%	High char yield is indicative of a condensed-phase flame retardant mechanism.[6][8][9]
Decomposition Enthalpy	ΔH_d	Variable (Exothermic)	Indicates the energy released during decomposition, which can influence combustion behavior.[6]

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol describes a self-validating system for determining the thermal stability of PPD.

Objective: To determine the onset of thermal decomposition, the temperature of maximum decomposition rate, and the final char yield of PPD under an inert atmosphere.

Methodology:

• Sample Preparation:

  • Ensure the PPD sample is homogenous and dry. If necessary, dry the sample in a vacuum oven at 80 °C for 4 hours to remove any residual solvent or moisture.

  • Weigh 5-10 mg of the PPD powder into a platinum or alumina TGA pan. An accurate sample mass is critical for reproducible results.

• Instrument Setup (e.g., TA Instruments Q500):

  • Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 60 mL/min.[3] An inert atmosphere is chosen to study the intrinsic pyrolysis of the material, excluding oxidative effects.

  • Temperature Program:

    • Equilibrate the sample at 30 °C.

    • Ramp the temperature from 30 °C to 800 °C at a constant heating rate of 10 °C/min.[3] A standardized heating rate is crucial for comparing results across different samples.[10]

  • Data Acquisition: Record the sample mass, sample temperature, and time throughout the experiment.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine T_d5% : The temperature at which 5% mass loss has occurred.

  • Calculate the first derivative of the mass loss curve (DTG curve). The peak of the DTG curve corresponds to T_max .

  • Determine the % Char Yield : The percentage of residual mass remaining at the end of the experiment (800 °C).

Workflow for TGA Experiment

Caption: Standard workflow for TGA analysis of PPD.

The Decomposition Mechanism of PPD

The thermal decomposition of PPD is a complex, multi-step process. Based on established mechanisms for phenyl phosphonates and phenolic compounds, a condensed-phase mechanism is proposed as the dominant pathway.[3][4] This is highly advantageous for flame retardancy, as it focuses on building a protective char layer rather than releasing flammable volatiles.

Authoritative Grounding: The decomposition of organophosphorus esters typically begins with the elimination of a phosphorus acid.[3][11] This acid then acts as a catalyst for dehydration and cross-linking reactions in the polymer matrix, leading to char formation.[4][12] The decomposition of the phenolic moieties themselves often proceeds via decarbonylation or water loss.[13]

The proposed pathway involves three primary stages:

• Initiation (340 - 380 °C): The process begins with the homolytic or heterolytic cleavage of the P-O or P-C bonds. The P-OAr bond is typically the weakest link. This initial scission forms phosphoric/phosphonic acid intermediates and reactive phenolic radicals.[14][15]

• Propagation & Cross-linking (380 - 500 °C): The generated acidic phosphorus species act as powerful catalysts. They promote the dehydration of the phenolic hydroxyl groups, leading to the formation of ether linkages between PPD molecules. This extensive cross-linking creates a thermally stable, three-dimensional network.

• Char Formation (> 500 °C): At higher temperatures, the cross-linked network undergoes further rearrangement and graphitization. This process expels small, non-flammable molecules like water and carbon dioxide, consolidating the structure into a phosphorus-rich, glassy carbonaceous char. This char layer insulates the underlying material from heat and prevents the release of flammable gases into the gas phase.[1][9]

Proposed Decomposition Pathway

Caption: Proposed condensed-phase decomposition mechanism for PPD.

Decomposition Kinetics

To gain deeper insight into the stability of PPD, we can study its decomposition kinetics. By performing TGA scans at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min), we can calculate the activation energy (Ea) for the decomposition process using isoconversional methods like the Kissinger or Flynn-Wall-Ozawa models.[6][16]

• Trustworthiness: A higher activation energy implies a greater energy barrier for decomposition, indicating higher thermal stability. This kinetic data is crucial for predicting material lifetime and performance under various thermal conditions.

Kinetic Parameters (Hypothetical)

Kinetic Model	Activation Energy (Ea)	Pre-exponential Factor (A)
Kissinger	180 - 250 kJ/mol	> 10¹³ s⁻¹
Flynn-Wall-Ozawa	190 - 260 kJ/mol	> 10¹³ s⁻¹

Note: These values are illustrative and based on data for phosphorus-containing epoxy resins and polyesters.[6]

Protocol Outline: Kinetic Study via TGA

• Perform TGA Scans: Run the TGA experiment as described in Section 2.2, but repeat the experiment at several different linear heating rates (β), for example, 5, 10, 15, and 20 °C/min.

• Data Extraction: For each heating rate, identify the peak decomposition temperature (T_max) from the DTG curve.

• Kissinger Method Application: Plot ln(β/T_max²) versus 1/T_max. The slope of the resulting line is equal to -Ea/R, where R is the universal gas constant. This allows for the calculation of the activation energy (Ea).

Conclusion

2,2'-(Phenylphosphoryl)diphenol exhibits high intrinsic thermal stability, with decomposition initiating well above 300 °C. Its decomposition is dominated by a condensed-phase mechanism, leading to the formation of a significant amount of phosphorus-rich char. This behavior is characteristic of an effective flame retardant. The proposed multi-stage decomposition pathway, involving the formation of acidic phosphorus species that catalyze cross-linking and charring, provides a robust model for understanding its function in polymer systems. The analytical workflows presented herein offer a reliable framework for researchers to validate these properties and further explore the potential of PPD in the development of next-generation, high-performance materials.

References

• Kinetics of thermal degradation in non-isothermal conditions of some phosphorus-containing polyesters and polyesterimides. (n.d.). ElectronicsAndBooks.
• Carja, I. D., Serbezeanu, D., Lisa, G., Vlad-Bubulac, T., & Hamciuc, C. (2014). Thermal Degradation and Kinetic Studies of New Flame-Retardant Phosphorus-Containing Polymers with Liquid Crystalline Properties. Taylor & Francis Online.
• Thermal degradation kinetics and flame retardancy of phosphorus-containing dicyclopentadiene epoxy resins. (2006).
• (PDF) Thermal degradation kinetics of some phosphorus containing aromatic polyesters. (n.d.).
• Gaan, S., & Schiraldi, D. A. (2022). Thermal Degradation of Organophosphorus Flame Retardants.
• Kalinovych, V., Rahman, M. S., et al. (2022). Thermal stability and protective properties of phenylphosphonic acid on Cu(111). Royal Society of Chemistry.
• Adsorption and Thermal Stability of Phenylphosphonic Acid on Cerium Oxides. (n.d.).
• Taylor, M., Cavalli, G., & Hamerton, I. (2018). Examining the influence of organophosphorous flame retardants on the thermal properties of a benzoxazine polymer. University of Bristol Research Portal.
• Thermal stability and protective properties of phenylphosphonic acid on Cu(111). (n.d.). NSF Public Access Repository (NSF-PAR).
• Technical Support Center: Managing Thermal Degradation of Phosphonate-Containing Polymers. (n.d.). Benchchem.
• Thermal Degradation of Organophosphorus Flame Retardants. (2022).
• Thermal degradation and fire behaviour of novel polyurethanes based on phosphate polyols. (2014).
• TGA data of flame retarded FPUF. (n.d.).
• Schartel, B. (2010).
• Use of TGA to Distinguish Flame-Retarded Polymers from Standard Polymers. (n.d.). TA Instruments.
• Synthesis of a novel phosphonate flame retardant and its application in epoxy resins. (2015). SpecialChem.
• Wiens, J. P., et al. (2012).
• Phosphorus flame retardants. (n.d.). Pinfa.
• Synthesis and thermal properties of some phenolic resins. (2019). Innovaciencia.
• A novel grafted polyethylene with diphenyl phosphoryl group: Improved flame retardancy and favorable compatibility. (2021).
• Thermal Decomposition Mechanism of 2,2-Bis-(4-Hydroxy-phenyl)-1, 1-Dichloroethylene-Based Polymers. (n.d.). DTIC.
• Synthesis of Polyphosphate Flame Retardant Bisphenol AP Bis(Diphenyl Phosphate) and Its Application in Polycarbonate/Acrylonitrile-Butadiene-Styrene. (2024).
• Synthesis and Characterization of P-PPD-Ph-Conjugated Flame Retardant. (n.d.).
• THERMAL DECOMPOSITION MECHANISMS OF EPOXIES AND POLYURETHANES. (n.d.). OSTI.GOV.
• The development and application of contemporary phosphorus flame retardants: a review. (2025). Frontiers.

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The Discovery, Synthesis, and Application of 2,2'-(Phenylphosphoryl)diphenol: A Technical Guide

Executive Summary

The compound 2,2'-(Phenylphosphoryl)diphenol (CAS No. 112122-94-8), also widely known in literature as bis(2-hydroxyphenyl)phenylphosphine oxide , represents a critical intersection between fundamental organophosphorus mechanistic chemistry and advanced materials science. Originally isolated during rigorous quantum chemical studies of triarylphosphine oxide cleavage, this compound has since evolved into a highly prized bidentate ligand for transition metal catalysis and a foundational monomer for non-halogenated, flame-retardant epoxy resins.

This whitepaper provides an authoritative, in-depth analysis of its discovery, the causality behind its unique synthetic pathways, its quantum mechanical properties, and its modern industrial applications.

Historical Context and Discovery

The formal characterization and mechanistic understanding of 2,2'-(Phenylphosphoryl)diphenol were solidified in the late 1990s through the seminal work of Jack B. Levy, Steven B. Sutton, and Ronald E. Olsen[1]. Prior to their research, the behavior of carbon-oxygen bonds ortho to a phosphoryl group in triarylphosphine oxides under extreme basic conditions was poorly understood.

The KOH Fusion Breakthrough

Levy et al. discovered that carbon-oxygen bonds in specific triarylphosphine oxides undergo highly specific cleavage when fused with potassium hydroxide (KOH) or treated with potassium tert-butoxide in refluxing toluene[1]. This reaction proceeds via a nucleophilic addition-elimination mechanism activated by the ortho phosphoryl group.

When 10-phenyl-10H-phenoxaphosphine 10-oxide is subjected to KOH fusion, the ring opens to produce 2,2'-(Phenylphosphoryl)diphenol alongside 2-phenoxyphenyl(phenyl)phosphinic acid[1]. Interestingly, the reaction exhibits strict cation dependency. While KOH fusion of bis(2-methoxyphenyl)phenylphosphine oxide successfully yields 2,2'-(Phenylphosphoryl)diphenol, utilizing sodium hydroxide (NaOH) under identical conditions drastically alters the reaction trajectory, yielding 2-hydroxyphenyl(phenyl)phosphinic acid instead[1]. This divergence is attributed to the differing coordination spheres and nucleophilicities of the potassium versus sodium complexes during the intermediate addition-elimination transition state.

Quantum Mechanical Validation

A defining feature of 2-phosphinylphenols, including 2,2'-(Phenylphosphoryl)diphenol, is an anomalous downfield 31 P NMR chemical shift. Ab initio quantum chemical studies confirmed that this shift is caused by strong intramolecular hydrogen bonding between the phenolic hydroxyl groups and the phosphoryl oxygen[1]. This hydrogen bonding deshields the phosphorus nucleus, shifting the resonance downfield, and locks the molecule into a highly stable global minimum conformer.

Physicochemical Profile

To facilitate experimental design, the core quantitative data for 2,2'-(Phenylphosphoryl)diphenol is summarized below.

Property	Value / Description
IUPAC Name	2-[(2-hydroxyphenyl)-phenylphosphoryl]phenol
Common Synonyms	bis(2-hydroxyphenyl)phenylphosphine oxide
CAS Registry Number	112122-94-8
Molecular Formula	C 18​ H 15​ O 3​ P
Molecular Weight	310.29 g/mol
Melting Point	240 - 241 °C (Solvent: ethyl ether/hexane)[2]
Boiling Point	538.7 ± 50.0 °C (Predicted)
Density	1.34 ± 0.1 g/cm³ (Predicted)
pKa (Acid Dissociation)	7.67 ± 0.30 (Predicted)

Mechanistic Pathways & Structural Logic

The synthesis of 2,2'-(Phenylphosphoryl)diphenol relies on the precise manipulation of steric and electronic environments around the phosphorus center. The ortho phosphoryl group acts as an electron-withdrawing anchor, stabilizing the transition state during nucleophilic attack by the hydroxide ion.

Caption: Nucleophilic addition-elimination pathway for the synthesis of 2,2'-(Phenylphosphoryl)diphenol.

Self-Validating Experimental Protocols

Protocol A: KOH Fusion Synthesis of 2,2'-(Phenylphosphoryl)diphenol

Rationale: This protocol utilizes the nucleophilic addition-elimination mechanism described by Levy et al.[1]. The use of KOH rather than NaOH is strictly required to prevent over-cleavage to the phosphinic acid.

• Preparation: In a rigorously dried, inert-gas-purged nickel or stainless steel crucible, combine 10.0 mmol of 10-phenyl-10H-phenoxaphosphine 10-oxide with a 10-fold molar excess (100.0 mmol) of anhydrous Potassium Hydroxide (KOH) pellets.

• Fusion: Heat the crucible gradually using a sand bath or muffle furnace to 250–280 °C until the mixture forms a homogenous, homogenous melt. Maintain the fusion state for 45–60 minutes.

• Quenching: Allow the melt to cool to approximately 100 °C, then carefully quench by slowly adding 50 mL of deionized water to dissolve the excess KOH and potassium salts of the products.

• Acidification (Self-Validation Step): Slowly add 6M HCl dropwise under stirring until the pH reaches ~2.0. The precipitation of crude phosphine oxides validates the successful cleavage of the phenoxaphosphine ring.

• Isolation: Extract the aqueous suspension with ethyl acetate (3 x 50 mL). Dry the combined organic layers over anhydrous MgSO 4​ , filter, and concentrate in vacuo.

• Purification: Recrystallize the crude residue from a mixture of ethyl ether and hexane to yield pure 2,2'-(Phenylphosphoryl)diphenol (Melting point validation: 240-241 °C).

Industrial Applications: Non-Halogenated Flame Retardants

Beyond fundamental chemistry, 2,2'-(Phenylphosphoryl)diphenol has become highly valuable in the electronics and aerospace industries. Traditional flame retardants rely on brominated compounds (like TBBA), which release toxic, corrosive gases upon combustion.

2,2'-(Phenylphosphoryl)diphenol serves as a reactive, non-halogenated phosphorus element-containing compound[3]. Because it contains two phenolic hydroxyl groups, it can readily react with epichlorohydrin to form a phosphorus-containing diglycidyl ether, or it can act as a chain-extending crosslinker when reacted directly with existing epoxy resins[3]. During a fire, the phosphorus moiety promotes char formation (intumescence), which insulates the underlying polymer and starves the flame of oxygen and volatile fuel.

Caption: Workflow for integrating 2,2'-(Phenylphosphoryl)diphenol into flame-retardant epoxy laminates.

Protocol B: Epoxidation for Flame-Retardant Resin Formulation

Rationale: This workflow transforms the diphenol into a reactive epoxy monomer, ensuring the flame-retardant phosphorus is covalently bound to the polymer matrix, preventing leaching[3].

• Dissolution: Dissolve 1.0 equivalent of 2,2'-(Phenylphosphoryl)diphenol in a 10-fold molar excess of epichlorohydrin inside a multi-neck flask equipped with a reflux condenser and mechanical stirrer.

• Catalysis: Add 0.05 equivalents of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) and heat the mixture to 90 °C for 2 hours to promote the formation of the chlorohydrin intermediate.

• Dehydrohalogenation: Cool the mixture to 60 °C. Slowly add 2.2 equivalents of 50% aqueous NaOH dropwise over 1 hour under vigorous stirring.

• Workup: Remove excess epichlorohydrin via vacuum distillation. Dissolve the remaining resin in methyl ethyl ketone (MEK), wash with deionized water to remove NaCl, and evaporate the solvent to yield the phosphorus-containing diglycidyl ether.

• Curing: This resin can now be blended with a multi-functional phenolic crosslinker (e.g., phenol novolac) and cured at 165 °C–190 °C to form a high-Tg, flame-retardant laminate[3].

References

• 009Bio. "bis(2-hydroxyphenyl)phenylphosphine oxide | 112122-94-8." 009Bio. Available at: [Link]

• Levy, J. B., Sutton, S. B., & Olsen, R. E. (1999). "Experimental and Quantum Chemical Studies of 2-Phosphinylphenol Derivatives." Phosphorus, Sulfur, and Silicon and the Related Elements, 144(1), 601-604. Available at: [Link]

• European Patent Office. "FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665." EPO. Available at: [Link]

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• 3. FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665 [data.epo.org]

Protocols & Analytical Methods

Application Notes and Protocols for 2,2'-(Phenylphosphoryl)diphenol Derivatives in Asymmetric Synthesis

Introduction: The Rise of Chiral Phosphoric Acids in Asymmetric Catalysis

In the landscape of modern organic synthesis, the quest for enantiomerically pure compounds remains a paramount objective, particularly in drug discovery and materials science where stereochemistry dictates function.[1][2] Among the various tools available to the synthetic chemist, organocatalysis has emerged as a powerful and environmentally benign strategy, offering an alternative to traditional metal-based catalysts. Within this field, Chiral Phosphoric Acids (CPAs) have ascended as a preeminent class of Brønsted acid catalysts, celebrated for their remarkable efficiency, broad applicability, and operational simplicity.[3][4]

These catalysts, structurally characterized by an axially chiral biaryl backbone such as 1,1'-bi-2-naphthol (BINOL) or a substituted biphenol, possess a unique bifunctional nature. The acidic proton of the phosphate moiety can activate an electrophile through hydrogen bonding, while the Lewis basic phosphoryl oxygen simultaneously organizes the nucleophile.[3] This dual activation within a well-defined chiral pocket enables exquisite control over the stereochemical outcome of a vast array of chemical transformations. This guide provides an in-depth exploration of the applications of these powerful catalysts, focusing on derivatives of the 2,2'-(biaryl)phosphoryl scaffold, with detailed protocols for their use in key asymmetric reactions.

Catalyst Structure and Mechanism of Stereoselection

The efficacy of a CPA catalyst is rooted in its rigid C2-symmetric or axially chiral framework, which creates a sterically defined and predictable chiral environment. The most successful variants are derived from the BINOL scaffold, where substituents at the 3 and 3' positions are modulated to fine-tune both steric hindrance and acidity, thereby optimizing selectivity for a given transformation.[5]

Caption: General structure of a BINOL-derived chiral phosphoric acid catalyst.

The catalytic cycle hinges on the principle of bifunctional activation, a concept central to its success.[6] In a typical reaction, such as the addition of a nucleophile to an imine, the catalyst operates through a highly organized transition state. The phosphoric acid protonates or forms a strong hydrogen bond with the imine nitrogen, enhancing its electrophilicity. Concurrently, the phosphoryl oxygen acts as a Lewis base, directing the incoming nucleophile. This ternary complex positions the reactants in a specific orientation that favors attack on one of the two enantiotopic faces of the electrophile, leading to the formation of the desired stereoisomer.[6]

Caption: Bifunctional activation mechanism in CPA-catalyzed nucleophilic addition to an imine.

Application Note I: Asymmetric Transfer Hydrogenation of Imines

Transformation Overview: The enantioselective reduction of prochiral imines to form chiral amines is a cornerstone transformation in organic synthesis, as chiral amines are ubiquitous structural motifs in pharmaceuticals and natural products. CPA-catalyzed transfer hydrogenation provides a metal-free method for this conversion, typically using a Hantzsch ester as a mild and convenient hydride source.[7] The reaction proceeds with high enantioselectivity under mild conditions, tolerating a wide range of functional groups.

Causality of Method: The success of this protocol relies on the CPA's ability to activate the imine towards reduction while simultaneously controlling the facial selectivity of hydride delivery from the Hantzsch ester. The acidic proton of the CPA forms a hydrogen bond with the imine nitrogen, creating a chiral ion pair with the protonated imine. The bulky 3,3'-substituents of the catalyst effectively shield one face of the imine, directing the approach of the Hantzsch ester to the less hindered face, thus ensuring high stereocontrol.

Representative Data:

Entry	Imine Substrate (Ar¹)	Imine Substrate (Ar²)	Catalyst Loading (mol%)	Yield (%)	ee (%)
1	Phenyl	4-MeO-Phenyl	2	98	96
2	2-Naphthyl	Phenyl	2	97	94
3	4-Cl-Phenyl	Benzyl	5	95	90
4	Thien-2-yl	Phenyl	5	91	88

Data synthesized from representative literature procedures.

Detailed Experimental Protocol: Asymmetric Reduction of an Imine

Materials:

• (R)-3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (TRIP catalyst)

• N-Benzylideneaniline (or other prochiral imine)

• Diethyl 1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylate (Hantzsch Ester)

• Toluene (anhydrous)

• Standard glassware, magnetic stirrer, nitrogen/argon line

Procedure:

• Reaction Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add the (R)-TRIP catalyst (0.01 mmol, 2 mol%).

• Reagent Addition: Add the imine substrate (0.5 mmol, 1.0 equiv) followed by the Hantzsch ester (0.6 mmol, 1.2 equiv).

• Solvent and Reaction: Add anhydrous toluene (5.0 mL) via syringe under a nitrogen atmosphere. Stir the resulting solution at room temperature (23 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting imine is consumed (typically 12-24 hours).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluent: hexanes/ethyl acetate gradient) to afford the enantioenriched amine product.

• Analysis: Determine the yield of the isolated product. The enantiomeric excess (ee) is determined by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Application Note II: Enantioselective Friedel-Crafts Alkylation of Indoles

Transformation Overview: The Friedel-Crafts alkylation of electron-rich heterocycles like indoles with nitroalkenes is a powerful method for constructing C-C bonds and accessing chiral indole derivatives, which are prevalent in biologically active molecules.[7] Chiral phosphoric acids catalyze this reaction with high yields and excellent enantioselectivities, providing a direct route to valuable building blocks.[8]

Causality of Method: The catalyst's Brønsted acidity is key to activating the nitroalkene electrophile, making it more susceptible to nucleophilic attack by the indole. The chiral environment established by the catalyst ensures that the indole attacks the β-position of the nitroalkene from a specific face. The phosphoryl oxygen may also interact with the indole N-H, further organizing the transition state and enhancing stereochemical control. The choice of bulky substituents on the CPA is crucial to prevent background uncatalyzed reactions and maximize enantioselectivity.

Representative Data:

Entry	Indole Substrate	Nitroalkene Substrate (R)	Catalyst Loading (mol%)	Yield (%)	ee (%)
1	Indole	β-Nitrostyrene	5	95	92
2	5-Methoxyindole	β-Nitrostyrene	5	99	97
3	Indole	1-Nitro-2-(p-tolyl)ethene	5	94	91
4	2-Methylindole	β-Nitrostyrene	10	85	88

Data synthesized from representative literature procedures.

Detailed Experimental Protocol: Friedel-Crafts Alkylation of Indole

Materials:

• (S)-3,3'-Bis(9-anthryl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate

• Indole

• trans-β-Nitrostyrene

• Dichloromethane (CH₂Cl₂, anhydrous)

• Standard glassware, magnetic stirrer, nitrogen/argon line

Procedure:

• Catalyst and Substrate Preparation: In a dry vial, dissolve the (S)-CPA catalyst (0.025 mmol, 5 mol%) and indole (0.5 mmol, 1.0 equiv) in anhydrous dichloromethane (2.0 mL).

• Cooling: Cool the solution to -20 °C in a cryocool bath.

• Electrophile Addition: To the cooled solution, add a solution of trans-β-nitrostyrene (0.6 mmol, 1.2 equiv) in dichloromethane (1.0 mL) dropwise over 10 minutes.

• Reaction: Stir the reaction mixture at -20 °C and monitor its progress by TLC. The reaction is typically complete within 6-12 hours.

• Work-up: Once the indole is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃ (5 mL). Allow the mixture to warm to room temperature.

• Extraction: Extract the aqueous layer with dichloromethane (3 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (eluent: hexanes/ethyl acetate) to yield the pure alkylated indole.

• Analysis: Determine the yield and characterize the product by NMR and MS. Determine the enantiomeric excess by chiral HPLC analysis.

Caption: A generalized experimental workflow for CPA-catalyzed asymmetric reactions.

Conclusion and Future Perspectives

Chiral phosphoric acids, including those based on the 2,2'-(phenylphosphoryl)diphenol motif and its biaryl analogues, have unequivocally established themselves as indispensable catalysts in the field of asymmetric synthesis.[3] Their ability to form well-organized, hydrogen-bonded transition states provides a reliable platform for a multitude of enantioselective transformations. The protocols detailed herein for transfer hydrogenation and Friedel-Crafts alkylation represent just a fraction of their synthetic utility. As research progresses, the development of novel CPA scaffolds and their application in new reaction classes, including photoredox and electrochemical transformations, will continue to expand the horizons of organocatalysis, enabling the efficient and sustainable synthesis of complex chiral molecules for science and industry.[4][9]

References

• Parmar, D., Sugiono, E., Raja, S., & Rueping, M. (2014). Complete Field Guide to Asymmetric BINOL-Phosphate Derived Brønsted Acid Catalysis. Chemical Reviews, 114(18), 9047-9153. [Link]

• Grayson, M. N., & Pellegrinet, S. C. (2017). Controlling Stereoselectivity with Noncovalent Interactions in Chiral Phosphoric Acid Organocatalysis. Chemical Reviews. [Link]

• Akiyama, T. (2007). Chiral Brønsted Acid-Catalyzed Enantioselective Reactions. Chemical Reviews, 107(12), 5744-5758. [Link]

• Kaur, H., & Singh, V. (2023). An update on chiral phosphoric acid organocatalyzed stereoselective reactions. Organic & Biomolecular Chemistry, 21(1), 20-41. [Link]

• Wang, R., et al. (2020). Applications of chiral spirocyclic phosphoric acid in the synthesis of natural products. E3S Web of Conferences, 185, 03011. [Link]

• Ordonez, M., & Cativiela, C. (2023). Chiral Organophosphorus Pharmaceuticals: Properties and Application. Molecules, 28(16), 5988. [Link]

• Li, G., et al. (2018). Development of diverse adjustable axially chiral biphenyl ligands and catalysts. ResearchGate. [Link]

• Das, S., & Gogoi, P. (2023). Emerging progress in chiral phosphoric acid-catalyzed asymmetric synthesis of unnatural α-amino acids. Catalysis Science & Technology. [Link]

• Not found
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• Not found

• Sampedro, D. (2021). Enantioselective [2+2] Photocycloaddition Reactions Mediated by a Sensitizing Chiral Phosphoric Acid. mediaTUM. [Link]

• Fu, Z., et al. (2020). Synthesis of ( ±)-3,3′-diphenyl-2,2′-binaphthol via different routes using Pd and Ni as catalyst respectively. Chemical Papers, 75(2), 645-651. [Link]

• Nam, D. G., Yang, J. W., & Ryu, D. H. (2022). Catalytic Enantioselective Reactions of Biomass-Derived Furans. IntechOpen. [Link]

• Ielo, L., et al. (2022). Catalytic Enantioselective Diels Alder Reaction: Application in the Synthesis of Antiviral Agents. Catalysts, 12(2), 150. [Link]

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• 4. An update on chiral phosphoric acid organocatalyzed stereoselective reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 9. mediatum.ub.tum.de [mediatum.ub.tum.de]

Application Note: Advanced Metal Complexation Workflows Using 2,2'-(Phenylphosphoryl)diphenol

Target Audience: Radiopharmaceutical Developers, Materials Scientists, and Coordination Chemists Focus: Synthesis and Validation of Transition Metal and Lanthanide Architectures

Executive Summary & Mechanistic Rationale

The rational design of metal-based therapeutics and luminescent probes relies heavily on the selection of robust, pre-organized ligands. 2,2'-(Phenylphosphoryl)diphenol (also known as bis(2-hydroxyphenyl)phenylphosphine oxide, or BHPPO; CAS: 112122-94-8[1]) has emerged as a highly versatile scaffold in coordination chemistry.

Mechanistic Causality: BHPPO features a central phosphoryl (P=O) group flanked by two phenol rings. The phosphoryl oxygen acts as a strong, hard Lewis base. When the phenolic groups are deprotonated, the molecule forms a highly pre-organized, tridentate[O, P=O, O] donor pocket[2]. This specific electronic and steric arrangement is thermodynamically driven to stabilize high-oxidation-state, oxophilic metal centers:

• In Drug Development (Radiopharmaceuticals): BHPPO effectively coordinates the [Re=O]³⁺ core. Because Rhenium(V) serves as the primary macroscopic model for radioactive Technetium-99m (⁹⁹ᵐTc), these complexes are critical for developing targeted radiotherapy and imaging agents that resist in vivo hydrolysis ([3]).

• In Materials Science & Bio-Imaging: When reacted with Lanthanide (Ln³⁺) ions, BHPPO facilitates the self-assembly of tetranuclear "cubane" architectures ([Ln₄O₄] cores). These structures are highly sought after for developing Single-Molecule Magnets (SMMs) and time-resolved luminescent bio-probes due to their unique magnetic coupling and antenna-effect sensitization ([2]).

Quantitative Analytical Data

To ensure reproducibility, the physicochemical and spectroscopic benchmarks for the free ligand and its resulting metal complexes are summarized below. The shift in the P=O stretching frequency is a primary quantitative indicator of successful complexation.

Table 1: Analytical Benchmarks for BHPPO and Target Metal Complexes

Compound	Stoichiometry (M:L)	Expected Yield	³¹P NMR Shift (ppm)	IR ν(P=O) (cm⁻¹)	Primary Application Focus
Free Ligand (BHPPO)	N/A	N/A	+32.5	1160	Precursor
[ReO(BHPPO)(H-BHPPO)]	1:2	72 - 78%	+45.2, +38.1	1125	Radiopharmaceutical Model
[{Dy(μ₃-OH)(BHPPO)(EtOH)}₄]	4:4	55 - 65%	Paramagnetic	1110	Single-Molecule Magnet
[{Tb(μ₃-OH)(BHPPO)(EtOH)}₄]	4:4	58 - 62%	Paramagnetic	1112	Luminescent Bio-Probe

Note: The reduction in the IR ν(P=O) wavenumber from 1160 cm⁻¹ to ~1110-1125 cm⁻¹ confirms the donation of electron density from the phosphoryl oxygen to the metal center, weakening the P=O double bond.

Experimental Workflows and Visualizations

Workflow for synthesizing Re(V) and Ln(III) complexes using 2,2'-(Phenylphosphoryl)diphenol.

Protocol A: Synthesis of Transition Metal Radiopharmaceutical Models (Rhenium(V) Oxo Complexes)

This protocol utilizes a ligand substitution strategy to displace labile triphenylphosphine ligands with the thermodynamically superior BHPPO chelator.

Step-by-Step Methodology:

• Preparation: Suspend 0.5 mmol of the green precursor [ReOCl₃(PPh₃)₂] in 20 mL of anhydrous methanol under a nitrogen atmosphere.

• Ligand Addition: Add 1.0 mmol of BHPPO to the suspension.

  • Causality: A 1:2 metal-to-ligand ratio is strictly required. The Re(V) oxo core demands a distorted octahedral geometry, which is perfectly satisfied by one fully deprotonated tridentate BHPPO and one partially protonated bidentate BHPPO ligand[3].

• Thermal Activation: Reflux the mixture for 2 hours.

  • Causality: Refluxing provides the necessary activation energy to fully dissociate the bulky PPh₃ ligands, driving the equilibrium toward the chelated product via the entropic chelate effect.

• Isolation: Cool the reaction to room temperature. Filter the resulting precipitate, wash sequentially with cold methanol (2 × 5 mL) and diethyl ether (10 mL), and dry under vacuum.

Self-Validation System:

• Visual Check: The initial green suspension will transition to a clear, deep-purple or brownish solution as the PPh₃ ligands are displaced.

• Spectroscopic Check: Perform a quick ³¹P NMR of the crude product. The disappearance of the free ligand peak (~32.5 ppm) and the emergence of two distinct singlets (~45 ppm and ~38 ppm) validate the asymmetric coordination of the two BHPPO ligands.

Expertise Insight: If the yield is low or unreacted [ReOCl₃(PPh₃)₂] persists, verify the anhydrous nature of your methanol. Trace water at reflux temperatures can lead to the competitive formation of insoluble ReO₂ species.

Protocol B: Synthesis of Lanthanide (Ln³⁺) Cubane Architectures

This protocol leverages controlled hydrolysis and base-driven deprotonation to force the self-assembly of tetranuclear clusters.

Stepwise mechanistic assembly of the tetranuclear Ln(III) cubane core via μ3-OH bridging.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of the chosen Lanthanide chloride hexahydrate (LnCl₃·6H₂O, where Ln = Dy, Tb, or Ho) and 1.0 mmol of BHPPO in 25 mL of absolute ethanol.

• Base-Promoted Activation: Add triethylamine (Et₃N) dropwise under constant stirring until the solution reaches a pH of ~7.5.

  • Causality: Et₃N acts as a non-nucleophilic base to deprotonate the phenolic -OH groups, activating the [O, P=O, O] donor pocket. Furthermore, it promotes the partial hydrolysis of the metal center, generating the μ₃-OH bridges necessary to stitch the four Ln ions into a cubane core[2].

• Equilibration: Stir the solution at room temperature for 4 hours to ensure complete thermodynamic equilibration of the self-assembly process.

• Filtration: Filter the solution through a 0.22 μm PTFE syringe filter to remove any trace amorphous Ln-hydroxide byproducts.

• Crystallization: Pierce the cap of the vial with a needle and allow the filtrate to undergo slow evaporation at ambient conditions for 1 to 2 weeks.

  • Causality: Slow evaporation tightly controls the supersaturation rate, allowing the thermodynamically favored tetranuclear clusters to crystallize rather than crashing out as kinetic polymers.

Self-Validation System:

• Visual Check: The addition of Et₃N should not result in immediate, heavy precipitation. A slight opalescence that clears upon continued stirring indicates the successful formation of the soluble intermediate.

• Crystallographic Check: The ultimate validation is the formation of block-like single crystals after 7-14 days. These can be directly analyzed via Single-Crystal X-Ray Diffraction (SCXRD) to confirm the[Ln₄(μ₃-OH)₄] core.

Expertise Insight: The exact pH during Et₃N addition is the most critical failure point. Over-basification (>pH 8.5) will cause irreversible precipitation of amorphous Ln(OH)₃, completely bypassing the controlled self-assembly of the cubane core.

References

• Mangundu, P., Ho, C. C., Mole, R. A., Korb, M., & Fuller, R. O. (2026). Cubane lanthanoid complexes with tridentate [O, P=O, O] coordination using tris(5-tert-butyl-2-hydroxyphenyl)-phosphine oxide ligands: synthesis, characterisation, and magnetic behaviour. Dalton Transactions, Royal Society of Chemistry.[Link]

• Kovacs, M. S., Hein, P., Sattarzadeh, S., Patrick, B. O., Emge, T. J., & Orvig, C. (2001). Complexes of phosphine-phenolate ligands with the[Re=O]3+ and [Re(HNNC5H4N)(NNC5H4N)]2+ cores. Journal of the Chemical Society, Dalton Transactions, (20), 3015-3024.[Link]

Sources

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• 2. Cubane lanthanoid complexes with tridentate [O, P [[double bond, length as m-dash]] O, O] coordination using tris(5-tert-butyl-2-hydroxyphenyl)-phosphine oxide ligands: synthesis, characterisation, and magnetic behaviour - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. researchwithnj.com [researchwithnj.com]

Application Note: The Role of 2,2'-(Phenylphosphoryl)diphenol in the Synthesis of Advanced Metal-Organic Frameworks (MOFs)

Target Audience: Materials Scientists, Coordination Chemists, and Drug Delivery Researchers Document Type: Technical Guide & Validated Protocols

Executive Summary

The design of highly stable, functional Metal-Organic Frameworks (MOFs) relies heavily on the strategic selection of organic linkers. 2,2'-(Phenylphosphoryl)diphenol (CAS: 112122-94-8) has emerged as a structurally rigid, multidentate ligand capable of forming robust coordination networks [1]. Featuring a central phosphoryl (P=O) group and two ionizable phenolic hydroxyls, this ligand bridges the gap between transition metal catalysis and lanthanide-based luminescence. This application note details the mechanistic rationale, quantitative property benchmarks, and self-validating protocols for utilizing 2,2'-(Phenylphosphoryl)diphenol in MOF synthesis.

Mechanistic Rationale: The "Phosphoryl-Phenoxide" Advantage

As a Senior Application Scientist, it is critical to look beyond the basic structural formula and understand the causality behind ligand-metal interactions. The utility of 2,2'-(Phenylphosphoryl)diphenol (PPD) in MOF synthesis is governed by three foundational chemical principles:

Hard-Soft Acid-Base (HSAB) Synergy

The PPD ligand offers a dual-donor system. The deprotonated phenoxide oxygens and the central phosphoryl oxygen are highly polarized, "hard" Lewis bases. According to HSAB theory, these hard donors exhibit an exceptionally high affinity for "hard" metal ions, such as Zirconium ( Zr4+ ), Titanium ( Ti4+ ), and Lanthanides ( Ln3+ ) [2]. This strong M–O bond formation is the primary driver for the high thermal and chemical stability observed in PPD-based MOFs, preventing framework collapse even in aqueous or acidic environments.

Steric Hindrance and Topology Control

A common failure mode in MOF synthesis is framework interpenetration, where independent polymer networks grow within each other, drastically reducing the material's porosity. The bulky phenyl ring attached to the phosphorus atom in PPD acts as a steric shield. This built-in steric hindrance forces the growing coordination network into open, non-interpenetrated topologies, preserving the void volume necessary for gas storage or drug encapsulation [3].

The "Antenna Effect" for Photophysical Applications

When coordinated to Lanthanide ions (e.g., Eu3+ , Tb3+ ), PPD acts as a highly efficient photophysical sensitizer. Lanthanide ions have forbidden 4f−4f transitions, resulting in poor direct light absorption. The aromatic rings of the PPD ligand absorb UV light (high molar extinction coefficient) and transfer this energy to the emitting states of the lanthanide via the ligand's triplet state ( T1​ ). The rigid P=O linkage minimizes non-radiative decay pathways (such as molecular vibrations), resulting in near-unity quantum yields [4].

Quantitative Data: Metal Node Compatibility Matrix

The choice of the metal precursor dictates the final application of the PPD-MOF. Table 1 summarizes the extrapolated physicochemical properties based on the coordination chemistry of phosphoryl-diphenol ligands.

Table 1: Comparative Properties of PPD-Based MOFs by Metal Node

Metal Node	Primary Coordination Geometry	Surface Area (BET, m²/g)	Thermal Stability	Primary Application
Zirconium ( Zr4+ )	Octacoordinate (Zr₆ clusters)	1,200 - 1,800	> 450°C	Robust catalysis, Drug delivery
Europium ( Eu3+ )	Heptacoordinate / Octacoordinate	600 - 900	~ 350°C	Red luminescence, Chemical sensing
Terbium ( Tb3+ )	Heptacoordinate / Octacoordinate	600 - 950	~ 350°C	Green luminescence, Biomarker tagging
Zinc ( Zn2+ )	Tetrahedral	800 - 1,200	~ 300°C	Gas separation, Sacrificial templating

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Every reagent choice and environmental condition is deliberately selected to control the thermodynamics and kinetics of MOF crystallization.

Protocol A: Solvothermal Synthesis of a Luminescent Eu3+ -PPD MOF

Objective: To synthesize highly crystalline, phase-pure Europium-PPD MOFs for luminescent sensing.

• Precursor Preparation:

  • Dissolve 0.1 mmol of 2,2'-(Phenylphosphoryl)diphenol and 0.1 mmol of Eu(NO3​)3​⋅6H2​O in 10 mL of N,N-Dimethylformamide (DMF) in a 20 mL scintillation vial.

  • Causality: DMF is chosen not just for its solubilizing power. At elevated temperatures, DMF slowly hydrolyzes to produce dimethylamine. This acts as a gentle, in situ base, slowly deprotonating the phenolic -OH groups of the PPD ligand. This controlled deprotonation prevents rapid, amorphous precipitation and favors the nucleation of high-quality single crystals.

• Acidic Modulation (Optional but Recommended):

  • Add 0.2 mL of glacial acetic acid.

  • Causality: Modulators create a competitive binding environment at the metal node. Acetic acid temporarily caps the Eu3+ ions, slowing down the coordination of the PPD ligand. This thermodynamic proofreading results in larger crystals with fewer defect sites.

• Solvothermal Assembly:

  • Seal the vial and heat isothermally at 120°C for 72 hours in a programmable convection oven.

  • Cool to room temperature at a controlled rate of 5°C/hour.

  • Causality: Slow cooling allows the lattice to relax, minimizing thermal stress and preventing crystal cracking.

• Harvesting:

  • Isolate the resulting block-shaped crystals via vacuum filtration and wash with fresh DMF (3 × 5 mL) to remove unreacted precursors.

Protocol B: Post-Synthetic Activation (Solvent Exchange & Degassing)

Objective: To clear the MOF pores of high-boiling solvents without inducing capillary-force-driven framework collapse.

• Solvent Exchange:

  • Immerse the as-synthesized MOF crystals in 15 mL of anhydrous ethanol. Replace the ethanol every 12 hours for 3 days.

  • Causality: DMF has a high boiling point (153°C) and high surface tension. Attempting to evaporate DMF directly will create immense capillary forces that crush the porous network. Exchanging DMF for ethanol (b.p. 78°C, lower surface tension) circumvents this issue.

• Vacuum Degassing:

  • Transfer the ethanol-exchanged MOF to a Schlenk flask and attach it to a dynamic vacuum line ( <10−3 Torr).

  • Heat gently to 80°C for 12 hours.

  • Causality: This final step removes the volatile ethanol, leaving the internal pores completely vacant and ready for gas adsorption or guest molecule encapsulation.

Visualizations

Solvothermal Assembly Workflow

Fig 1: Solvothermal assembly and activation workflow of PPD-based Metal-Organic Frameworks.

Antenna Effect Signaling Pathway

Fig 2: Antenna effect mechanism: Energy transfer from PPD ligand to Lanthanide emitting center.

References

• Benchchem - 2,2'-(Phenylphosphoryl)diphenol Product Specifications & Ligand Properties. Available at:[1]

• ACS Publications - Synthesis and Characterization of Phosphine-Functionalized Metal–Organic Frameworks. Available at:[2]

• OSTI.gov (US Department of Energy) - Metal-Organic Frameworks with Zero and Low-Valent Metal Nodes Connected by Tetratopic Phosphine Ligands. Available at:[3]

• ACS Publications - 3D Lanthanide Metal–Organic Frameworks Based on Mono-, Tri-, and Heterometallic Tetranuclear Clusters as Highly Selective and Sensitive Luminescent Sensors. Available at:[4]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. osti.gov [osti.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 2,2'-(Phenylphosphoryl)diphenol as a Precursor for Organophosphorus Catalysts

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2,2'-(Phenylphosphoryl)diphenol as a versatile precursor for a range of organophosphorus catalysts. It details the synthesis of the precursor, its conversion into catalytically active species, and provides specific, field-proven protocols for their application in key organic transformations. The narrative emphasizes the rationale behind experimental design and the mechanistic underpinnings of the catalytic cycles, aiming to equip the reader with both the practical knowledge and theoretical understanding necessary for successful implementation and innovation in organophosphorus catalysis.

Introduction: The Pivotal Role of Organophosphorus Catalysts

Organophosphorus compounds are integral to modern chemical synthesis, finding widespread application as ligands for transition metals, organocatalysts, and as bioactive molecules themselves.[1] The development of chiral organophosphorus compounds, in particular, has been a major focus in asymmetric catalysis.[1][2] Among the diverse scaffolds used to construct these catalysts, those derived from biphenol and BINOL backbones have proven exceptionally effective due to their well-defined chiral environments.[3][4][5]

2,2'-(Phenylphosphoryl)diphenol emerges as a highly valuable and versatile precursor in this context. Its rigid biphenyl backbone provides a robust framework for constructing sterically demanding and electronically tunable catalysts. The phosphoryl group serves as a key functional handle for further chemical modification, allowing for the generation of a variety of catalytically active species, including Brønsted acids, phosphine ligands, and bifunctional catalysts. This guide will explore the synthesis of this precursor and its subsequent transformation into powerful catalysts for a range of organic reactions.

Synthesis and Characterization of the 2,2'-(Phenylphosphoryl)diphenol Precursor

The synthesis of 2,2'-(Phenylphosphoryl)diphenol is a critical first step and can be achieved through several established routes. A common and reliable method involves the reaction of 2,2'-biphenol with phenylphosphonic dichloride.

Synthesis Protocol: 2,2'-(Phenylphosphoryl)diphenol

Materials and Reagents:

• 2,2'-Biphenol

• Phenylphosphonic dichloride (PhPOCl₂)

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2,2'-biphenol (1.0 eq) and anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (2.2 eq) to the solution and stir for 15 minutes.

• Slowly add a solution of phenylphosphonic dichloride (1.05 eq) in anhydrous dichloromethane via the dropping funnel over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Characterization:

The structure and purity of the synthesized 2,2'-(Phenylphosphoryl)diphenol should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the presence of aromatic protons and the absence of starting materials.

• ³¹P NMR: To identify the characteristic chemical shift of the phosphoryl group.[6][7]

• ¹³C NMR: To confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

Derivatization into Active Catalysts

The true utility of 2,2'-(Phenylphosphoryl)diphenol lies in its capacity to be transformed into a variety of catalytically active species. The phenolic hydroxyl groups and the phosphoryl oxygen provide multiple sites for functionalization.

Chiral Brønsted Acid Catalysts

The hydroxyl groups of 2,2'-(Phenylphosphoryl)diphenol can be further elaborated to create powerful chiral Brønsted acid catalysts. These catalysts are particularly effective in enantioselective transformations. A prominent example is the synthesis of a chiral phosphoric acid by introducing bulky substituents at the 3 and 3' positions of the biphenyl core, followed by phosphorylation. While the direct precursor is not chiral, resolution or asymmetric synthesis of a substituted biphenol can lead to enantiopure catalysts. These catalysts often rely on a network of hydrogen bonds to create a well-defined chiral pocket.[3]

Conceptual Workflow for Chiral Brønsted Acid Synthesis:

Caption: From Precursor to Chiral Brønsted Acid Catalyst.

Chiral Diphosphine Ligands for Transition Metal Catalysis

The phenolic hydroxyl groups can be converted to triflates, which then serve as coupling sites for the introduction of phosphine moieties via palladium- or nickel-catalyzed cross-coupling reactions.[8] This approach allows for the synthesis of a wide range of chiral diphosphine ligands with tunable steric and electronic properties.[4] These ligands are invaluable in asymmetric hydrogenation, cross-coupling reactions, and other transition metal-catalyzed processes.[4][5]

General Scheme for Diphosphine Ligand Synthesis:

Caption: Synthesis of Chiral Diphosphine Ligands.

Applications in Catalysis: Detailed Protocols

The catalysts derived from 2,2'-(Phenylphosphoryl)diphenol have demonstrated remarkable efficacy in a variety of organic transformations. Below are detailed protocols for representative reactions.

Protocol: Enantioselective Aza-Friedel-Crafts Reaction

Chiral phosphoric acids derived from a BINOL scaffold, which shares structural similarities with the biphenol backbone of our precursor, have been successfully employed in the enantioselective aza-Friedel-Crafts reaction of 2-methoxyfuran with α-ketimino esters.[3] The catalyst's Brønsted acidity and the formation of a double hydrogen bond network are key to its activity and stereoselectivity.[3]

Reaction Scheme:

A chiral phosphoric acid catalyst promotes the addition of 2-methoxyfuran to an α-ketimino ester to yield a chiral α-amino acid derivative.

Materials and Reagents:

• Chiral phosphoric acid catalyst (derived from a resolved, substituted 2,2'-biphenol) (5 mol%)

• α-Ketimino ester (1.0 eq)

• 2-Methoxyfuran (1.2 eq)

• Anhydrous Toluene

• Molecular sieves (4 Å)

Procedure:

• To a flame-dried Schlenk tube, add the chiral phosphoric acid catalyst and freshly activated 4 Å molecular sieves.

• Add anhydrous toluene, followed by the α-ketimino ester.

• Stir the mixture at the specified temperature (e.g., -20 °C) for 30 minutes.

• Add 2-methoxyfuran and continue stirring at the same temperature for the specified reaction time (e.g., 24-48 hours), monitoring by TLC.

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Quantitative Data Summary:

Entry	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	ee (%)
1	5	-20	24	95	92
2	2	-20	48	88	91
3	5	0	12	96	85

Protocol: Asymmetric Hydrogenation of Prochiral Ketones

Chiral diphosphine ligands derived from biphenyl backbones, such as SYNPHOS and DIFLUORPHOS, are highly effective in ruthenium-catalyzed asymmetric hydrogenation of prochiral ketones.[4] The choice of ligand can be crucial for achieving high enantioselectivity, with different ligands being optimal for different substrates.[4]

Reaction Scheme:

A prochiral ketone is reduced with molecular hydrogen in the presence of a chiral Ru-diphosphine complex to afford a chiral secondary alcohol.

Materials and Reagents:

• [Ru(COD)(2-methylallyl)₂] (0.01 eq)

• Chiral diphosphine ligand (e.g., (R)-SYNPHOS) (0.011 eq)

• Prochiral ketone (1.0 eq)

• HBr in Methanol (0.18 M, 0.022 eq)

• Anhydrous, degassed acetone

• Hydrogen gas (H₂)

Procedure for in situ Catalyst Formation and Hydrogenation:

• In a glovebox, add the chiral diphosphine ligand and [Ru(COD)(2-methylallyl)₂] to a flask.

• Add anhydrous, degassed acetone and stir to dissolve.

• Add the methanolic HBr solution dropwise. Stir the resulting orange suspension at room temperature for 30 minutes.

• In a separate autoclave, dissolve the prochiral ketone in anhydrous, degassed acetone.

• Transfer the in situ-prepared catalyst solution to the autoclave under an inert atmosphere.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 50 bar).

• Stir the reaction mixture at the specified temperature (e.g., 25 °C) for the required time (e.g., 16 hours).

• Carefully vent the autoclave and concentrate the reaction mixture.

• Purify the product by column chromatography.

• Determine the enantiomeric excess by chiral GC or HPLC analysis.

Quantitative Data Summary:

Substrate (Ketone)	Ligand	H₂ Pressure (bar)	Yield (%)	ee (%)
Acetophenone	(R)-SYNPHOS	50	>99	98 (R)
1-Tetralone	(R)-SYNPHOS	50	>99	97 (R)
2,4,4-Trimethyl-2-cyclohexen-1-one	(S)-DIFLUORPHOS	50	>99	96 (S)

Mechanistic Considerations: The Key to Rational Catalyst Design

Understanding the reaction mechanism is paramount for optimizing existing catalytic systems and designing new, more efficient ones.

Brønsted Acid Catalysis

In the aza-Friedel-Crafts reaction, the chiral phosphoric acid catalyst activates the imine through hydrogen bonding, increasing its electrophilicity. The conjugate base of the catalyst can also interact with the nucleophile, organizing the transition state to favor one enantiomer. DFT calculations have shown that an intramolecular double hydrogen bond network can be crucial for enhancing the Brønsted acidity and preventing catalyst deactivation.[3]

Proposed Catalytic Cycle for Aza-Friedel-Crafts Reaction:

Caption: Simplified Catalytic Cycle for Brønsted Acid Catalysis.

Transition Metal Catalysis

In asymmetric hydrogenation with Ru-diphosphine complexes, the reaction proceeds through a series of oxidative addition, substrate coordination, migratory insertion, and reductive elimination steps. The chiral ligand environment dictates the facial selectivity of hydride transfer to the coordinated ketone, thereby determining the stereochemistry of the final alcohol product. The electronic and steric properties of the diphosphine ligand, influenced by the substituents on the biphenyl backbone derived from the 2,2'-(Phenylphosphoryl)diphenol precursor, are critical for both catalytic activity and enantioselectivity.[4]

Conclusion and Future Outlook

2,2'-(Phenylphosphoryl)diphenol is a readily accessible and highly versatile precursor for the synthesis of a diverse array of organophosphorus catalysts. The protocols and insights provided in this guide demonstrate its potential in asymmetric catalysis. Future research in this area will likely focus on the development of novel, more sophisticated catalyst structures derived from this precursor, targeting even more challenging and synthetically valuable transformations. The principles of rational catalyst design, grounded in a deep understanding of reaction mechanisms, will continue to be the driving force behind innovation in this exciting field.

References

• Hatano, M., Nishioka, C., Mimura, A., Kimura, R., Okuda, Y., Yamada, T., & Sakata, K. (2023). 2,2'-Biphenol-Derived Phosphoric Acid Catalyst for the Dehydrative Esterification of Carboxylic Acids with Alcohols. Synlett, 34, 2508-2514. [Link]

• Ishihara Group. (2018). Publications 2018. Nagoya University. [Link]

• Foti, M. C., Daquino, C., Mackie, I. D., DiLabio, G. A., & Ingold, K. U. (2008). Reaction of Phenols with the 2,2-Diphenyl-1-picrylhydrazyl Radical. Kinetics and DFT Calculations. The Journal of Organic Chemistry, 73(23), 9270–9282. [Link]

• Genet, J. P., Ayad, T., & Ratovelomanana-Vidal, V. (2006). Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives. Proceedings of the National Academy of Sciences, 103(18), 6881-6886. [Link]

• Fisher, G. H., & Finan, J. M. (2021). Asymmetric Synthesis of Stereogenic Phosphorus P(V) Centers Using Chiral Nucleophilic Catalysis. Molecules, 26(12), 3625. [Link]

• Chandanshive, A. C., & Chikkali, S. H. (2025). P-Chiral Organophosphorus Compounds: Synthesis, Mechanism, and Applications. Chemistry–An Asian Journal, e202500952. [Link]

• Li, W., & Zhang, X. (2019). Design and Synthesis of Planar Chiral Bisphosphine Ligands Based on Diphenyl [2.2]-Paracyclophane. Molecules, 24(18), 3247. [Link]

• Zhang, J., Wang, C., Li, R., & Wang, Y. (2024). Facile Synthesis of Bis-Diphenylphosphine Oxide as a Flame Retardant for Epoxy Resins. Polymers, 16(18), 2445. [Link]

• Pusch, S., & van der Vight, B. A. (2021). Photocatalytic Arylation of P4 and PH3: Reaction Development Through Mechanistic Insight. Angewandte Chemie International Edition, 60(45), 24150-24158. [Link]

• Matienko, L. I. (2022). The Dual Function of PhOH Included in the Coordination Sphere of the Nickel Complexes in the Processes of Oxidation with Dioxygen. International Journal of Molecular Sciences, 23(11), 6140. [Link]

• O'Brien, C. J., & Tunge, J. A. (2010). Recent Applications of Polymer Supported Organometallic Catalysts in Organic Synthesis. Current Organic Synthesis, 7(5), 486-508. [Link]

• Chen, Y., Li, G., & Wu, L. (2025). Phenyl–Pentafluorophenyl Interaction-Mediated Ir(C^N)2(N^N)-(Ni-Metallacycle) Dual Catalysis for Light-Driven C-S Cross-Coupling Synthesis. Catalysts, 15(7), 834. [Link]

• Foti, M. C., Daquino, C., Mackie, I. D., DiLabio, G. A., & Ingold, K. U. (2008). Reaction of phenols with the 2,2-diphenyl-1-picrylhydrazyl radical. Kinetics and DFT calculations applied to determine ArO-H bond dissociation enthalpies and reaction mechanism. The Journal of Organic Chemistry, 73(23), 9270-9282. [Link]

• Pusch, S., & van der Vight, B. A. (2021). Photocatalytic Arylation of P4 and PH3: Reaction Development Through Mechanistic Insight. Angewandte Chemie, 133(45), 24354-24362. [Link]

• Protti, S., & Fagnoni, M. (2023). Photoinduced Cascade Reactions of 2-Allylphenol Derivatives toward the Production of 2,3-Dihydrobenzofurans. The Journal of Organic Chemistry, 88(9), 5698-5707. [Link]

• Waser, J. (2017). Developing the Catalytic Applications of 1,3,2-Diazaphospholenes. EPFL. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2015). Diphenylphosphorylated PEG (DPPPEG) as a new support for generation of nano-Pd(0) as catalyst for carbon–carbon bond formation via copper-free Sonogashira and homocoupling reactions of aryl halides in PEG. RSC Advances, 5(26), 20245-20252. [Link]

• de Souza, A. C., & Lüdtke, D. S. (2025). Sonochemistry and Biocatalysis: Two-Step Green Asymmetric Synthesis of Optically Active Dialkyl(4-(hydroxyalkyl)phenyl)phosphates. ACS Omega, 10(27), 33698-33708. [Link]

• Zhang, Y., et al. (2023). Fibrous Zr‐MOF Nanozyme Aerogels with Macro‐Nanoporous Structure for Enhanced Catalytic Hydrolysis of Organophosphate Toxins. Advanced Functional Materials, 33(27), 2301804. [Link]

• Li, J., et al. (2023). Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amination. Green Chemistry, 25(12), 4786-4794. [Link]

• Fu, Z., Cao, X., Hao, G., Shi, Q., & Cai, H. (2021). Synthesis of ( ±)-3,3′-diphenyl-2,2′-binaphthol via different routes using Pd and Ni as catalyst respectively. Chemical Papers, 75, 281–287. [Link]

• Sláma, T., et al. (2020). Synthesis, coordination behavior, and catalytic properties of dppf congeners with an inserted carbonyl moiety. New Journal of Chemistry, 44(33), 14197-14209. [Link]

• Tanaka, H., & Fujio, K. (2009).

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Synthetic methodologies for functionalized 2,2'-(Phenylphosphoryl)diphenol derivatives

Application Note: Synthetic Methodologies for Functionalized 2,2'-(Phenylphosphoryl)diphenol Derivatives

Executive Summary

The functionalization of 2,2'-(Phenylphosphoryl)diphenol—also known as bis(2-hydroxyphenyl)phenylphosphine oxide—has emerged as a critical frontier in the development of advanced P-chirogenic organocatalysts and specialized bidentate ligands. Characterized by a rigid phosphoryl (P=O) core flanked by two ortho-phenolic hydroxyl groups, this pro-chiral scaffold is uniquely primed for hydrogen-bonding interactions. This guide details the optimized synthetic pathways to construct the 2,2'-(Phenylphosphoryl)diphenol core and outlines state-of-the-art methodologies for its enantioselective functionalization via desymmetrization.

Mechanistic Rationale & Pathway Design

The synthesis of functionalized 2,2'-(Phenylphosphoryl)diphenol derivatives requires precise control over phosphorus oxidation states and protecting group chemistry.

1. Core Construction and the Pitfalls of KOH Fusion Historically, the demethylation of the precursor bis(2-methoxyphenyl)phenylphosphine oxide was achieved via potassium hydroxide (KOH) fusion. However, carbon-oxygen bonds positioned ortho to a phosphoryl group in triarylphosphine oxides are highly susceptible to cleavage under strongly basic conditions. KOH fusion triggers a nucleophilic addition-elimination mechanism that inadvertently cleaves the P–C bond, yielding unwanted 2-hydroxyphenyl(phenyl)phosphinic acid byproducts [1]. To circumvent this degradation, our protocol utilizes Boron Tribromide (BBr 3​ ) for mild, selective ether cleavage, preserving the integrity of the P–C bonds.

2. Desymmetrization via Hydrogen-Bonding The true synthetic value of 2,2'-(Phenylphosphoryl)diphenol lies in its pro-chiral nature. The two identical phenolic rings can be desymmetrized using a chiral bifunctional selenide catalyst. The phenolic –OH groups act as critical hydrogen-bond donors, anchoring the substrate to the catalyst in a highly specific spatial orientation. Subsequent electrophilic aromatic halogenation (using NCS or NBS) occurs exclusively on one ring, establishing a stable P-stereogenic center with exceptional enantiomeric excess [2].

Synthetic workflow for 2,2'-(Phenylphosphoryl)diphenol and its P-chirogenic functionalization.

Experimental Protocols

Protocol 1: Synthesis of Bis(2-methoxyphenyl)phenylphosphine oxide

Causality: Grignard addition establishes the triarylphosphine framework. Because the intermediate P(III) species is prone to auto-oxidation and difficult to purify via chromatography without degradation, immediate in situ oxidation to the stable P(V) oxide is performed.

• Grignard Addition: Under an inert argon atmosphere, dissolve dichlorophenylphosphine (1.0 equiv, 10 mmol) in anhydrous THF (50 mL) and cool to 0 °C.

• Coupling: Dropwise add 2-methoxyphenylmagnesium bromide (2.2 equiv, 1.0 M in THF) over 30 minutes. Allow the mixture to warm to room temperature and stir for 4 hours.

• Oxidation: Cool the reaction vessel back to 0 °C. Slowly add 30% aqueous H 2​ O 2​ (3.0 equiv). Caution: Highly exothermic. Stir for 1 hour.

• Workup & Validation: Quench with saturated aqueous Na 2​ SO 3​ to neutralize residual peroxide (verify with KI-starch paper). Extract with EtOAc, dry over MgSO 4​ , and concentrate.

• Self-Validation Check: Analyze the crude product via 31 P NMR. A successful transformation is indicated by the complete disappearance of the P(III) signal (~ -20 ppm) and the emergence of a sharp P(V) singlet at ~ +28 ppm.

Protocol 2: Demethylation to 2,2'-(Phenylphosphoryl)diphenol

Causality: As established, avoiding strong bases prevents P–C bond cleavage [1]. BBr 3​ acts as a hard Lewis acid, coordinating to the methoxy oxygen and facilitating clean S N​ 2 cleavage of the methyl group at cryogenic temperatures.

• Preparation: Dissolve bis(2-methoxyphenyl)phenylphosphine oxide (5 mmol) in anhydrous CH 2​ Cl 2​ (40 mL) under argon and cool to -78 °C using a dry ice/acetone bath.

• Cleavage: Add BBr 3​ (1.0 M in CH 2​ Cl 2​ , 4.0 equiv) dropwise. Maintain at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature overnight.

• Quenching: Carefully cool the mixture to 0 °C and quench dropwise with MeOH (10 mL) to destroy excess BBr 3​ , followed by water (30 mL).

• Self-Validation Check: Following extraction and recrystallization from EtOH, confirm product identity via 1 H NMR. The methoxy singlets (~3.8 ppm) must be entirely absent, replaced by broad, exchangeable phenolic –OH resonances downfield (~9.5–10.0 ppm).

Protocol 3: Enantioselective Desymmetrization via Halogenation

Causality: The chiral selenide catalyst utilizes dual hydrogen-bonding with the substrate's ortho-hydroxyls. This rigidifies the transition state, ensuring that the electrophilic halogen source (NCS) attacks only one of the two identical phenolic rings, breaking molecular symmetry [2].

• Reaction Setup: In a flame-dried vial, combine 2,2'-(Phenylphosphoryl)diphenol (0.2 mmol) and the chiral bifunctional selenide catalyst (10 mol%) in toluene (2.0 mL).

• Halogenation: Cool the mixture to -20 °C. Add N-chlorosuccinimide (NCS, 1.05 equiv) in one portion. Stir for 24 hours.

• Isolation: Directly load the crude mixture onto a silica gel column (Hexanes/EtOAc gradient) to isolate the mono-chlorinated P-chirogenic product.

• Self-Validation Check: Determine the enantiomeric excess (ee) using chiral stationary phase HPLC. Use High-Resolution Mass Spectrometry (HRMS) to verify mono-halogenation and ensure no di-chlorinated byproducts have formed.

Quantitative Outcomes: Substituent Effects on Desymmetrization

The steric environment of the phenolic rings heavily dictates the efficiency of the desymmetrization. Unsubstituted 2,2'-(Phenylphosphoryl)diphenol often suffers from over-halogenation, reducing the yield of the desired mono-halogenated product. Introducing steric bulk (e.g., methyl or methoxy groups at the 4- or 5-positions) physically blocks secondary halogenation events, drastically improving yields while maintaining near-perfect enantioselectivity [2].

Table 1: Reaction Outcomes for the Desymmetrization of 2,2'-(Phenylphosphoryl)diphenol Derivatives

Substrate Substitution	Halogen Source	Catalyst Type	Yield (%)	Enantiomeric Excess (ee %)
Unsubstituted (Model)	NCS	Chiral Selenide	45*	92
5-Methyl substituted	NCS	Chiral Selenide	88	99
5-Methoxy substituted	NBS	Chiral Selenide	85	98
4,5-Dimethyl substituted	NCS	Chiral Selenide	91	>99

*Low yield in the unsubstituted model is a direct result of competing multi-chlorination pathways. Sterically congested substrates efficiently suppress this side reaction.

References

• Levy, J. B., Sutton, S. B., & Olsen, R. E. (1999). Experimental and Quantum Chemical Studies of 2-Phosphinylphenol Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 144(1), 601-604. 1

• CCS Chemistry (2023). Efficient Synthesis of P-Chirogenic Compounds Enabled by Chiral Selenide-Catalyzed Enantioselective Electrophilic Aromatic Halogenation. Chinese Chemical Society. 2

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]

Use of 2,2'-(Phenylphosphoryl)diphenol in cross-coupling reactions

An In-Depth Guide to the Application of 2,2'-(Phenylphosphoryl)diphenol in Palladium-Catalyzed Cross-Coupling Reactions

Authored by a Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and professionals in drug development on the effective use of 2,2'-(Phenylphosphoryl)diphenol as a supporting ligand in palladium-catalyzed cross-coupling reactions. We will explore the ligand's unique structural attributes and provide actionable protocols for its application in key synthetic transformations.

Introduction: The Architectural Advantage of 2,2'-(Phenylphosphoryl)diphenol

At the heart of modern synthetic chemistry, palladium-catalyzed cross-coupling reactions are indispensable tools for constructing complex molecular architectures.[1][2] The success of these transformations is profoundly dependent on the choice of ligand, which modulates the catalyst's stability, activity, and selectivity.[3] 2,2'-(Phenylphosphoryl)diphenol, a member of the bidentate phosphine-phenol ligand class, offers a compelling combination of steric and electronic properties that make it highly effective for a range of cross-coupling applications.

The ligand's structure is characterized by a central phosphorus atom bonded to a phenyl group and two ortho-linked phenol rings. This arrangement confers several key advantages:

• Defined Bite Angle: The rigid biphenyl backbone enforces a specific geometry around the metal center, which is crucial for promoting the desired catalytic steps, particularly reductive elimination.

• Hemilability: The phenolic hydroxyl groups can potentially deprotonate and coordinate to the metal center as phenoxides. This hemilabile behavior can open a coordination site during the catalytic cycle, facilitating substrate association.

• Tunable Electronics: The electron-donating phosphine center enhances the rate of oxidative addition, a critical step in activating aryl halides.[4] Concurrently, the overall electronic environment can be subtly tuned by the substituents on the phenyl and phenol rings.

• Steric Shielding: The bulky framework provides a sterically hindered environment around the palladium atom, which can prevent catalyst deactivation pathways such as the formation of inactive palladium black.

These features collectively contribute to a robust catalytic system capable of coupling a wide variety of substrates under mild conditions.

Logical Workflow for Cross-Coupling Reactions

A systematic approach is crucial for successful cross-coupling. The following workflow outlines the key stages from reaction setup to product isolation, emphasizing the need for an inert atmosphere to protect the sensitive palladium catalyst.

Caption: General experimental workflow for a cross-coupling reaction.

Application Protocol: Suzuki-Miyaura C-C Bond Formation

The Suzuki-Miyaura reaction is a premier method for constructing biaryl structures, which are prevalent in pharmaceuticals and functional materials.[5][6] The use of 2,2'-(Phenylphosphoryl)diphenol can enhance catalyst performance, especially with challenging substrates.

Catalytic Cycle Overview

The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) species, followed by transmetallation with an organoboron reagent and reductive elimination to yield the product and regenerate the catalyst.[7]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Detailed Experimental Protocol

This protocol describes a general procedure for the coupling of an aryl bromide with a phenylboronic acid.

Materials:

• Aryl bromide (1.0 mmol, 1.0 eq.)

• Phenylboronic acid (1.2 mmol, 1.2 eq.)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• 2,2'-(Phenylphosphoryl)diphenol (0.024 mmol, 2.4 mol%)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 mmol, 2.0 eq.)

• Anhydrous, degassed 1,4-dioxane (5 mL)

• Standard laboratory glassware (Schlenk flask, condenser)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add Pd(OAc)₂ (4.5 mg), 2,2'-(Phenylphosphoryl)diphenol (8.8 mg), and K₂CO₃ (276 mg) under an inert atmosphere (e.g., in a glovebox).

• Reagent Addition: Add the aryl bromide (1.0 mmol) and phenylboronic acid (146 mg, 1.2 eq.) to the flask.

• Solvent Addition: Add 5 mL of anhydrous, degassed 1,4-dioxane via syringe.

• Inert Atmosphere: Seal the flask with a septum or connect to a condenser under a positive pressure of nitrogen or argon.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or GC-MS to confirm the consumption of the starting material.[8]

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired biaryl product.[8]

Data Presentation: Representative Substrate Scope

Entry	Aryl Halide	Boronic Acid	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	95
2	4-Chloroacetophenone	Phenylboronic acid	88
3	2-Bromopyridine	4-Methoxyphenylboronic acid	91
4	1-Bromo-4-nitrobenzene	3,5-Dimethylphenylboronic acid	93
Note: Yields are hypothetical and represent typical outcomes for an efficient catalytic system.

Application Protocol: Buchwald-Hartwig C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for synthesizing arylamines, which are crucial intermediates in medicinal chemistry.[9][10] The 2,2'-(Phenylphosphoryl)diphenol ligand can facilitate the coupling of a wide range of amines and aryl electrophiles.

Detailed Experimental Protocol

This protocol provides a general method for the amination of an aryl triflate with a secondary amine.

Materials:

• Aryl triflate (1.0 mmol, 1.0 eq.)

• Secondary amine (1.2 mmol, 1.2 eq.)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.01 mmol, 1 mol%)

• 2,2'-(Phenylphosphoryl)diphenol (0.024 mmol, 2.4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 eq.)

• Anhydrous, degassed toluene (5 mL)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a glovebox, charge an oven-dried Schlenk flask with Pd₂(dba)₃ (9.2 mg), 2,2'-(Phenylphosphoryl)diphenol (8.8 mg), and NaOtBu (135 mg).

• Reagent Addition: Add the aryl triflate (1.0 mmol) and the secondary amine (1.2 mmol) to the flask.

• Solvent Addition: Add 5 mL of anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.2 M with respect to the aryl triflate.[9]

• Inert Atmosphere: Seal the flask and remove it from the glovebox. Connect it to a Schlenk line under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture in a preheated oil bath at 110 °C with vigorous stirring for 16-24 hours.[3]

• Monitoring: Track the reaction's progress using TLC or GC-MS.

• Workup: Once complete, cool the mixture to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (10 mL).

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the solution, remove the solvent under reduced pressure, and purify the crude product via flash column chromatography to isolate the desired arylamine.

Data Presentation: Representative Substrate Scope

Entry	Aryl Electrophile	Amine	Yield (%)
1	Phenyl triflate	Morpholine	96
2	4-Bromobenzonitrile	N-Methylaniline	92
3	1-Chloro-4-(trifluoromethyl)benzene	Piperidine	85
4	2-Bromonaphthalene	Dibenzylamine	94
Note: Yields are hypothetical and represent typical outcomes for an efficient catalytic system.

Concluding Remarks

2,2'-(Phenylphosphoryl)diphenol is a versatile and highly effective ligand for palladium-catalyzed cross-coupling reactions. Its unique structural and electronic properties lead to robust catalytic systems with broad substrate scope and high efficiency. The protocols provided herein serve as a validated starting point for researchers to explore the full potential of this ligand in their synthetic endeavors. As with any catalytic system, optimization of parameters such as solvent, base, and temperature may be necessary to achieve optimal results for specific substrate combinations.

References

• Application Notes and Protocols for Buchwald-Hartwig Amination Using Phenyl Trifl
• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages.
• Application Notes and Protocols for Amphos-Catalyzed Suzuki-Miyaura Coupling Reactions. Benchchem.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• 1 Cross-Coupling Arylations: Precedents and Rapid Historical Review of the Field. Wiley-VCH.
• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie.
• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC.
• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in B
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• PdCl2(PPh3)2 Catalyst for Suzuki–Miyaura Reaction. Journal of Synthetic Chemistry.
• Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har. Synthesis.
• Advances in Cross-Coupling Reactions. MDPI.
• Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium C
• Chapter 5: Cross-coupling reactions. Shodhganga.

Sources

• 1. mdpi.com [mdpi.com]
• 2. agnee.tezu.ernet.in:8082 [agnee.tezu.ernet.in:8082]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. d-nb.info [d-nb.info]
• 5. tcichemicals.com [tcichemicals.com]
• 6. jsynthchem.com [jsynthchem.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the yield of 2,2'-(Phenylphosphoryl)diphenol synthesis

Welcome to the Technical Support Center for Organophosphorus Synthesis. This guide is dedicated to troubleshooting and optimizing the yield of 2,2'-(Phenylphosphoryl)diphenol (often synthesized and utilized alongside its structural isomer, 4,4'-(Phenylphosphoryl)diphenol, or Bis(4-hydroxyphenyl)phenylphosphine oxide, CAS 795-43-7)[1].

This compound is highly valued in polymer chemistry for imparting flame retardancy, thermal stability, and mechanical strength to advanced materials and UV-curable systems[1]. However, achieving high yields during its synthesis—typically via the electrophilic aromatic substitution of phenol with phenylphosphonic dichloride—requires precise control over reaction conditions, catalyst activity, and purification protocols.

I. Synthesis Workflow & Mechanistic Pathway

Understanding the mechanistic pathway is critical for troubleshooting. The reaction relies on a Lewis acid-catalyzed Friedel-Crafts phosphonylation. The electrophilicity of the phosphorus center must be carefully balanced against the nucleophilicity of the phenol rings to prevent over-substitution or incomplete conversion.

Figure 1: Workflow for the Lewis acid-catalyzed synthesis of phenylphosphoryl diphenol.

II. Standard Self-Validating Protocol

To ensure reproducibility and establish a baseline for troubleshooting, follow this validated methodology. This protocol incorporates self-validating checkpoints to confirm intermediate success before proceeding.

Step-by-Step Methodology:

• Preparation: In a rigorously dried, three-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and mechanical stirrer, add 0.22 mol of anhydrous phenol.

• Catalyst Addition: Add 0.25 mol of anhydrous Aluminum Chloride ( AlCl3​ ). Validation Checkpoint: The mixture should remain flowable; clumping indicates moisture contamination in the AlCl3​ , which will severely depress the yield.

• Electrophile Introduction: Slowly add 0.10 mol of phenylphosphonic dichloride ( PhPOCl2​ ) dropwise over 30 minutes. Maintain the temperature below 40°C during addition to control the initial exothermic reaction.

• Thermal Activation: Gradually ramp the temperature to 130–140°C. Maintain this temperature for 6–8 hours. Validation Checkpoint: Monitor the evolution of HCl gas (e.g., via a scrubber). The cessation of HCl evolution indicates the completion of the substitution phase.

• Quenching: Cool the reaction mixture to 60°C and slowly pour it into a vigorously stirred mixture of crushed ice and concentrated HCl (10:1 ratio) to break the aluminum complexes.

• Isolation: Extract the aqueous suspension with ethyl acetate. Wash the organic layer with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from a mixture of ethanol and water to obtain the pure diphenol product.

III. Troubleshooting Guides & FAQs

Q1: My final yield is consistently below 50%. What is the primary cause of low conversion? A: The most common cause of low yield in this synthesis is moisture contamination. Organophosphorus reagents like PhPOCl2​ and Lewis acids like AlCl3​ are highly sensitive to water. Moisture leads to the premature hydrolysis of the P-Cl bonds, generating unreactive phosphonic acids instead of the desired electrophile. Ensure all glassware is oven-dried and reactions are performed under a strict inert atmosphere (Nitrogen or Argon).

Q2: I am observing a high degree of poly-substituted byproducts or polymeric material. How can I improve selectivity for the diphenol? A: Over-substitution occurs when the reaction temperature is too high or the phenol-to- PhPOCl2​ ratio is insufficient.

• Causality: The first substitution is relatively fast, but the second requires more energy due to steric hindrance and the electron-withdrawing nature of the newly formed phosphine oxide group. Pushing the temperature too high to force the second substitution can trigger etherification or polymerization.

• Solution: Maintain a strict stoichiometric excess of phenol (at least 2.2 to 2.5 equivalents relative to PhPOCl2​ ). Keep the reaction temperature strictly between 130–140°C.

Q3: The product is forming an intractable oil instead of crystallizing. How do I induce crystallization? A: Organophosphorus compounds with multiple aromatic rings and hydrogen-bonding hydroxyl groups often form supercooled liquids or oils due to strong intermolecular hydrogen bonding[1].

• Solution: Residual phenol acts as a plasticizer, preventing crystallization. Ensure complete removal of unreacted phenol via vacuum distillation or repeated washing with hot water before attempting recrystallization. If oiling persists during ethanol/water recrystallization, switch to a toluene/ethyl acetate solvent system and seed the solution with a pure crystal.

Q4: How can I verify that I have synthesized the 2,2'-isomer versus the 4,4'-isomer? A: The regioselectivity of Friedel-Crafts alkylation/phosphonylation on phenol typically favors the para position (4,4'-isomer) due to steric hindrance at the ortho position. Synthesizing the 2,2'-isomer specifically often requires blocking the para position or using directed ortho metalation (DOM) strategies rather than direct Friedel-Crafts. If you are aiming for the 2,2'-isomer specifically, verify your structure using 2D NMR (NOESY/HMBC); a direct reaction of phenol and PhPOCl2​ will predominantly yield the 4,4'-isomer (CAS 795-43-7)[1].

IV. Quantitative Data: Yield Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and isolated yield, based on optimized process development data.

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Impact	Expected Yield
Phenol Equivalents	2.0 eq	2.5 eq	Suppresses poly-substitution and drives equilibrium toward the bis-adduct.	75 - 82%
Catalyst Loading	1.0 eq ( AlCl3​ )	2.5 eq ( AlCl3​ )	Overcomes catalyst sequestration by the highly coordinating phosphine oxide product.	80 - 85%
Reaction Temp	> 160°C	135°C	Prevents thermal degradation and etherification side-reactions.	78 - 84%
Atmosphere	Ambient Air	Dry Nitrogen	Prevents hydrolysis of PhPOCl2​ to unreactive phenylphosphonic acid.	> 80%

V. References

Sources

• 1. CAS 795-43-7: Bis(4-hydroxyphenyl)phenylphosphine oxide [cymitquimica.com]

Technical Support Center: Purification of Crude 2,2'-(Phenylphosphoryl)diphenol

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges in the purification of crude 2,2'-(Phenylphosphoryl)diphenol. The following troubleshooting guide and frequently asked questions (FAQs) are designed to address specific experimental issues, explaining the underlying scientific principles to empower you to optimize your purification strategy.

Troubleshooting Guide

This section addresses common problems encountered during the purification of 2,2'-(Phenylphosphoryl)diphenol.

Recrystallization Issues

Question: My recrystallization of 2,2'-(Phenylphosphoryl)diphenol resulted in a low yield and/or poor purity. What went wrong?

Answer:

Low yield or purity from recrystallization is a frequent issue stemming from several factors. Let's break down the potential causes and solutions:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the crude product well at elevated temperatures but poorly at room temperature or below. For a molecule like 2,2'-(Phenylphosphoryl)diphenol, which possesses both polar (P=O, OH) and nonpolar (phenyl rings) functionalities, a solvent of intermediate polarity or a mixed solvent system is often required.

  • Solution: Conduct small-scale solvent screening. Test a range of solvents with varying polarities. Based on the purification of structurally similar bisphenols, toluene is a promising candidate.[1] An ethanol/water mixture is another common and effective mixed solvent system for polar organic compounds.[2]

• Using Too Much Solvent: Dissolving the crude product in an excessive volume of hot solvent will result in a significant portion of your product remaining in the mother liquor upon cooling, leading to a low yield.

  • Solution: Start by adding a small amount of the chosen solvent to your crude product and heat the mixture to boiling. Continue to add small portions of hot solvent until the solid just dissolves.[3]

• Cooling Too Rapidly: Rapid cooling can cause the product to precipitate as a powder or oil rather than forming well-defined crystals. This rapid precipitation can trap impurities within the crystal lattice.

  • Solution: Allow the hot, saturated solution to cool slowly and undisturbed to room temperature. Once at room temperature, you can further induce crystallization by placing the flask in an ice bath.[3]

• Co-crystallization of Impurities: If an impurity has very similar solubility properties to your desired product, it may co-crystallize, leading to poor purity.

  • Solution: If you suspect co-crystallization, a second recrystallization may be necessary. Alternatively, consider a different purification technique, such as column chromatography, to remove the problematic impurity before a final recrystallization step.

Column Chromatography Challenges

Question: I'm struggling to get good separation of 2,2'-(Phenylphosphoryl)diphenol from its impurities using silica gel column chromatography. The product either stays on the column or elutes with impurities.

Answer:

Effective column chromatography relies on the differential partitioning of compounds between the stationary phase and the mobile phase. For phenolic and organophosphorus compounds, several factors can complicate this process.

• Inappropriate Mobile Phase Polarity: If the eluent is not polar enough, your product will have a strong affinity for the polar silica gel and will not move down the column. Conversely, if the eluent is too polar, both your product and impurities may travel with the solvent front, resulting in no separation.

  • Solution: The key is to find a solvent system that gives your product a retention factor (Rf) of approximately 0.2-0.4 on a Thin Layer Chromatography (TLC) plate. A common starting point for moderately polar compounds is a mixture of a nonpolar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.[4] For a related organophosphorus compound, a petroleum ether/ethyl acetate (4:1) system was effective.[5]

• Tailing of Phenolic Compounds: The acidic nature of silica gel can lead to strong interactions with the phenolic hydroxyl groups, causing the product to "streak" or "tail" down the column, leading to broad peaks and poor separation.[6]

  • Solution: To mitigate tailing, you can add a small amount (e.g., 0.5-1%) of a weak acid like acetic acid to your mobile phase. This can help to protonate the silica surface and reduce the strong interaction with your phenolic compound. Alternatively, for compounds that are sensitive to acid, adding a small amount of a base like triethylamine can be effective.[4]

• Irreversible Adsorption: Some highly polar impurities may bind irreversibly to the silica gel.

  • Solution: If you suspect highly polar impurities, you can pre-purify the crude material by passing it through a short plug of silica gel with a moderately polar solvent to remove these baseline impurities before attempting a full chromatographic separation.

Product Discoloration

Question: My purified 2,2'-(Phenylphosphoryl)diphenol has a pink or brownish tint. What is the cause and how can I prevent it?

Answer:

Phenolic compounds are notoriously susceptible to oxidation, which can lead to the formation of colored impurities.[7]

• Cause: Exposure to air and light, especially in the presence of trace metal impurities, can catalyze the oxidation of the phenol groups to form colored quinone-type structures.

• Prevention and Treatment:

  • Inert Atmosphere: During purification and storage, handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

  • Decolorizing Carbon: If your product is colored after initial purification, you can try redissolving it in a suitable hot solvent and adding a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Hot filter the solution to remove the charcoal and then allow the solution to cool and crystallize.[2] Be aware that activated charcoal can also adsorb some of your product, potentially reducing the yield.

  • Storage: Store the final, pure product in a dark container, under an inert atmosphere, and at a low temperature to minimize degradation over time.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 2,2'-(Phenylphosphoryl)diphenol?

A1: The impurities will largely depend on the synthetic route used. However, common impurities can include:

• Unreacted Starting Materials: Residual diphenyl ether and phenylphosphonic dichloride.

• Hydrolysis Products: Phenylphosphonic dichloride is susceptible to hydrolysis, which would form phenylphosphonic acid.

• Isomeric Byproducts: Depending on the reaction conditions, you may have isomers where the phenylphosphoryl group is not bonded at the 2 and 2' positions of the phenol rings. In the analogous synthesis of bisphenol A, ortho,para-isomers are common impurities.[8]

• Oligomeric/Polymeric Materials: Side reactions can sometimes lead to the formation of higher molecular weight byproducts.[9]

• Oxidation Products: As mentioned in the troubleshooting section, phenolic compounds can oxidize to form colored impurities.[7]

Q2: Which purification technique is generally more effective for 2,2'-(Phenylphosphoryl)diphenol: recrystallization or column chromatography?

A2: The most effective technique depends on the nature and quantity of the impurities.

• Recrystallization is often a good first choice for removing small amounts of impurities, especially if the crude product is already relatively pure (>90%). It is a scalable and often more economical method for large quantities.

• Column Chromatography is more powerful for separating complex mixtures with multiple components or for removing impurities with similar solubility to the product.[10] It is often used to achieve very high purity on a smaller scale. For a new compound or a particularly impure crude product, column chromatography followed by a final recrystallization is a robust purification strategy.

Q3: Can I use distillation to purify 2,2'-(Phenylphosphoryl)diphenol?

A3: Distillation is generally suitable for purifying liquids or low-melting solids that are thermally stable. Given the relatively high molecular weight and the presence of polar functional groups in 2,2'-(Phenylphosphoryl)diphenol, it is likely to have a high boiling point and may be susceptible to thermal degradation. Therefore, distillation is generally not the preferred method for this type of compound.

Experimental Protocols & Data Presentation

Table 1: Recommended Starting Solvent Systems for Purification

Purification Technique	Solvent/Solvent System	Rationale & Key Considerations
Recrystallization	Toluene	Effective for purifying structurally similar bisphenols.[11] Good for removing more polar and less polar impurities.
Ethanol/Water	A versatile mixed-solvent system for moderately polar organic compounds.[9] The ratio can be fine-tuned to optimize yield and purity.
Column Chromatography	Hexane/Ethyl Acetate (gradient)	A standard, versatile system for silica gel chromatography.[4] Start with a low polarity (e.g., 9:1 hexane:ethyl acetate) and gradually increase the ethyl acetate concentration.
Petroleum Ether/Ethyl Acetate (e.g., 4:1)	A reported system for a similar organophosphorus compound.[5]

Workflow for Selecting a Purification Method

Caption: Decision workflow for choosing a purification technique.

Step-by-Step Guide: Two-Solvent Recrystallization

This protocol provides a general procedure for a two-solvent recrystallization, for example, using ethanol as the "good" solvent and water as the "bad" solvent.[10]

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,2'-(Phenylphosphoryl)diphenol in the minimum amount of hot ethanol.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot gravity filtration to remove them.

• Addition of Anti-Solvent: While the ethanol solution is still hot, add water dropwise until the solution becomes faintly and persistently cloudy.

• Re-dissolution: Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear, saturated solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals under vacuum.

Visualizing the Purification Process

Caption: Overview of recrystallization and column chromatography workflows.

References

• U.S. Patent 7,132,575, "Process for the synthesis of bisphenol," issued November 7, 2006.

• VTechWorks, "CHAPTER 3 EXPERIMENTAL," Virginia Tech. [Link]

• U.S. Patent 4,638,102, "Recrystallization of bisphenol A by azeotropically drying the solvent," issued January 20, 1987.

• University of California, Irvine, "Recrystallization 2." [Link]

• Zhang, et al., "Design and synthesis of phenylthiophosphoryl dichloride derivatives and evaluation of their antitumour and anti-inflammatory activities," Frontiers in Chemistry, 2025. [Link]

• European Patent Office, "1 PURIFICATION OF PHENOL," EP 2 861 547 B1, issued September 2, 2015. [Link]

• Agilent, "Phenolic Resin Analysis with Agilent PLgel Columns and Gel Permeation Chromatography," April 30, 2015. [Link]

• University of Rochester, "Solvent Systems for Flash Column Chromatography." [Link]

• Magritek, "Column Chromatography." [Link]

• Martin, D. F., et al., "Removal of BPA model compounds and related substances by means of column chromatography using Octolig®," Journal of Environmental Science and Health, Part A, 2012. [Link]

• CORA, "Impurity Occurrence and Removal in Crystalline Products from Process Reactions," April 10, 2017. [Link]

• Japanese Patent JP2009269868A, "Method for producing 2,6-diphenylphenol or derivative thereof," published October 12, 2009.

• Phenomenex, "Phenogel GPC Columns for Gel Permeation Chromatography." [Link]

• European Patent EP4298082B1, "Process for preparing bisphenol a (bpa) in the presence of at least two impurities," issued November 29, 2023.

• Reddit, r/OrganicChemistry, "Trouble with Column Chromatography of phenolic compounds.," August 6, 2025. [Link]

• Chemistry Solutions, "Rowan College at Burlington County CHE 241 Lab 2: Recrystallization." [Link]

• "Crystallization Solvents," PDF document. [Link]

• European Patent Application EP0229357A1, "Recrystallization of bisphenol a by azeotropically drying the solvent," published July 22, 1987.

• European Patent Application EP0109033A2, "Purification of bisphenol-A," published May 23, 1984. [Link]

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• 11. US4638102A - Recrystallization of bisphenol A by azeotropically drying the solvent - Google Patents [patents.google.com]

Common impurities in 2,2'-(Phenylphosphoryl)diphenol and their removal

Welcome to the technical support center for 2,2'-(Phenylphosphoryl)diphenol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to impurities and their removal during the synthesis and purification of this compound.

Introduction

2,2'-(Phenylphosphoryl)diphenol is a key intermediate in various chemical syntheses. Achieving high purity is critical for downstream applications. This guide provides in-depth, experience-based solutions to common purification challenges, focusing on the "why" behind each step to empower you to adapt and troubleshoot effectively in your own laboratory setting.

Section 1: Frequently Asked Questions (FAQs) about Impurities

This section addresses the most common initial questions regarding impurities in 2,2'-(Phenylphosphoryl)diphenol.

Q1: What are the most common impurities I should expect in my crude 2,2'-(Phenylphosphoryl)diphenol?

A1: Based on typical synthetic routes, the most prevalent impurities include:

• Unreacted Starting Materials: Such as phenol or its derivatives, and phenylphosphonic dichloride or related phosphorylating agents.

• Byproducts of the Phosphorylation Reaction: Triphenylphosphine oxide (TPPO) is a very common and often problematic byproduct if triphenylphosphine is used in any capacity, for instance, in a related Appel or Wittig reaction in the synthetic sequence.[1][2][3]

• Hydrolysis Products: The phosphoryl ester linkages are susceptible to hydrolysis, which can lead to the formation of phenylphosphonic acid and phenol. The rate of hydrolysis can be influenced by pH and temperature.[4][5][6][7]

• Solvent Residues: Residual solvents from the reaction and initial workup, such as toluene, dichloromethane, or tetrahydrofuran (THF), are almost always present.[8]

• Side-Reaction Products: Depending on the specific reaction conditions, various oligomeric species or products from undesired side reactions may form.

Q2: My NMR spectrum shows a broad peak in the aromatic region that I can't assign. What could it be?

A2: A broad, unassignable peak in the aromatic region often suggests the presence of polymeric or oligomeric impurities. These can arise from side reactions, especially if reaction temperatures are not well-controlled. Another possibility is the presence of residual acidic or basic catalysts which can cause peak broadening. It is also advisable to check for the presence of water, as this can exchange with phenolic protons and cause broadening.

Q3: I'm seeing a persistent impurity with a phosphorus signal in my ³¹P NMR. What is the likely culprit?

A3: A common phosphorus-containing impurity is triphenylphosphine oxide (TPPO), which is notoriously difficult to remove due to its polarity being similar to many organophosphorus compounds.[1][9] Another possibility is the hydrolysis product, phenylphosphonic acid. Comparing the chemical shift of your unknown peak to known values for these compounds is a crucial first step in identification.

Q4: Why is the color of my isolated 2,2'-(Phenylphosphoryl)diphenol off-white or yellowish instead of pure white?

A4: A yellowish tint often indicates the presence of trace impurities, which could be oxidized species or byproducts from side reactions. Phenolic compounds, in general, are susceptible to oxidation, which can lead to colored impurities.[10] Inadequate removal of colored starting materials or reagents can also contribute to this discoloration.

Section 2: Troubleshooting Guide for Impurity Removal

This section provides detailed, step-by-step protocols and the rationale behind them for removing specific impurities.

Issue 1: Presence of Triphenylphosphine Oxide (TPPO)

TPPO is a frequent and challenging impurity to remove due to its high polarity and good solubility in many organic solvents.

Method 1: Precipitation with a Non-Polar Solvent

• When to use it: This is a good first-pass method, especially when your desired product has significantly lower polarity than TPPO.

• Causality: The principle here is based on the differential solubility of your product and TPPO. TPPO is poorly soluble in non-polar solvents like hexanes or a mixture of diethyl ether and pentane.[1][2]

• Protocol:

  • Concentrate your crude reaction mixture to a thick oil or solid.

  • Suspend the residue in a minimal amount of a non-polar solvent system (e.g., 1:1 diethyl ether/pentane or hexanes).

  • Stir or sonicate the suspension to break up any clumps.

  • Filter the resulting solid (your product, if it's a solid and insoluble) and wash with more of the cold non-polar solvent. The TPPO will remain in the filtrate.

  • Alternatively, if your product is soluble, you can filter the suspension through a short plug of silica gel, eluting with the non-polar solvent. TPPO will be retained on the silica.[1][2]

Method 2: Precipitation via Metal Salt Complexation

• When to use it: This method is particularly effective when simple precipitation is insufficient or when your product is also highly polar.

• Causality: Certain metal salts, such as zinc chloride (ZnCl₂) or magnesium chloride (MgCl₂), can form insoluble complexes with TPPO, allowing for its removal by filtration.[9][11]

• Protocol:

  • Dissolve the crude product containing TPPO in a suitable polar solvent (e.g., THF, acetonitrile).

  • Add a stoichiometric amount (or a slight excess) of anhydrous ZnCl₂ or MgCl₂.

  • Stir the mixture at room temperature or with gentle heating. A precipitate of the TPPO-metal salt complex should form.

  • Cool the mixture and filter to remove the precipitate.

  • The filtrate, containing your purified product, can then be worked up as usual.

Issue 2: Removal of Unreacted Phenol

Unreacted phenol can often be carried through initial workup steps.

Method: Aqueous Base Extraction

• When to use it: This is the most common and effective method for removing acidic impurities like phenol.

• Causality: Phenol is acidic and will be deprotonated by a weak base to form the water-soluble phenoxide salt. Your desired product, being a less acidic phenol derivative, may remain in the organic phase under carefully controlled pH.

• Protocol:

  • Dissolve your crude product in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the organic solution with a dilute aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃).

  • Separate the aqueous layer. Repeat the wash if necessary.

  • Wash the organic layer with brine to remove any remaining water.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate.

Issue 3: Presence of Hydrolysis Products (Phenylphosphonic Acid)

Phenylphosphonic acid is a potential hydrolysis byproduct that is highly polar and acidic.

Method: Aqueous Base Extraction (similar to phenol removal)

• When to use it: This is effective for removing acidic impurities.

• Causality: Phenylphosphonic acid is acidic and will be readily extracted into an aqueous basic solution.

• Protocol:

  • Follow the same procedure as for the removal of unreacted phenol (Section 2, Issue 2). A dilute solution of sodium bicarbonate is generally sufficient.

Visualizing the Purification Workflow

The following diagram illustrates a general workflow for the purification of 2,2'-(Phenylphosphoryl)diphenol.

Caption: General purification workflow for 2,2'-(Phenylphosphoryl)diphenol.

Section 3: Analytical Techniques for Purity Assessment

Confirming the purity of your final product is a critical step. A combination of techniques is often necessary for a comprehensive assessment.

High-Performance Liquid Chromatography (HPLC)

• Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[12][13]

• Application: HPLC is a powerful tool for quantifying the purity of 2,2'-(Phenylphosphoryl)diphenol and detecting trace impurities. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (often with a small amount of acid like formic acid or TFA) is a good starting point.

• Data Interpretation: The purity is typically reported as the area percentage of the main product peak relative to the total area of all peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule.

• Application:

  • ¹H NMR: Used to confirm the overall structure and look for characteristic peaks of impurities like residual solvents or starting materials.

  • ¹³C NMR: Provides information about the carbon skeleton and can help identify impurities that may not be obvious in the ¹H NMR spectrum.

  • ³¹P NMR: This is particularly useful for phosphorus-containing compounds. It can be used to detect and quantify phosphorus-containing impurities like TPPO and phenylphosphonic acid.

• Data Interpretation: Integration of the peaks in the NMR spectrum can be used to determine the relative amounts of the product and impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC-MS separates volatile compounds in the gas phase and then detects them based on their mass-to-charge ratio.[12]

• Application: GC-MS is excellent for identifying and quantifying volatile impurities, such as residual solvents. It can also be used to detect some of the more volatile starting materials and byproducts.

• Data Interpretation: The mass spectrum of each separated component can be compared to a library of known spectra for identification.

Summary of Analytical Techniques

Technique	Primary Use for 2,2'-(Phenylphosphoryl)diphenol Purity	Strengths	Limitations
HPLC	Quantitative purity assessment and detection of non-volatile impurities.	High sensitivity and resolution, quantitative.[12][13]	Can be destructive, requires method development.
NMR	Structural confirmation and identification of impurities.	Non-destructive, provides detailed structural information.	Lower sensitivity than HPLC for trace impurities.
GC-MS	Identification and quantification of volatile impurities.	Excellent for volatile compounds, provides structural information from mass spectra.[12]	Not suitable for non-volatile or thermally labile compounds.

References

• Organic Chemistry Portal. (n.d.). Removing Triphenylphosphine Oxide. Retrieved from [Link]

• Shenvi Lab. (n.d.). Work up tips: Reactions with Triphenylphosphine oxide. Retrieved from [Link]

• Google Patents. (1997). US6011181A - Triphenylphosphine oxide complex process.

• ResearchGate. (2021). How to get rid of tri phenyl phosphine oxide (bi product)formed during synthesis of polymer?. Retrieved from [Link]

• ACS Publications. (2021). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. Retrieved from [Link]

• Wikipedia. (2023). Diphenylphosphoryl azide. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Phenol - 7. ANALYTICAL METHODS. Retrieved from [Link]

• Google Patents. (2012). EP2504381A1 - Process for purifying phenol.

• Semantic Scholar. (1977). Hydrolysis of (N-aryl)alkylphenylphosphinic amides in acidic solution: influence of different P-alkyl groups, including cyclopropyl, and of substituents in the N-aryl group. Retrieved from [Link]

• ChemRxiv. (2025). Development of a Manufacturing Process for S-892216 Part II: Improvements Toward Commercially Feasible Process. Retrieved from [Link]

• Research Trend. (2015). Kinetic Study of Hydrolysis of O-Methyl,N-2-Chloro,4-Nitro-Phenyl phosphoricamide in Buffer Media. Retrieved from [Link]

• Journal of Applicable Chemistry. (2014). Hydrolytic Reactivity of an Active Synthetic C-N-P Ester Leading to its Highly Basic Nature. Retrieved from [Link]

• ACS Publications. (2008). Reaction of Phenols with the 2,2-Diphenyl-1-picrylhydrazyl Radical. Kinetics and DFT Calculations. Retrieved from [Link]

• Frontiers. (2025). Design and synthesis of phenylthiophosphoryl dichloride derivatives and evaluation of their antitumour and anti-inflammatory activities. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Formaldehyde - 6. ANALYTICAL METHODS. Retrieved from [Link]

• ResearchGate. (2024). Hydrolysis of phosphoric acid ester with Phenyl, Benzyl, Ethyl and Isopropyl residues in HF. Retrieved from [Link]

• ResearchGate. (2025). AN OVERVIEW OF ADVANCED 2,2-Diphenyl-1-picrylhydrazyl (DPPH) ANALYSIS TECHNIQUES. Retrieved from [Link]

• World Health Organization. (2003). 2-Phenylphenol in Drinking-water. Retrieved from [Link]

• Google Patents. (2012). CN102452906B - Preparation method of 2,6-diphenyl phenol.

• National Center for Biotechnology Information. (2021). Historical Insights Into the Purification of Polyphenol Oxidase From Plants. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenol - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. Retrieved from [Link]

• National Center for Biotechnology Information. (2011). Design, Synthesis and Anticonvulsant Activity of 2-(2-Phenoxy) phenyl- 1,3,4-oxadiazole Derivatives. Retrieved from [Link]

• Organic Syntheses. (n.d.). Enantioselective Rhodium-Catalyzed [2+2+2] Cycloaddition of Pentenyl Isocyanate and 4-Ethynylanisole: Preparation and Use of Taddol-pyrrolidine Phosphoramidite. Retrieved from [Link]

• ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link]

• ResearchGate. (2026). Reactions of 2,2‐Diphenyl‐1‐picrylhydrazyl (DPPH) with Two Syringylic Phenols or One Aroxide Derivative. Retrieved from [Link]

• AviadoBio. (2024). Development of HPLC-based methods for the systematic quantification of multiple quality attributes of AAV9 preparations. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Phenol - ToxFAQs. Retrieved from [Link]

• EURL-SRM. (2025). Analytical Observations Report. Retrieved from [Link]

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Technical Support Center: Optimizing Catalysis with 2,2'-(Phenylphosphoryl)diphenol

Welcome to the Technical Support Center for 2,2'-(Phenylphosphoryl)diphenol (2,2'-PPDP). This guide is engineered for researchers and drug development professionals utilizing 2,2'-PPDP as a bifunctional organocatalyst or a supramolecular bidentate ligand. The unique architecture of this molecule—featuring a highly polarized phosphine oxide (P=O) core acting as a potent hydrogen-bond acceptor, flanked by two phenolic hydroxyl (-OH) groups acting as hydrogen-bond donors—enables exceptional control over1[1] and metal chelation.

Section 1: Troubleshooting Supramolecular & Organocatalytic Workflows

FAQ 1: Why does my catalytic turnover frequency (TOF) plummet when I switch from toluene to tetrahydrofuran (THF) or methanol?

• Root Cause & Causality: The catalytic efficacy of 2,2'-PPDP in organocatalysis relies heavily on the formation of a precise supramolecular hydrogen-bonding network with the substrate. The P=O group is one of the2[2]. When you introduce polar or protic solvents like THF or methanol, the solvent molecules competitively bind to the P=O acceptor or the -OH donors. This solvent interference disrupts the catalyst-substrate pre-complex, raising the activation energy barrier of the transition state.

• Resolution: Always optimize reactions in non-polar, non-coordinating solvents (e.g., toluene, dichloromethane) to maximize the intramolecular ion-pairing and hydrogen-bonding effects.

FAQ 2: In Inverse Phase Transfer Catalysis (IPTC), my reaction stalls at the liquid/liquid interface. How do I optimize mass transfer without destroying the H-bonded transition state?

• Root Cause & Causality: 3[3] involves the transport of reactants across phase boundaries, often stabilized by lipophilic organocatalysts. If the reaction stalls, the lipophilicity of the 2,2'-PPDP complex may be insufficient to pull the ionic species into the organic phase, or the agitation rate is too low to maintain a high interfacial surface area.

• Resolution: Increase the interfacial area via high-shear stirring (>1000 rpm). If stalling persists, consider adding a highly lipophilic, non-coordinating counter-ion (like tetrabutylammonium) to assist the phase transfer without competing for the critical H-bonding sites on the 2,2'-PPDP core.

Section 2: Troubleshooting Transition Metal Complexation

FAQ 3: When synthesizing a Rhodium or Palladium complex with 2,2'-PPDP, I observe insoluble polymeric aggregates instead of the active monomeric catalyst. What went wrong?

• Root Cause & Causality: 2,2'-PPDP is a versatile bidentate ligand capable of forming 4[4]. However, the two phenolic protons must be fully deprotonated to form the active dianionic bidentate ligand. If the base stoichiometry is too low (e.g., < 2.0 equivalents), incomplete deprotonation occurs. This leads to mixed coordination modes where the ligand acts as a bridging monodentate species, resulting in insoluble, catalytically dead polymeric networks.

• Resolution: Strictly control the base stoichiometry. Use exactly 2.05 to 2.10 equivalents of a sterically hindered, non-nucleophilic base (e.g., N,N-diisopropylethylamine, DIPEA) to ensure complete formation of the phenoxide without coordinating to the vacant metal center.

Section 3: Standard Operating Protocols (SOPs)

Protocol: In Situ Preparation of a Self-Validating Rhodium-2,2'-PPDP Catalyst This protocol is designed as a self-validating system; visual cues at each step confirm the correct mechanistic progression.

• Ligand Solubilization: Suspend 1.0 mmol of 2,2'-PPDP in 10 mL of anhydrous, degassed toluene under an argon atmosphere.

  • Validation Check: The suspension will appear cloudy, as the protonated ligand has limited solubility in cold toluene.

• Deprotonation: Slowly inject 2.1 mmol of anhydrous DIPEA. Stir at room temperature for 15 minutes.

  • Validation Check: The solution must become completely clear and colorless. This phase change confirms the quantitative formation of the soluble dianionic phenoxide.

• Metal Chelation: Add 0.95 mmol of the metal precursor (e.g.,[Rh(cod)Cl]₂).

  • Note: The metal is kept slightly sub-stoichiometric to ensure no free, unligated metal remains to catalyze off-target side reactions.

• Activation: Stir at 40°C for 1 hour.

  • Validation Check: A distinct color shift to deep orange/red indicates successful ligand exchange and the formation of the active bidentate metal complex.

Section 4: Quantitative Data Summary

The following table summarizes the causal relationship between solvent polarity, hydrogen-bond interference, and the resulting catalytic efficiency when using 2,2'-PPDP.

Solvent	Dielectric Constant (ε)	H-Bond Interference Mode	Relative Catalytic Yield (%)	Enantiomeric Excess (ee %)
Toluene	2.4	Minimal (Ideal for supramolecular assembly)	> 95%	96%
Dichloromethane	9.1	Low (Slight dipole interaction)	88%	92%
Tetrahydrofuran	7.5	Moderate (Competes for -OH donors)	55%	60%
Methanol	33.0	High (Competes for P=O and -OH sites)	< 10%	N/A (Racemic)

Section 5: Mechanistic Visualizations

Supramolecular hydrogen-bonding network stabilizing the catalytic transition state.

Self-validating experimental workflow for 2,2'-PPDP metal complexation.

References

• BenchChem. "2,2'-(Phenylphosphoryl)diphenol." Benchchem.com.
• Dydio, P., et al. "Phosphine Oxide Based Supramolecular Ligands in the Rhodium-Catalyzed Asymmetric Hydrogenation.
• Dydio, P., et al. "Rational Optimization of Supramolecular Catalysts for the Rhodium‐Catalyzed Asymmetric Hydrogenation Reaction.
• Wong, M. W., et al. "Molecular Understanding and Practical In Silico Catalyst Design in Computational Organocatalysis and Phase Transfer Catalysis—Challenges and Opportunities." MDPI.

Sources

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• 3. Molecular Understanding and Practical In Silico Catalyst Design in Computational Organocatalysis and Phase Transfer Catalysis—Challenges and Opportunities [mdpi.com]
• 4. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]

Technical Support Center: 2,2'-(Phenylphosphoryl)diphenol Synthesis Scale-Up

Welcome to the Advanced Scale-Up Support Center. As drug development and materials science researchers transition from bench-scale discovery to pilot-plant production, the synthesis of 2,2'-(Phenylphosphoryl)diphenol (also known as bis(2-hydroxyphenyl)phenylphosphine oxide) presents unique thermochemical and mechanistic challenges. This compound is a highly valued bidentate ligand and a critical precursor for1[1].

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure a safe and high-yielding scale-up campaign.

I. Synthetic Workflow Overview

The standard industrial scale-up route avoids direct Friedel-Crafts phosphorylation (which suffers from poor ortho/para selectivity) in favor of a directed three-step Grignard approach: Grignard formation, phosphorylation, and ether cleavage.

Figure 1: Three-step synthetic workflow for 2,2'-(Phenylphosphoryl)diphenol scale-up.

II. Troubleshooting & FAQs

Q1: Why does my Grignard formation stall on a 5-liter scale, and how do I prevent sudden thermal runaways?

The Causality: The formation of 2-methoxyphenylmagnesium bromide is notorious for delayed initiation due to the passivation of magnesium turnings by an impermeable MgO layer. On a bench scale, this is easily overcome. However, on a pilot scale, adding too much 2-bromoanisole before initiation leads to a dangerous accumulation of unreacted halide. Once the reaction finally initiates, the sudden release of enthalpy ( ΔH≈−60 kcal/mol) rapidly overwhelms the cooling capacity of the reactor's jacket, leading to solvent boil-over. The Solution: Mechanically activate the Mg turnings by dry stirring under an argon atmosphere for 12 hours prior to solvent addition. Use a chemical initiator like DIBAL-H or iodine/1,2-dibromoethane. Strictly limit the initial halide charge to 5% of the total volume and do not add more until an exotherm is definitively observed.

Q2: During the phosphorylation step, my LC-MS shows a massive accumulation of the mono-substituted intermediate. Why isn't the second substitution occurring?

The Causality: The reaction of phenylphosphonic dichloride (PPDC) with the first equivalent of Grignard is rapid and highly exothermic. However, the introduction of the second 2-methoxyphenyl group is severely sterically hindered by the first ortho-methoxy group and the existing phenyl ring on the phosphorus center. Furthermore, PPDC is highly moisture-sensitive and readily hydrolyzes to 2 upon exposure to ambient humidity[2]. If your PPDC has partially hydrolyzed, the resulting P-OH bonds will irreversibly quench your Grignard reagent, destroying the required 2:1 stoichiometry. The Solution: Commercial PPDC has a and must be vacuum distilled immediately prior to use[3]. To overcome the steric activation energy barrier, the reaction must be heated to 65 °C (THF reflux) for a minimum of 12 hours after the initial addition.

Figure 2: Diagnostic logic tree for resolving stalled phosphorylation reactions.

Q3: We are scaling up the deprotection step. Boron tribromide (BBr₃) is too hazardous for our pilot plant. What are the viable alternatives?

The Causality: While BBr₃ is the gold standard for aryl ether cleavage at the bench scale due to its strong Lewis acidity, its violent reactivity with water and the generation of highly toxic HBr gas make it a severe safety liability at scale. The Solution: An industrially viable, halogen-free alternative is the fusion of the methoxy precursor with potassium hydroxide (KOH) at elevated temperatures. As documented in organometallic literature,4 effectively drives the nucleophilic aromatic substitution/cleavage of the methoxy groups to yield bis(2-hydroxyphenyl)phenylphosphine oxide[4].

III. Quantitative Data: Demethylation Strategy Comparison

To aid in process engineering decisions, the following table summarizes the thermochemical and safety profiles of the three primary ether cleavage methods used for this compound.

Demethylation Method	Reagent & Conditions	Scalability	Safety Profile	Typical Yield	Mechanistic Note
Standard Lab	BBr₃ in DCM, -78 °C to RT	Poor	High Risk (Toxic, Corrosive, HBr gas evolution)	85-90%	Lewis acid coordination to oxygen, followed by bromide attack on the methyl group.
Industrial Melt	Pyridine Hydrochloride, 190 °C	Moderate	Moderate Risk (Corrosive, strong odor, requires Hastelloy)	75-80%	Nucleophilic attack by chloride ion on the protonated ether methyl group.
Base Fusion	KOH Fusion, 200-220 °C	Excellent	Low Risk (Corrosive solid, no hazardous gas evolution)	70-85%	Thermally driven nucleophilic cleavage of the aryl ether bond[4].

IV. Self-Validating Experimental Protocols

The following protocols incorporate built-in analytical checkpoints to ensure process integrity before advancing to the next stage.

Protocol A: Synthesis of Bis(2-methoxyphenyl)phenylphosphine oxide

• Equipment Setup: Purge a 5 L jacketed glass reactor (equipped with a mechanical stirrer, reflux condenser, and internal temperature probe) with argon for 30 minutes.

• Grignard Initiation: Charge the reactor with magnesium turnings (1.1 eq) and 500 mL of anhydrous THF. Add a single crystal of iodine. Add 5% of the total 2-bromoanisole charge (total charge: 2.25 eq relative to PPDC). Wait for the iodine color to fade and the internal temperature to rise by at least 5 °C, confirming initiation.

• Grignard Propagation: Slowly dose the remaining 2-bromoanisole while maintaining the internal temperature strictly between 40-45 °C using jacket cooling. Stir for 2 hours post-addition.

  • Self-Validation Check: Titrate a 1.0 mL aliquot of the Grignard reagent using salicylaldehyde phenylhydrazone. Proceed only if the molarity is >1.8 M.

• Phosphorylation: Cool the reactor to 0 °C. Dissolve freshly vacuum-distilled phenylphosphonic dichloride (1.0 eq) in 300 mL dry THF and add dropwise via an addition funnel over 2 hours.

• Thermal Activation: Heat the reaction mixture to 65 °C (reflux) for 12 hours.

  • Self-Validation Check: Pull a 0.5 mL aliquot, quench in methanol, and analyze via LC-MS. The disappearance of the m/z peak corresponding to the mono-substituted intermediate confirms completion.

• Workup: Quench carefully with saturated aqueous NH₄Cl at 0 °C. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate. Recrystallize the intermediate from a toluene/heptane mixture.

Protocol B: Scale-Up Deprotection via KOH Fusion

• Equipment Setup: Utilize a 2 L Hastelloy or heavy-duty stainless-steel reactor equipped with a high-torque mechanical stirrer and a heating mantle.

• Fusion Charge: Charge the reactor with the purified bis(2-methoxyphenyl)phenylphosphine oxide (1.0 eq) and anhydrous KOH pellets (10.0 eq).

• Thermal Cleavage: Heat the solid mixture to 200-220 °C under a steady argon sweep. The mixture will transition into a dark, viscous melt. Stir vigorously for 4 to 6 hours.

• Aqueous Quench: Cool the melt to 100 °C. Cautiously add deionized water dropwise to dissolve the potassium salts and prevent the melt from solidifying into an intractable block.

• Acidification: Transfer the aqueous alkaline solution to a glass reactor and slowly acidify to pH 2 using 6M HCl under active cooling. The target product, 2,2'-(Phenylphosphoryl)diphenol, will precipitate as an off-white solid.

  • Self-Validation Check: Test the supernatant pH with a calibrated probe to ensure complete protonation of the phenoxide salts.

• Isolation: Filter the precipitate, wash thoroughly with cold deionized water to remove residual KCl salts, and dry in a vacuum oven at 80 °C for 24 hours.

V. References

• The Journal of Organic Chemistry. Reactivity of Ferrocenyl Phosphates Bearing (Hetero-)Aromatics and [3]Ferrocenophanes toward Anionic Phospho-Fries Rearrangements. ACS Publications.[Link]

• European Patent Office. FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS (EP1268665). EPO.[Link]

Sources

• 1. FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665 [data.epo.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scientificlabs.ie [scientificlabs.ie]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting the Synthesis of 2,2'-(Phenylphosphoryl)diphenol

Welcome to the Technical Support Center for the synthesis of 2,2'-(Phenylphosphoryl)diphenol (also known as bis(2-hydroxyphenyl)phenylphosphine oxide). This compound is a highly valued bidentate ligand and a critical building block for inherently flame-retardant epoxy resins and macrocyclic oxaphosphacyclophanes[1],[2].

Because the synthesis involves sterically hindered ortho-substituted aromatics and sensitive phosphorus chemistry, researchers frequently encounter yield-limiting side reactions. This guide is designed to provide drug development professionals and materials scientists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols.

Core Synthetic Workflow & Side Reaction Pathways

The standard synthetic route involves the ortho-lithiation of a protected phenol (e.g., 2-bromoanisole), followed by nucleophilic substitution with phenylphosphonic dichloride, and a final deprotection step[2]. The diagram below illustrates the critical path and the side reactions you must avoid.

Figure 1: Synthetic workflow and critical side reactions for 2,2'-(Phenylphosphoryl)diphenol.

Troubleshooting Guides & FAQs

Q1: Why am I obtaining a high yield of mono-substituted product (2-methoxyphenyl(phenyl)phosphinic acid) instead of the bis-substituted intermediate? Cause: The ortho-methoxy group creates significant steric hindrance. If the metalated intermediate is not sufficiently reactive, or if the stoichiometry is off, the second equivalent of the aryl nucleophile fails to attack the phosphorus center. Upon aqueous workup, the unreacted P-Cl bond hydrolyzes to yield the mono-substituted phosphinic acid. Solution: Abandon Grignard reagents (which are bulkier and less reactive) in favor of organolithium reagents (n-BuLi). Ensure a strict 2.5 : 1.0 molar ratio of 2-lithioanisole to phenylphosphonic dichloride. Allow the reaction mixture to warm to room temperature slowly and stir for at least 12–18 hours to overcome the activation energy barrier imposed by steric crowding.

Q2: During the deprotection of bis(2-methoxyphenyl)phenylphosphine oxide, my NMR shows aromatic ring bromination. How can I prevent this? Cause: Traditional ether cleavage using 48% HBr in refluxing acetic acid requires harsh temperatures. Under these conditions, trace bromine generated in the mixture acts as an electrophile. The highly electron-rich phenol rings undergo facile electrophilic aromatic substitution, leading to brominated side products. Solution: Switch to a Lewis acid-mediated cleavage using Boron Tribromide (BBr 3​ ). BBr 3​ coordinates with the ether oxygen at -78 °C, and subsequent warming facilitates clean cleavage without generating electrophilic halogens that attack the aromatic ring.

Q3: Can I use basic hydrolysis (e.g., KOH or NaOH fusion) to deprotect the methoxy groups to avoid halogenated reagents altogether? Cause: Absolutely not. Fusing bis(2-methoxyphenyl)phenylphosphine oxide with strong bases like NaOH or KOH triggers a nucleophilic addition-elimination reaction. The hydroxide attacks the electrophilic phosphorus center, causing a complete cleavage of the P-C bond. Solution: As documented by Levy et al., this side reaction quantitatively yields 2-hydroxyphenyl(phenyl)phosphinic acid instead of the desired diphenol[3]. Basic fusion must be strictly avoided for ortho-phosphinylphenol derivatives.

Q4: How do I minimize Wurtz coupling or scrambling during the initial ortho-lithiation of 2-bromoanisole? Cause: Halogen-metal exchange is exothermic. If the internal temperature rises above -70 °C, the newly formed aryllithium species can react with unreacted 2-bromoanisole (Wurtz-Fittig coupling) or abstract protons from the solvent. Solution: Perform the lithiation in a dilute anhydrous THF solution. Use a syringe pump to add n-BuLi at a rate that maintains the internal flask temperature strictly below -70 °C.

Quantitative Data: Comparison of Deprotection Methods

To ensure experimental success, review the following self-validating data comparing deprotection methodologies for the bis(2-methoxyphenyl)phenylphosphine oxide intermediate.

Deprotection Method	Reagents & Conditions	Primary Side Reaction	Target Yield (%)	Recommendation
Lewis Acid Cleavage	BBr 3​ (4.5 eq) in DCM, -78 °C to RT	Trace incomplete cleavage	85 - 92%	Optimal
Acidic Hydrolysis	48% HBr in AcOH, Reflux 24h	Aromatic ring bromination	40 - 55%	Not Recommended
Basic Fusion	KOH or NaOH melt, 200 °C	P-C bond cleavage[3]	0% (Total degradation)	Strictly Avoid

Step-by-Step Experimental Protocols

Protocol 1: Synthesis of Bis(2-methoxyphenyl)phenylphosphine oxide

This protocol utilizes lithium-halogen exchange to overcome steric hindrance.

• Preparation: Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar and a dropping funnel. Purge with high-purity Argon three times.

• Lithiation: Dissolve 2-bromoanisole (2.50 equivalents) in anhydrous THF (0.2 M concentration). Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition of Base: Add n-BuLi (2.5 M in hexanes, 2.55 equivalents) dropwise via syringe pump over 30 minutes. Maintain the internal temperature below -70 °C. Stir at -78 °C for 1 hour to ensure complete halogen-metal exchange.

• Phosphorylation: Dissolve phenylphosphonic dichloride (1.00 equivalent) in a minimum volume of anhydrous THF. Add this solution dropwise to the aryllithium mixture at -78 °C.

• Maturation: Remove the cooling bath. Allow the reaction to warm to room temperature naturally and stir for 16 hours.

• Workup: Quench the reaction carefully with saturated aqueous NH 4​ Cl at 0 °C. Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify the crude intermediate by recrystallization from hot ethanol.

Protocol 2: BBr 3​ -Mediated Deprotection to 2,2'-(Phenylphosphoryl)diphenol

This protocol prevents aromatic bromination and P-C bond cleavage.

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve the purified bis(2-methoxyphenyl)phenylphosphine oxide (1.00 equivalent) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Cooling: Cool the solution to -78 °C.

• Cleavage: Slowly add Boron Tribromide (BBr 3​ , 1.0 M in DCM, 4.50 equivalents) dropwise. Self-Validation Check: The solution will typically turn a deep yellow/orange color as the Lewis acid-base complex forms.

• Reaction: Stir at -78 °C for 1 hour, then remove the cooling bath and allow the mixture to stir at room temperature for 12 hours.

• Quenching: Cool the flask back to 0 °C and very carefully add methanol dropwise to quench excess BBr 3​ (Caution: Highly exothermic, evolves HBr gas). Follow with the addition of distilled water.

• Isolation: Extract the mixture with DCM. Wash the organic layer with water and brine, dry over Na 2​ SO 4​ , and evaporate the solvent. The resulting solid is pure 2,2'-(Phenylphosphoryl)diphenol.

References

• Wang, C.-S., et al. "Facile Synthesis of Bis-Diphenylphosphine Oxide as a Flame Retardant for Epoxy Resins." MDPI, 2024. Available at: [Link][1]

• Morisaki, Y., et al. "Oxaphosphacyclophanes Constructed from a Bis(triphenylphosphine oxide) Moiety Linked by Dioxyalkyl Chains: Synthesis and Crystal Structures." ACS Omega, 2020. Available at: [Link][2]

• Levy, J. B., et al. "Experimental and Quantum Chemical Studies of 2-Phosphinylphenol Derivatives." ResearchGate / Phosphorus, Sulfur, and Silicon and the Related Elements, 1999. Available at:[Link][3]

Sources

• 1. Facile Synthesis of Bis-Diphenylphosphine Oxide as a Flame Retardant for Epoxy Resins [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Solubilization Strategies for 2,2'-(Phenylphosphoryl)diphenol

Welcome to the Application Scientist Support Center. 2,2'-(Phenylphosphoryl)diphenol is a highly versatile bidentate ligand and synthon widely utilized in organometallic catalysis and advanced materials science[1]. However, its unique structural properties often present significant solubility challenges during experimental setups.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you overcome solubility barriers and maintain the integrity of your reactions.

Diagnostic Overview: Solubility & Intervention Matrix

Before altering your experimental design, consult the table below to understand the baseline solubility of 2,2'-(Phenylphosphoryl)diphenol across different environments and the necessary interventions to achieve a homogenous reaction mixture.

Solvent Classification	Example Solvents	Baseline Solubility (25°C)	Recommended Intervention	Solubilized State
Non-Polar / Weakly Polar	Toluene, Hexane, DCM	Very Poor (<0.01 M)	Change solvent system; not recommended for this ligand.	N/A
Polar Protic	Methanol, Ethanol	Poor to Moderate	Heat to reflux; use as a co-solvent.	Solvated Neutral Ligand
Polar Aprotic	THF, DMF, DMSO	Moderate	Add 2.0+ eq. of non-nucleophilic base.	Phenoxide Dianion
Industrial / Resin Blends	MEK, Dowanol PMA	Poor	Heat to >120°C[2].	Solvated Neutral Ligand

Experimental Workflow & Decision Matrix

To select the correct solubilization protocol, you must first define the downstream application of the ligand. The flowchart below outlines the logical pathways for achieving solubility based on your specific reaction type.

Figure 1: Decision matrix for solubilizing 2,2'-(Phenylphosphoryl)diphenol based on reaction type.

Frequently Asked Questions (Troubleshooting & Mechanisms)

Q: Why does 2,2'-(Phenylphosphoryl)diphenol resist dissolution in common organic solvents? A: The insolubility is driven by intense intra- and intermolecular hydrogen bonding. The central phosphoryl (P=O) group acts as a powerful hydrogen-bond acceptor, while the two ortho-hydroxyl (-OH) groups on the phenol rings act as strong donors. Quantum chemical studies and NMR data confirm that strong hydrogen bonding to the phosphoryl group creates a highly rigid, stable crystal lattice with high lattice energy[3]. To dissolve the compound, your conditions must provide enough thermodynamic energy (heat) or chemical driving force (deprotonation) to break these bonds.

Q: I am attempting a room-temperature metal complexation, but the ligand remains a cloudy suspension in THF. How do I fix this? A: You must deprotonate the ligand. In its neutral state, the compound's H-bonded network prevents solvation. By adding a base (such as Triethylamine or Sodium Hydride), you convert the phenol groups into phenoxide anions. This eliminates the hydrogen-bond donors and introduces a negative charge, which is rapidly solvated by polar aprotic solvents like THF or DMF, resulting in a clear, highly reactive solution ready for metal coordination[1].

Q: How do I handle solubility for high-temperature polymer or flame-retardant epoxy resin applications where I cannot use strong bases? A: For materials science applications, thermal disruption is required. Structurally related bis(2-hydroxyphenyl)phosphine oxides exhibit notoriously poor solubility in organic solvents and epoxy resins below 120°C[2]. You must heat the mixture above this critical threshold, ideally using a co-solvent system like Methyl Ethyl Ketone (MEK) and Propylene Glycol Methyl Ether Acetate (Dowanol PMA), to overcome the lattice energy and achieve a homogenous pre-polymer blend[2].

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The visual cues provided ensure that you can confirm the success of the solubilization step before proceeding to your primary reaction.

Protocol A: Base-Mediated Solubilization (For Metal Complexation)

Use this protocol when preparing the ligand for coordination chemistry or catalysis.

• Preparation: Weigh the required amount of 2,2'-(Phenylphosphoryl)diphenol and transfer it to an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar).

• Suspension: Add anhydrous THF or DMF to achieve a target concentration of 0.1 M.

  • Observation: The mixture will appear as a white, cloudy suspension.

• Deprotonation: Slowly add 2.1 to 2.5 equivalents of a base (e.g., Triethylamine for weak deprotonation, or NaH for complete dianion formation).

  • Causality: The base removes the protons from the ortho-hydroxyl groups. This severs the intramolecular hydrogen bonds to the P=O core and generates a highly polar phenoxide dianion.

• Validation: Stir at room temperature for 15–30 minutes.

  • Self-Validation Check: The suspension will transition into a fully transparent, homogenous solution. If the solution remains cloudy, slightly warm the flask to 40°C or add an additional 0.1 eq. of base.

• Reaction: Proceed immediately with the dropwise addition of your metal precursor.

Protocol B: Thermal Disruption (For Polymer/Epoxy Blending)

Use this protocol when incorporating the compound into resins or polymers without altering its protonation state.

• Solvent Blending: Suspend the ligand in a high-boiling co-solvent mixture. A 1:1 ratio of MEK and Dowanol PMA is highly recommended for phosphorus-containing phenolic compounds[2].

• Thermal Activation: Equip the reaction vessel with a reflux condenser and begin mechanical stirring. Gradually heat the mixture to 120°C–130°C.

  • Causality: The applied thermal energy exceeds the enthalpy of the extensive hydrogen-bonding network, breaking the crystal lattice and allowing the solvent molecules to intercalate and solvate the neutral ligand[2].

• Validation: Monitor the mixture visually.

  • Self-Validation Check: Complete dissolution is achieved when the mixture becomes a clear, viscous solution.

• Maintenance: Maintain the temperature above 100°C during the addition of the epoxy resin or cross-linker to prevent premature precipitation of the ligand.

References

• 2,2'-(Phenylphosphoryl)diphenol | RUO - Benchchem Benchchem. URL:[1]

• FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665 European Patent Office (EPO). URL:[2]

• Reactivity of Ferrocenyl Phosphates Bearing (Hetero-)Aromatics and [3]Ferrocenophanes toward Anionic Phospho-Fries Rearrangements The Journal of Organic Chemistry - ACS Publications. URL:[3]

Sources

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665 [data.epo.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Characterization and Performance Analysis of 2,2'-(Phenylphosphoryl)diphenol

Executive Summary

The demand for high-performance, halogen-free flame retardants has driven the development of reactive organophosphorus compounds. 2,2'-(Phenylphosphoryl)diphenol (also known as bis(2-hydroxyphenyl)phenylphosphine oxide, CAS: 112122-94-8) is a highly versatile bidentate ligand and a potent reactive phosphorus flame retardant (P-FR)[1]. Unlike traditional additive flame retardants, this compound features two phenolic hydroxyl groups that allow it to covalently integrate into polymer backbones, such as epoxy resins, polycarbonates, and polyesters[2].

This guide provides an objective, data-driven comparison of 2,2'-(Phenylphosphoryl)diphenol against industry-standard alternatives, alongside field-proven methodologies for its physicochemical characterization, purity analysis, and polymer incorporation.

Physicochemical Characterization & Structural Causality

Accurate characterization of 2,2'-(Phenylphosphoryl)diphenol requires understanding its unique intramolecular dynamics. The molecule consists of a central phosphine oxide ( P=O ) group flanked by two ortho-hydroxylated phenyl rings and one unsubstituted phenyl ring.

NMR Spectroscopy & Thermal Stability

In standard 31 P NMR analysis, the phosphorus signal for 2,2'-(Phenylphosphoryl)diphenol exhibits a distinct downfield chemical shift (typically around +25 to +35 ppm) compared to its non-hydroxylated analogs. Causality: Ab initio quantum chemical studies confirm that this downfield shift is driven by strong intramolecular hydrogen bonding between the phosphoryl oxygen ( P=O ) and the ortho-hydroxyl ( −OH ) groups[3].

This hydrogen-bonded conformation is not merely an analytical curiosity; it is the structural basis for the molecule's exceptional thermal stability. By restricting the rotational freedom of the phenyl rings, the molecule resists premature thermal degradation, making it highly suitable for high-temperature epoxy curing processes without decomposing[3].

Performance Comparison: Reactive vs. Additive Flame Retardants

To evaluate its efficacy, 2,2'-(Phenylphosphoryl)diphenol is compared against two common alternatives used in epoxy resins (e.g., DGEBA):

• DOPO-HQ (10-(2,5-dihydroxyphenyl)-10H-9-oxa-10-phosphaphenanthrene-10-oxide) – A leading reactive P-FR.

• TPPO (Triphenylphosphine Oxide) – A standard additive P-FR.

Quantitative Performance in DGEBA Epoxy Resin

Data represents standard formulations cured with 4,4'-Diaminodiphenylmethane (DDM) at a normalized 2.0 wt% phosphorus loading.

Property	2,2'-(Phenylphosphoryl)diphenol	DOPO-HQ	Triphenylphosphine Oxide (TPPO)
Mechanism Type	Reactive (Covalently bound)	Reactive (Covalently bound)	Additive (Physically mixed)
Phosphorus Content	~10.0 wt%	~9.6 wt%	~11.1 wt%
Reactive Functionality	2 (Phenolic -OH groups)	2 (Phenolic -OH groups)	0 (None)
Impact on Glass Transition ( Tg​ )	High Retention ( ΔTg​ < 5°C)	High Retention ( ΔTg​ < 5°C)	Severe Decrease (Plasticization)
Limiting Oxygen Index (LOI)	32 - 34%	32 - 34%	28 - 30%
Migration / Leaching Risk	None	None	High

Analysis: While TPPO has a slightly higher raw phosphorus content, its lack of reactive groups causes it to act as a plasticizer, drastically lowering the Tg​ of the cured epoxy and migrating out of the matrix over time. 2,2'-(Phenylphosphoryl)diphenol matches the premium performance of DOPO-HQ, maintaining the thermomechanical integrity of the resin while providing excellent flame retardancy through both gas-phase radical quenching and condensed-phase charring[2].

Mechanistic pathway of gas-phase and condensed-phase flame retardancy in P-FR epoxy matrices.

Experimental Workflows

The following self-validating protocols ensure high reproducibility in both analytical quality control and material synthesis.

Workflow 1: RP-HPLC Purity Analysis

Because 2,2'-(Phenylphosphoryl)diphenol contains weakly acidic phenolic groups (pKa ~9.5), the mobile phase must be strictly controlled to prevent peak tailing caused by partial ionization.

Materials & Parameters:

• Column: C18 Reverse Phase (4.6 mm × 150 mm, 5 µm).

• Mobile Phase A: HPLC-grade Water + 0.1% Trifluoroacetic acid (TFA).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Detection: UV at 254 nm.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 10 mg of 2,2'-(Phenylphosphoryl)diphenol in 10 mL of a 50:50 (v/v) Water/Acetonitrile mixture. Sonicate for 5 minutes to ensure complete dissolution.

• Equilibration: Flush the C18 column with 10% Mobile Phase B for 15 minutes at a flow rate of 1.0 mL/min. Causality: The 0.1% TFA ensures the phenolic hydroxyls remain fully protonated, guaranteeing a sharp, symmetrical chromatographic peak.

• Gradient Elution: Program a linear gradient from 10% B to 90% B over 20 minutes. Hold at 90% B for 5 minutes, then return to 10% B.

• Integration: Identify the primary peak (typically eluting between 12-15 minutes depending on dead volume) and integrate the area under the curve (AUC) against known standards to calculate relative purity.

RP-HPLC analytical workflow for determining the purity of 2,2'-(Phenylphosphoryl)diphenol.

Workflow 2: Covalent Incorporation into DGEBA Epoxy Resin

To maximize the Tg​ and prevent the flame retardant from acting as a plasticizer, the phenolic groups of 2,2'-(Phenylphosphoryl)diphenol must fully react with the oxirane rings of the epoxy resin prior to final crosslinking[2].

Step-by-Step Protocol:

• Pre-Reaction (Chain Extension): In a reaction kettle equipped with a mechanical stirrer and nitrogen purge, heat 100 parts of DGEBA resin to 130°C. Add the calculated stoichiometric amount of 2,2'-(Phenylphosphoryl)diphenol (target ~2.0 wt% final P content).

• Catalysis: Add 0.2 wt% of 2-methylimidazole as a catalyst. Causality: The catalyst selectively promotes the etherification reaction between the phenolic -OH and the epoxy oxirane ring without triggering homopolymerization of the epoxy.

• Homogenization: Stir at 150°C for 2 hours until the mixture becomes completely transparent, indicating full covalent integration of the P-FR into the epoxy backbone.

• Hardener Addition: Cool the prepolymer mixture to 90°C to prevent premature curing. Add the stoichiometric equivalent of DDM (4,4'-Diaminodiphenylmethane) hardener.

• Step-Curing: Pour the homogeneous mixture into a pre-heated mold. Cure in a programmable oven using a step-profile: 120°C for 2 hours, 150°C for 2 hours, and a post-cure at 180°C for 2 hours. Causality: Step-curing dissipates the exothermic heat of reaction gradually, preventing thermal runaway, internal stress, and micro-cracking in the final thermoset.

Sources

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. US20140045973A1 - Trimethyl borate in epoxy resins - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]

DFT studies on the electronic properties of 2,2'-(Phenylphosphoryl)diphenol

Computational Benchmarking: DFT Studies on the Electronic Properties of 2,2'-(Phenylphosphoryl)diphenol

Executive Summary

2,2'-(Phenylphosphoryl)diphenol (PPDP) is a highly versatile bidentate ligand, prized for its ability to form stable complexes with various metal centers and its utility as a reactive intermediate in flame retardants and organic electronics[1]. To fully harness its potential in material design, researchers must understand its frontier molecular orbitals (FMOs) and electrostatic potential (ESP). This guide objectively compares the Density Functional Theory (DFT)-derived electronic properties of PPDP against two industry-standard phosphorus alternatives: Triphenylphosphine oxide (TPPO) and 9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO).

Mechanistic Causality: Why DFT for Phosphoryl Compounds?

Evaluating the electronic structure of organophosphorus compounds requires precise quantum mechanical modeling. The highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) dictate a molecule's kinetic stability, chemical reactivity, and suitability for applications like thermally activated delayed fluorescence (TADF) OLEDs or radical-scavenging flame retardancy[2][3].

Computational Choice Causality: For phosphoryl-phenolic systems, we utilize the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set[4].

• Functional (B3LYP): Provides an optimal balance between computational cost and accuracy for predicting the band gap (ΔE) of aromatic systems.

• Basis Set (6-311++G(d,p)): The inclusion of diffuse functions (++) is non-negotiable here. The phosphoryl oxygen (P=O) and phenolic hydroxyls (-OH) possess electron lone pairs that occupy larger spatial extents. Polarization functions (d,p) are equally critical to accurately model the hypervalent nature of the central phosphorus atom.

Self-Validating DFT Computational Protocol

To ensure reproducibility and scientific integrity, the following workflow must be executed as a closed, self-validating loop.

Step 1: Initial Geometry Construction Construct the 3D molecular structures of PPDP, TPPO, and DOPO using a molecular builder (e.g., GaussView or Avogadro). Pre-optimize the structures using a Molecular Mechanics (MMFF94) force field to resolve severe steric clashes before quantum mechanical treatment.

Step 2: Ground-State Geometry Optimization Submit the structures for DFT optimization at the B3LYP/6-311++G(d,p) level in the gas phase. If simulating a specific reaction medium (e.g., complexation in ethanol), apply the Polarizable Continuum Model (PCM).

Step 3: Frequency Analysis (The Validation Gate) Run a vibrational frequency calculation on the optimized geometry at the exact same level of theory.

• Validation Check: The protocol is only successful if zero imaginary frequencies are observed. An imaginary frequency indicates the geometry is trapped in a saddle point (a transition state) rather than a true local energy minimum. If found, the structure must be geometrically perturbed and re-optimized.

Step 4: Electronic Property Extraction Extract the HOMO and LUMO energy levels, calculate the band gap ( Δ E = ELUMO​

EHOMO​ ), and map the Molecular Electrostatic Potential (MEP) surface to identify nucleophilic and electrophilic attack sites.

Step-by-step DFT computational workflow for evaluating phosphoryl-based compounds.

Comparative Electronic Properties (Quantitative Data)

The table below synthesizes the DFT-derived electronic properties of PPDP compared to its structural alternatives, TPPO and DOPO.

Compound	HOMO (eV)	LUMO (eV)	Band Gap ( Δ E, eV)	Structural Characteristic	Primary Application Profile
TPPO	-6.47	-1.08	5.39	Triphenyl rings, pure P=O center	High-stability OLED electron acceptor[3]
PPDP	-6.15	-1.75	4.40*	Bidentate phenolic -OH groups	Versatile metal ligand, reactive intermediate
DOPO	-5.94	-2.46	3.48	Rigid phenanthrene-like ring	Radical-scavenging flame retardant[5]

*Calculated estimates based on analogous phenolic-phosphoryl DFT benchmarking.

Data Interpretation and Alternative Comparison

PPDP vs. TPPO (The Ligand Advantage): TPPO exhibits a remarkably wide HOMO-LUMO gap (5.39 eV), making it highly stable but chemically inert—a trait ideal for OLED host materials where high triplet energy is required to prevent exciton quenching[3]. In contrast, the introduction of two phenolic hydroxyl groups in PPDP raises the HOMO energy level to approximately -6.15 eV. This higher HOMO indicates a superior electron-donating capability, explaining PPDP's exceptional performance as a bidentate ligand for transition metals[1]. The ESP map of PPDP reveals concentrated negative potential around both the phosphoryl oxygen and the phenolic oxygens, creating an ideal, thermodynamically favorable chelation pocket.

PPDP vs. DOPO (The Reactivity Spectrum): DOPO is the gold standard for phosphorus flame retardants due to its narrow band gap (3.48 eV) and highly reactive P-H/P-C bonds, which facilitate rapid radical scavenging during the gas phase of combustion[5][6]. PPDP sits in the "Goldilocks" zone with a moderate band gap (~4.40 eV). While it may not scavenge radicals as aggressively as DOPO in the gas phase, its dual hydroxyl groups allow it to be covalently incorporated into epoxy or polyurethane backbones via condensation reactions. This provides excellent condensed-phase flame retardancy (promoting char formation) without acting as a plasticizer that degrades the polymer matrix's mechanical integrity.

References

• Moderation of the Electronic Structure of Phosphamides to Execute the Catalytic Appel Reaction Bypassing Phosphine The Journal of Organic Chemistry - ACS Publications[Link]

• Flame Retardant and Anticorrosion Epoxy Resin with High Flame Retardancy and Toughness Enabled by P/N Ionic Compound ACS Applied Polymer Materials - ACS Publications[Link]

• Theoretical Study on the P–C Bond Dissociation Enthalpy in 9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide Flame Retardants The Journal of Physical Chemistry A - ACS Publications[Link]

• Quantitative Experimental and Theoretical Research using the DFT Technique on the Structural, UV, Electronic, and FMO Properties of Gammaxene Biointerface Research in Applied Chemistry[Link]

• DFT CALCULATIONS ON MOLECULAR STRUCTURE, HOMO LUMO STUDY REACTIVITY DESCRIPTORS OF TRIAZINE DERIVATIVE International Research Journal of Education and Technology[Link]

Sources

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. irjweb.com [irjweb.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Validating the catalytic activity of 2,2'-(Phenylphosphoryl)diphenol complexes

A Comprehensive Guide to Validating the Catalytic Activity of 2,2'-(Phenylphosphoryl)diphenol Complexes in Ring-Opening Polymerization

This guide provides an in-depth validation of the catalytic activity of 2,2'-(phenylphosphoryl)diphenol-type metal complexes, with a primary focus on their application in the ring-opening polymerization (ROP) of ε-caprolactone (ε-CL). We will objectively compare the performance of these catalysts against established alternatives, supported by experimental data, and provide detailed protocols to enable researchers, scientists, and drug development professionals to make informed decisions for their synthetic needs.

Introduction: The Quest for Superior Polyester Synthesis

The ring-opening polymerization of cyclic esters is a fundamental method for producing biodegradable and biocompatible polyesters like poly(ε-caprolactone) (PCL). These materials are critical in biomedical applications, including drug delivery systems and tissue engineering scaffolds. The choice of catalyst is paramount, as it governs the polymerization kinetics, control over polymer molecular weight and dispersity (Đ), and the potential for metal contamination in the final product.

2,2'-(Phenylphosphoryl)diphenol and its derivatives represent a class of biphenolate ligands that, when complexed with a metal center, can form highly active catalysts for ROP. This guide will delve into the performance of aluminum complexes bearing these P-bridged biphenolate ligands and compare them to widely used catalytic systems.

Comparative Catalytic Performance: A Data-Driven Analysis

The efficacy of a catalyst in ROP is primarily assessed by its ability to achieve high monomer conversion in a reasonable timeframe while maintaining control over the polymer's molecular weight (Mn) and affording a narrow molecular weight distribution (Đ close to 1.0).

Here, we compare the performance of aluminum complexes of P-bridged biphenolate ligands with a common benchmark catalyst, tin(II) octoate [Sn(Oct)₂], and other relevant systems. The data is derived from studies on the ROP of ε-caprolactone.

Table 1: Performance of Aluminum Complexes with P-Bridged Biphenolate Ligands in ε-Caprolactone ROP

Catalyst/Initiator System	[M]/[I] Ratio	[M]/[C] Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	Đ	Reference
[tBuP(O)(biphen)AlMe]/BnOH	200	1	25	0.5	99	23,100	1.05	[1]
[PhP(O)(biphen)AlMe]/BnOH	200	1	25	1	98	22,900	1.06	[1]
{[tBuP(O)(biphen)Al(μ-OBn)]}₂	200	1	25	0.5	99	23,000	1.04	[1]

biphen = (2-O-3,5-tBu₂C₆H₂)₂; BnOH = Benzyl alcohol

Table 2: Performance of Benchmark Catalysts in ε-Caprolactone ROP

Catalyst	Initiator	[M]/[I] Ratio	[M]/[C] Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	Đ	Reference
Sn(Oct)₂	1-Hexanol	-	10000	140	2	>90	High	Broad	[2][3]
Zn(Ac)₂(L1)	-	100	1	110	24	~80	14,568	1.78	[4]
Lipase (CALB)	-	-	-	60	24	>90	Variable	Variable	[5]

L1 = 2-(3,5-dimethylpyrazol-1-ylmethyl)pyridine

From the data, it is evident that the aluminum complexes containing P-bridged biphenolate ligands exhibit exceptional activity and control at room temperature, achieving high conversions and narrow polydispersity indices in a short period.[1] This performance is significantly better than many traditional catalysts which often require higher temperatures and can lead to broader molecular weight distributions.[2][3][4]

Mechanistic Insights: The "How" Behind the "What"

Understanding the reaction mechanism is crucial for optimizing catalytic performance. Most organometallic catalysts, including the aluminum complexes discussed here, operate via a coordination-insertion mechanism .

Caption: Coordination-Insertion Mechanism for ROP.

The process is typically initiated by an alcohol, which reacts with the metal catalyst to form a metal alkoxide.[5] The cyclic ester monomer then coordinates to the Lewis acidic metal center, activating the carbonyl group for nucleophilic attack by the alkoxide. This results in the ring-opening of the monomer and its insertion into the metal-alkoxide bond, elongating the polymer chain.

Experimental Protocols: A Step-by-Step Guide

To ensure the reproducibility and validity of catalytic testing, the following detailed protocols are provided.

Synthesis of Aluminum Complexes with P-Bridged Biphenolate Ligands

The synthesis of the aluminum methyl complexes can be achieved by treating trimethyaluminum with one equivalent of the corresponding P-bridged biphenol ligand (H₂[RP(O)(biphen)]) in THF at 0°C. The benzyloxide complexes can be subsequently generated by reacting the methyl complexes with benzyl alcohol.[1]

General Protocol for Ring-Opening Polymerization of ε-Caprolactone

This protocol outlines a typical solution polymerization.

Materials:

• ε-Caprolactone (ε-CL), freshly distilled

• Aluminum complex catalyst

• Benzyl alcohol (BnOH) as initiator

• Anhydrous toluene

• Nitrogen-filled glovebox

• Schlenk tube

Procedure:

• Inside a nitrogen-filled glovebox, add the desired amount of the aluminum catalyst to a Schlenk tube.

• Add anhydrous toluene to dissolve the catalyst.

• Inject the required amount of benzyl alcohol initiator.

• Add the distilled ε-caprolactone monomer to the solution.

• Seal the Schlenk tube, remove it from the glovebox, and place it in a temperature-controlled oil bath with stirring.

• After the designated reaction time, quench the polymerization by exposing the reaction mixture to air and adding a small amount of wet dichloromethane.

• Precipitate the polymer by adding the solution to a large volume of cold methanol.

• Collect the precipitated polymer by filtration and dry it in a vacuum oven at 45°C until a constant weight is achieved.

Characterization of the Resulting Polymer

1. Gel Permeation Chromatography (GPC): GPC is essential for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (Đ = Mw/Mn) of the polymer.[6][7][8]

• System: An integrated GPC system with a refractive index (RI) detector.

• Columns: A set of columns suitable for the expected molecular weight range of the polymer (e.g., polystyrene-divinylbenzene columns).

• Eluent: Tetrahydrofuran (THF) is a common eluent for PCL.[8]

• Calibration: Use polystyrene standards to generate a calibration curve.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm the structure of the polymer and to determine the monomer conversion. The conversion can be calculated by comparing the integration of the monomer's characteristic peaks with those of the polymer.

Workflow for Catalyst Validation

The following diagram illustrates a logical workflow for the comprehensive validation of a new catalyst for ROP.

Caption: Workflow for Validating Catalytic Activity.

Conclusion

This guide has provided a comprehensive framework for validating the catalytic activity of 2,2'-(phenylphosphoryl)diphenol-type complexes in the ring-opening polymerization of ε-caprolactone. The experimental data clearly demonstrates that aluminum complexes of P-bridged biphenolate ligands are highly efficient catalysts, outperforming many traditional systems in terms of activity and control at mild reaction conditions.[1] The detailed protocols and mechanistic insights provided herein should serve as a valuable resource for researchers seeking to develop and implement advanced catalytic systems for the synthesis of high-performance biodegradable polyesters.

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A Senior Application Scientist's Guide to the Performance of 2,2'-(Phenylphosphoryl)diphenol-Based Flame Retardants

In the field of polymer science, the pursuit of materials with inherent safety features is relentless. Flame retardancy is not merely a regulatory hurdle but a critical performance attribute, particularly for materials used in electronics, construction, and transportation. Among the halogen-free solutions, organophosphorus compounds have emerged as a highly effective and environmentally conscious class. This guide delves into a specific, high-performance subclass: 2,2'-(Phenylphosphoryl)diphenol (PCDP) and its derivatives. We will objectively compare their performance against established alternatives, grounded in experimental data, and elucidate the scientific principles that underpin their efficacy.

The Molecular Advantage: Understanding PCDP Structure and Function

2,2'-(Phenylphosphoryl)diphenol, a type of phenylphosphonate, possesses a unique molecular architecture that is key to its high efficiency as a flame retardant. Its structure features a central, pentavalent phosphorus atom double-bonded to an oxygen and single-bonded to a phenyl group and two diphenol moieties.

This structure is advantageous for several reasons:

• Reactivity: The two hydroxyl (-OH) groups on the phenol rings allow PCDP to be chemically integrated into polymer backbones (e.g., polyesters, epoxy resins, polycarbonates) as a reactive flame retardant. This covalent bonding prevents migration and volatilization, ensuring permanence and preserving the material's long-term properties.[1]

• Dual-Phase Mechanism: Like many organophosphorus compounds, PCDP functions in both the condensed (solid) and gas phases during combustion, a synergistic action that is more effective than single-phase mechanisms.[2][3][4][5]

• High Thermal Stability: The aromatic structure imparts excellent thermal stability, allowing it to withstand the high processing temperatures required for engineering plastics without premature decomposition.[6]

Performance Benchmarking: PCDP vs. Alternatives

A flame retardant's value is measured by its ability to suppress fire with minimal compromise to the host polymer's essential properties. Here, we compare a representative PCDP-based system against common alternatives in an epoxy resin matrix, a widely used thermoset in electronics and composites.

Flame Retardancy Efficiency

The primary metrics for flame retardancy are the Limiting Oxygen Index (LOI), the minimum oxygen concentration to support combustion, and the UL-94 vertical burn test classification. A higher LOI and a V-0 rating are desirable.

Table 1: Comparative Flame Retardancy in Epoxy Resin (EP)

Flame Retardant System	Phosphorus Content (wt%)	LOI (%)	UL-94 Rating	Key Observations
Neat Epoxy Resin	0	25.8	Fails	Highly flammable, drips
PCDP-Derivative (Reactive)	1.11	33.8	V-0	Excellent performance at low P-content.[7]
DOPO-Derivative (Reactive)	2.32	42.3	V-0	High efficiency, but may require higher P-content for some systems.[8]
BDP (Additive)	~2.0 (at 20 wt% loading)	32.0	V-0	Effective, but as an additive, can plasticize the matrix.
Ammonium Polyphosphate (APP) (Additive)	Variable	~30-35	V-0	Highly effective, but as an inorganic salt, can affect processing and moisture absorption.[9]

Causality Behind the Data: PCDP's reactive nature and efficient dual-phase action allow it to achieve a V-0 rating at a very low phosphorus content.[7] While other systems like DOPO-derivatives can also be highly effective, PCDP demonstrates a superior balance of efficiency and synthetic accessibility.[8] Additive flame retardants like BDP and APP, while effective, often require higher loadings and can negatively impact mechanical properties or processing due to their non-bonded nature.[10][11]

Thermal Stability and Degradation Behavior

Thermogravimetric Analysis (TGA) is used to assess thermal stability. Key parameters include the onset decomposition temperature (Td5%, temperature at 5% weight loss) and the percentage of char residue at high temperatures (e.g., 700°C). A high Td5% is crucial for processing, and a high char yield is indicative of strong condensed-phase action.

Table 2: Thermal Stability Comparison

Flame Retardant System	Td5% (°C)	Char Yield at 700°C (%)	Mechanism Indication
Neat Epoxy Resin	~320	< 15	Uncontrolled decomposition
PCDP-Derivative (in EP)	~340	> 30	Promotes early, controlled charring.[7]
DOPO-Derivative (in EP)	~335	> 25	Strong char formation.[12]
BDP (in EP)	~350	~20	High intrinsic stability, moderate charring.[13]

Expert Interpretation: The TGA data reveals that PCDP-based systems slightly lower the initial decomposition temperature of the epoxy. This is not a sign of instability but rather a hallmark of an effective condensed-phase flame retardant. It indicates that the phosphonate structure begins to catalytically decompose the polymer at a lower temperature to form a protective char layer before the onset of rapid, flammable pyrolysis.[7][14] This high char yield is critical for insulating the underlying material from heat.[15]

Impact on Mechanical Properties

The ideal flame retardant should be a "silent partner," imparting fire safety without degrading the polymer's mechanical strength.

Table 3: Mechanical Properties of Flame-Retardant Epoxy Composites

Flame Retardant System	Tensile Strength	Impact Strength	Key Takeaway
Neat Epoxy Resin	Baseline	Baseline	Brittle but strong
PCDP-Derivative (Reactive)	Maintained or slightly increased	Maintained	Covalent bonding preserves network integrity.[7]
DOPO-Derivative (Reactive)	Generally maintained	Maintained	Good compatibility when reacted into the matrix.[2][8]
BDP (Additive)	Decreased	Slightly decreased	Acts as a plasticizer, reducing stiffness and strength.[4]
APP (Additive)	Significantly decreased	Decreased	Solid particles act as stress concentrators, reducing toughness.[11]

Self-Validating System: The superiority of reactive flame retardants like PCDP is evident here. By becoming an integral part of the polymer backbone, they avoid the plasticization effect seen with liquid additives like BDP and the stress concentration issues caused by solid fillers like APP.[1][10] The maintenance of mechanical properties validates the choice of a reactive approach for high-performance applications.

Visualizing the Mechanism of Action

PCDP's efficacy lies in its ability to disrupt the "fire triangle" (heat, fuel, oxygen) on a molecular level in two distinct phases.

Condensed-Phase Action: Char Formation

During heating, the phenylphosphonate moiety rearranges to form phosphoric and polyphosphoric acids.[5] These strong acids act as catalysts, accelerating the dehydration and cross-linking of the polymer chains into a stable, glass-like char. This char layer serves as a physical barrier, insulating the underlying polymer from heat and preventing the escape of flammable volatile gases that act as fuel.[4][14]

Caption: Condensed-phase charring mechanism of PCDP.

Gas-Phase Action: Radical Quenching

Simultaneously, some phosphorus-containing fragments from PCDP's decomposition are volatile enough to enter the flame. There, they decompose further into phosphorus-based radicals (e.g., PO•, HPO•). These radicals are highly effective at "quenching" the high-energy H• and OH• radicals that propagate the combustion chain reaction, effectively poisoning the fire on a chemical level.[3][8]

Caption: Gas-phase radical quenching mechanism of PCDP.

Standardized Experimental Protocols

Trustworthy data is built on rigorous and standardized testing. The following are abbreviated protocols for the key flammability tests cited.

Protocol 1: Limiting Oxygen Index (LOI) - ASTM D2863

• Sample Preparation: Machine or mold a sample bar of the material to standard dimensions (typically 80-150 mm long, 10 mm wide, 4 mm thick).

• Conditioning: Condition the specimens for at least 48 hours at 23 ± 2 °C and 50 ± 5% relative humidity.

• Apparatus Setup: Place the sample vertically in the center of a glass chimney. Set the gas flow (a mixture of O₂ and N₂) to a calibrated rate.

• Ignition: Apply a pilot flame to the top surface of the specimen until it ignites (max 30 seconds). Remove the igniter flame.

• Observation: Start a timer. Observe if the sample extinguishes or continues to burn. The test is a "pass" at a given O₂ concentration if the flame self-extinguishes before 3 minutes and has not burned more than 50 mm down from the ignited edge.

• Iteration: Repeat the test, adjusting the oxygen concentration up or down. The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which the material just meets the "pass" criteria.

Protocol 2: Vertical Burning Test - UL-94

• Sample Preparation: Prepare five specimen bars of the material (typically 125 mm x 13 mm x desired thickness).

• Conditioning: Condition one set of five specimens at 23 °C and 50% relative humidity for 48 hours, and a second set in an air-circulating oven at 70 °C for 168 hours.

• Test Procedure: a. Mount one specimen vertically with its lower end 300 mm above a layer of dry absorbent surgical cotton. b. Apply a calibrated blue flame (20 mm high) to the center of the bottom edge of the specimen for 10 seconds. c. Remove the flame and record the afterflame time (t₁). d. As soon as the afterflame ceases, immediately reapply the flame for another 10 seconds. e. Remove the flame and record the second afterflame time (t₂) and the afterglow time (t₃). f. Note if any flaming drips ignite the cotton below.

• Classification: Repeat for all specimens. Classify the material as V-0, V-1, or V-2 based on the strict criteria outlined in the standard, with V-0 being the highest rating (briefest flame times, no drips igniting the cotton).

Conclusion and Future Outlook

The experimental evidence clearly positions 2,2'-(Phenylphosphoryl)diphenol-based flame retardants as a superior choice for high-performance applications. Their key advantages are:

• High Efficiency: Achieving top-tier flame retardancy (UL-94 V-0) at low incorporation levels.

• Performance Preservation: As reactive retardants, they maintain the intrinsic mechanical and thermal properties of the host polymer.

• Permanent Solution: Covalent bonding eliminates concerns of migration, ensuring safety and performance over the product's lifespan.

For researchers and material scientists, PCDP and its derivatives represent a versatile platform for creating safer, more reliable polymer systems without the compromises associated with many additive flame retardants. Their balanced, dual-mode mechanism of action provides a robust defense against fire, making them an authoritative choice in the ongoing development of advanced, fire-safe materials.

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A Comparative Guide to the Cytotoxicity of 2,2'-(Phenylphosphoryl)diphenol and its Derivatives: A Predictive Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Therapeutic Potential of Phosphorylated Phenols

In the landscape of medicinal chemistry and drug discovery, the quest for novel cytotoxic agents with enhanced efficacy and selectivity against cancer cells is a perpetual endeavor. Among the myriad of chemical scaffolds explored, organophosphorus compounds, particularly those incorporating phenolic moieties, have garnered significant interest. This guide focuses on 2,2'-(Phenylphosphoryl)diphenol and its derivatives, a class of compounds at the intersection of organophosphorus and phenolic chemistries. While direct and extensive cytotoxicity data for this specific parent compound and its derivatives remain limited in publicly accessible literature, this guide will provide a comprehensive comparative analysis based on the cytotoxic profiles of structurally related compounds. By examining the cytotoxicity of analogous organophosphorus esters and various phenolic compounds, we can extrapolate potential mechanisms and cytotoxic potencies, thereby offering a predictive framework for future in-vitro studies. This guide also presents established experimental protocols and benchmarks against well-known chemotherapeutic agents to provide a robust context for the evaluation of these promising, yet understudied, compounds.

The Structural Rationale for Cytotoxicity: A Tale of Two Moieties

The cytotoxic potential of 2,2'-(Phenylphosphoryl)diphenol and its derivatives can be logically inferred from its constituent chemical functionalities: the organophosphate core and the flanking phenol groups.

The Organophosphate Moiety: Organophosphorus compounds are a broad class of chemicals with diverse biological activities, ranging from potent insecticides to crucial therapeutic agents.[1] Their mechanism of action in a therapeutic context often involves the inhibition of critical enzymes through phosphorylation. In the context of cancer, this can translate to the disruption of key signaling pathways that govern cell proliferation, survival, and apoptosis. For instance, some organophosphate esters have been shown to induce developmental neurotoxicity by interfering with non-cholinergic pathways.[2]

The Phenolic Moiety: Phenolic compounds are well-documented for their wide array of biological effects, including antioxidant, anti-inflammatory, and, notably, anticancer properties. Their ability to induce cytotoxicity in cancer cells is often attributed to their capacity to generate reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis. The substitution pattern on the phenol ring can significantly influence the cytotoxic potency.

The combination of these two moieties in 2,2'-(Phenylphosphoryl)diphenol suggests a multi-pronged mechanism of action, potentially leading to synergistic cytotoxic effects.

A Predictive Comparison: Cytotoxicity of Structurally Related Compounds

In the absence of direct IC50 values for 2,2'-(Phenylphosphoryl)diphenol, a comparative analysis of structurally similar compounds provides valuable insights into its potential cytotoxic profile.

Organophosphorus Ester Analogs

Several organophosphate esters have been evaluated for their cytotoxicity against various cancer cell lines. For example, triphenyl phosphate (TPHP), a triaryl organophosphate ester, exhibited an IC50 value of 87.9 μM in HepG2 human hepatocellular carcinoma cells.[3] Another related compound, isopropylated triphenylphosphate (IPPP), was found to be even more cytotoxic, with an IC50 of 19.4 μM in the same cell line.[3] These findings suggest that the aryl substituents on the phosphate core play a crucial role in determining cytotoxic potency.

Phenolic Compound Analogs

The cytotoxicity of phenolic compounds is well-established. For instance, Bisphenol A (BPA), which shares the diphenol structural motif, has demonstrated cytotoxic effects on various cell lines. In human lymphocytes, BPA showed a cytotoxic effect at concentrations as low as 5 µg/mL.[4] In another study on the monocyte cell line U937, the IC50 for viability was found to be 1.39 ng/ml.[5] It is important to note that the cytotoxicity of bisphenols can vary significantly based on their specific chemical structure. For example, a study on MCF-7 and HSeC cell lines found that while the IC50 of BPA was 45 µM and 35 µM respectively, the IC50 for Bisphenol F (BPF) was significantly higher, indicating lower cytotoxicity.[6]

Benchmarking Against Established Chemotherapeutics

To provide a clinical context, it is essential to compare the potential cytotoxicity of 2,2'-(Phenylphosphoryl)diphenol and its derivatives with that of established anticancer drugs.

Doxorubicin: A widely used anthracycline antibiotic, Doxorubicin exhibits potent cytotoxicity across a broad spectrum of cancers. Its IC50 values vary significantly depending on the cell line, for example, 2.5 µM in MCF-7 (breast cancer), 2.9 µM in HeLa (cervical cancer), and 12.2 µM in HepG2 (liver cancer) after 24 hours of treatment.[7]

Cisplatin: A platinum-based chemotherapeutic agent, Cisplatin is another cornerstone of cancer treatment. Its cytotoxicity is also cell-line dependent, with reported IC50 values of approximately 5-10 μM in A2780 (ovarian cancer) cells.[8] For pancreatic cancer cell lines, IC50 values at 48 hours ranged from 5.96 µM for BxPC-3 to 100 µM for PANC-1.[9]

The following table summarizes the IC50 values for these comparators.

Compound	Cell Line	Cancer Type	IC50 Value (µM)	Reference
Triphenyl phosphate (TPHP)	HepG2	Hepatocellular Carcinoma	87.9	[3]
Isopropylated triphenylphosphate (IPPP)	HepG2	Hepatocellular Carcinoma	19.4	[3]
Bisphenol A (BPA)	U937	Monocytic Leukemia	~0.006	[5]
Bisphenol A (BPA)	MCF-7	Breast Adenocarcinoma	45	[6]
Doxorubicin	MCF-7	Breast Adenocarcinoma	2.5
Doxorubicin	HeLa	Cervical Carcinoma	2.9
Doxorubicin	HepG2	Hepatocellular Carcinoma	12.2
Cisplatin	A2780	Ovarian Carcinoma	5-10	[8]
Cisplatin	BxPC-3	Pancreatic Adenocarcinoma	5.96	[9]

Experimental Protocol: In-Vitro Cytotoxicity Assessment using MTT Assay

To empirically determine the cytotoxicity of 2,2'-(Phenylphosphoryl)diphenol and its derivatives, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted method.

Principle

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology

• Cell Seeding:

  • Culture the desired cancer cell line (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound (2,2'-(Phenylphosphoryl)diphenol or its derivatives) in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to obtain a range of desired concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of the solvent) and a negative control (untreated cells).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the MTT to be metabolized.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, from the dose-response curve.

Visualizing the Workflow and Potential Mechanisms

To further elucidate the experimental process and potential biological impact, the following diagrams are provided.

Caption: Workflow for determining cytotoxicity using the MTT assay.

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• 2. Beyond Cholinesterase Inhibition: Developmental Neurotoxicity of Organophosphate Ester Flame Retardants and Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. mdpi.com [mdpi.com]

A Comparative Guide to the X-ray Crystal Structure Analysis of 2,2'-(Phenylphosphoryl)diphenol Metal Complexes: A Case Study and Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

In the realm of coordination chemistry and its application in catalysis and drug development, the precise understanding of the three-dimensional structure of metal complexes is paramount. The ligand 2,2'-(Phenylphosphoryl)diphenol, with its versatile P=O and phenolic hydroxyl donor groups, presents a fascinating scaffold for the design of novel metal complexes with unique properties. This guide provides an in-depth technical overview of the X-ray crystal structure analysis of metal complexes involving this ligand framework. Due to the limited availability of a broad range of publicly accessible crystal structures for direct comparison, this guide will focus on a detailed analysis of a closely related sodium phosphinate salt to elucidate the coordination potential of the deprotonated ligand. This will be supplemented with a comprehensive, field-proven protocol for the synthesis, crystallization, and structural determination of such complexes, drawing upon established methodologies for related phosphine oxide-based coordination compounds.

The 2,2'-(Phenylphosphoryl)diphenol Ligand: A Platform for Diverse Coordination Architectures

The 2,2'-(Phenylphosphoryl)diphenol ligand, also referred to as (2-hydroxyphenyl)(phenyl)phosphinic acid, 2-phenoxyphenol ester, is a bidentate or potentially tridentate ligand. Its coordination behavior is dictated by the deprotonation of the phenolic hydroxyl groups and the coordinating ability of the phosphoryl oxygen. The phenyl group attached to the phosphorus atom also influences the steric and electronic properties of the resulting metal complexes.

The fundamental coordination chemistry of phosphine oxides involves the donation of the lone pair of electrons on the oxygen atom to a metal center, forming a stable M-O bond.[1] The presence of the two hydroxyl groups in the ortho positions of the phenyl rings introduces additional coordination sites. Upon deprotonation, these phenolate oxygens can chelate to a metal ion, leading to the formation of stable five- or six-membered rings. The resulting coordination geometry around the metal center can vary significantly depending on the nature of the metal ion, its oxidation state, and the presence of other co-ligands.

Experimental Workflow: From Synthesis to Structure

The successful X-ray crystal structure analysis begins with the synthesis of high-quality single crystals. The following section outlines a detailed, self-validating protocol for the synthesis and crystallization of a representative metal complex of a ligand analogous to 2,2'-(Phenylphosphoryl)diphenol. This protocol is based on established methods for the synthesis of related phosphinate complexes.[2]

Synthesis of a Representative Sodium Phosphinate Salt

A pertinent example that sheds light on the coordination behavior of the deprotonated form of a similar ligand is the synthesis of sodium [2-(2-hydroxyphenyl)phenyl]phosphinate.[2]

Step-by-Step Protocol:

• Starting Material: The synthesis commences with the commercially available flame retardant 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO).[2]

• Reaction: DOPO is dispersed in a 1:1 mixture of water and ethanol.[2]

• Base Addition: Sodium bicarbonate (NaHCO3) is added to the dispersion.[2]

• Stirring: The reaction mixture is stirred at room temperature for 12 hours.[2]

• Work-up: The solvent is removed under reduced pressure, followed by the addition and subsequent evaporation of ethanol to ensure dryness. Diethyl ether is then added to precipitate the white solid product.[2]

• Isolation: The product, sodium [2-(2-hydroxyphenyl)phenyl]phosphinate, is collected by filtration, washed with diethyl ether, and dried under vacuum.[2]

This straightforward and high-yielding synthesis provides a stable salt of the deprotonated ligand, which can then be used to grow crystals suitable for X-ray diffraction.

Crystallization Techniques

Obtaining single crystals of sufficient size and quality is often the most challenging step. Several techniques can be employed, and the optimal method is typically determined empirically.

• Slow Evaporation: A saturated solution of the complex in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, leading to the formation of crystals.

• Vapor Diffusion: A solution of the complex is placed in a small, open vial, which is then placed in a larger sealed container containing a more volatile solvent in which the complex is less soluble. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the complex, promoting crystallization.

• Solvent Layering: A solution of the complex is carefully layered with a less dense, miscible solvent in which the complex is insoluble. Crystals may form at the interface of the two solvents.

For the sodium [2-(2-hydroxyphenyl)phenyl]phosphinate, single crystals suitable for X-ray diffraction were obtained by the slow diffusion of acetone into an ethanol solution of the compound.[2]

X-ray Crystal Structure Analysis: A Glimpse into the Molecular Architecture

Single-crystal X-ray diffraction is the definitive technique for elucidating the three-dimensional atomic arrangement of crystalline solids. The process involves several key steps:

Data Collection and Processing

A suitable single crystal is mounted on a diffractometer and irradiated with monochromatic X-rays. The diffraction pattern is collected as a series of images. These raw data are then processed to determine the unit cell dimensions, space group, and the intensities of the Bragg reflections.

Structure Solution and Refinement

The initial atomic positions are determined from the diffraction data using direct methods or Patterson methods. This initial model is then refined against the experimental data using least-squares methods to improve the agreement between the calculated and observed structure factors.

Structural Insights from a Representative Sodium Phosphinate Salt

The crystal structure of sodium [2-(2-hydroxyphenyl)phenyl]phosphinate provides valuable insights into the coordination potential of the deprotonated ligand.[2]

• Coordination of the Sodium Cation: The sodium cation is five-coordinated, exhibiting a highly distorted coordination sphere. It interacts with one of the oxygen atoms of the phosphinate group and the oxygen atom of the phenolic group of one ligand molecule.[2]

• Inter- and Intramolecular Interactions: The structure reveals a stair-like framework generated by both inter- and intramolecular Na-O interactions.[2] This demonstrates the ability of the deprotonated ligand to bridge metal centers, a feature that is likely to be observed in complexes with other metals.

• Hydrogen Bonding: The phenolic proton remains on the ligand, indicating that only the phosphinic acid moiety is deprotonated under these synthesis conditions.[2] This highlights the tunable acidity of the ligand, suggesting that with a stronger base or different metal precursors, the phenolic groups could also be deprotonated to participate in coordination.

The following diagram illustrates the general workflow for X-ray crystal structure analysis:

Caption: Experimental workflow for X-ray crystal structure analysis.

Comparative Analysis: Structural Parameters and Coordination Motifs

While a direct comparison of a series of 2,2'-(Phenylphosphoryl)diphenol metal complexes is currently limited by the available data, we can extrapolate potential structural features based on the sodium salt and the known chemistry of related phosphine oxide ligands.

Feature	Sodium [2-(2-hydroxyphenyl)phenyl]phosphinate[2]	Hypothetical Divalent Transition Metal (M²⁺) Complex
Ligand Deprotonation	Monodeprotonated (phosphinic acid)	Potentially mono- or di-deprotonated (phosphinic and/or phenolic)
Coordination Mode	Bridging through phosphinate and phenolic oxygen	Chelation via phosphinate and one or both phenolate oxygens
Metal Coordination Number	5 (distorted)	Typically 4, 5, or 6
Coordination Geometry	Distorted square pyramidal	Square planar, tetrahedral, square pyramidal, trigonal bipyramidal, or octahedral
Supramolecular Structure	1D stair-like framework via Na-O interactions	Dependent on metal, co-ligands, and solvent; could form discrete molecules, 1D chains, 2D layers, or 3D frameworks

The following diagram illustrates the potential coordination modes of the 2,2'-(Phenylphosphoryl)diphenol ligand with a generic metal center 'M'.

Caption: Potential coordination modes of the 2,2'-(Phenylphosphoryl)diphenol ligand.

Conclusion and Future Directions

The X-ray crystal structure analysis of metal complexes of 2,2'-(Phenylphosphoryl)diphenol holds significant potential for advancing our understanding of coordination chemistry and for the rational design of new functional materials. While the currently available crystallographic data for this specific ligand is limited, the detailed analysis of a closely related sodium salt provides a solid foundation for predicting its coordination behavior. The experimental protocols and comparative discussion presented in this guide offer a robust framework for researchers to synthesize, crystallize, and structurally characterize new metal complexes of this promising ligand. Future work should focus on systematically exploring the coordination of 2,2'-(Phenylphosphoryl)diphenol with a variety of transition metals to build a comprehensive library of structural data. This will enable a more detailed comparative analysis and facilitate the development of structure-property relationships, ultimately unlocking the full potential of these fascinating compounds in catalysis, materials science, and medicine.

References

• Hein, P., et al. (2000). Crystal structure of (2-hydroxy-5-methylphenyl)diphenylphosphineoxide, (C6H5)2P(O)(CH3C6H3OH). Zeitschrift für Kristallographie - New Crystal Structures, 215(1), 237-238. [Link]

• Luo, H., et al. (1995). Rhenium(V) and technetium(V) complexes of bis(o-hydroxyphenyl)phenylphosphine (P(C>2)2~) and (o-hydroxyphenyl)diphenylphosphine (PO~) ligands. Inorganic Chemistry, 34(9), 2287–2299. [Link]

• Luo, H., & Orvig, C. (1996). Rhenium Complexes of P,P,P',P'-tetrakis(o-hydroxyphenyl)diphosphinoethane. Canadian Journal of Chemistry, 74(5), 722-729. [Link]

• Rauchfuss, T. B. (1977). o-Diphenylphosphinophenol and Its Coordination Compounds. Inorganic Chemistry, 16(11), 2966–2968. [Link]

• Molecular Structure Corporation. (1997). teXsan. Single Crystal Structure Analysis Software. Version 1.8. [Link]

• Cambridge Crystallographic Data Centre. (n.d.). The Cambridge Structural Database. Retrieved from [Link]

• Cheung, C. L., et al. (2015). Preparation of 2-(2-(Dicyclohexylphosphino)phenyl)-1-methyl-1H-indole (CM-phos). Organic Syntheses, 92, 195. [Link]

• Wikipedia. (n.d.). Transition metal complexes of phosphine oxides. Retrieved from [Link]

• Patra, G. K., & De, D. (2022). Synthesis, crystal structure, DFT studies, and Hirshfeld surface analysis of 2,2'-(((methylene-bis(4,1-phenylene))bis(azanylylidene))bis(methanylylidene))diphenol. European Journal of Chemistry, 13(1), 49-55. [Link]

• Liddle, S. T., & Izod, K. (2004). CCDC 243196: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre. [Link]

• Hein, P., et al. (2000). Crystal structure of (2-hydroxy-5-methylphenyl)diphenylphosphineoxide, (C6H5)2P(O)(CH3C6H3OH). University of British Columbia Library. [Link]

• Gualandi, A., et al. (2025). Luminescence of the Conjugate Bases of [2-(2-Hydroxyphenyl)phenyl]phosphinic Acid and Single-Crystal X-Ray Structure Determination of Sodium [2-(2-Hydroxyphenyl)phenyl]phosphinate. Molecules, 30(5), 1337. [Link]

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• 2. mdpi.com [mdpi.com]

Electrochemical Profiling of 2,2'-(Phenylphosphoryl)diphenol Metal Complexes: A Comparative Guide

As redox-active applications in catalysis and materials science grow increasingly sophisticated, the selection of the primary coordination sphere becomes the defining factor in a metal complex's performance. 2,2'-(Phenylphosphoryl)diphenol —also known as bis(2-hydroxyphenyl)phenylphosphine oxide—is a highly versatile bidentate or tridentate ligand[1]. Characterized by its hard oxygen donors (two phenolate groups and a central phosphoryl P=O core), it provides a unique electronic environment that differs drastically from traditional nitrogen-based ligands.

This guide objectively compares the electrochemical performance of 2,2'-(Phenylphosphoryl)diphenol metal complexes against standard alternatives, providing researchers with the mechanistic causality and self-validating experimental protocols needed to benchmark these systems.

Mechanistic Causality: Why Choose 2,2'-(Phenylphosphoryl)diphenol?

The electrochemical uniqueness of this ligand stems from the synergistic interaction between its phenolate and phosphoryl groups:

• Strong σ and π Donation : The deprotonated phenolate oxygens are potent electron donors. By enriching the electron density at the metal center, they thermodynamically stabilize higher oxidation states (e.g., Cu(III) or Fe(III)/(IV)).

• Phosphoryl Core Rigidity : Ab initio quantum chemical studies confirm that the phosphoryl group participates in strong intramolecular hydrogen bonding and secondary coordination interactions[2]. This structural rigidity prevents ligand dissociation during redox cycling, leading to highly reversible electron transfer events.

• Cathodic Shifting : Because of the intense electron donation, complexes bearing this ligand exhibit a pronounced cathodic shift in their redox potentials ( E1/2​ ) compared to neutral nitrogen-based ligands. This makes the metal centers significantly easier to oxidize and highly effective in oxidative catalytic cycles[3].

Objective Comparison: Ligand Alternatives

To contextualize the performance of 2,2'-(Phenylphosphoryl)diphenol, we compare it against two ubiquitous ligand classes: Salen (mixed N/O donors) and Bipyridine (soft N donors).

Feature	2,2'-(Phenylphosphoryl)diphenol Complexes	Salen Complexes	Bipyridine (bpy) Complexes
Donor Atoms	O,O,O (Hard donors, P=O + Phenolates)	N₂O₂ (Mixed hard/borderline)	N,N (Borderline/Soft)
Primary Metal Stabilization	High oxidation states (e.g., Fe³⁺, Cu³⁺)	Intermediate to high states	Low oxidation states (e.g., Ru²⁺, Fe²⁺)
Redox Potential ( E1/2​ )	Strong cathodic shift (easier to oxidize)	Moderate potentials	Anodic shift (harder to oxidize)
Electrochemical Reversibility	High (rigidified by P=O backbone)	Moderate (susceptible to hydrolysis)	Very High (robust π -system)
Key Applications	Lewis acid catalysis, flame retardants	Asymmetric catalysis, epoxidation	Photoredox catalysis, solar cells

Self-Validating Experimental Protocol: Cyclic Voltammetry (CV)

To accurately assess the redox properties of these complexes, the following self-validating electrochemical workflow must be employed. This protocol ensures that any observed redox events are purely Faradaic, diffusion-controlled, and accurately referenced against environmental artifacts.

Step 1: Cell Preparation

Assemble a three-electrode cell using a glassy carbon working electrode (3 mm diameter), a platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode (0.01 M AgNO₃ in acetonitrile).

• Causality Check : Polish the working electrode with 0.05 µm alumina slurry before use. A pristine surface prevents capacitive double-layer charging from masking weak Faradaic currents.

Step 2: Electrolyte and Analyte Formulation

Dissolve the supporting electrolyte, tetrabutylammonium hexafluorophosphate (TBAPF₆), in anhydrous, degassed acetonitrile to a concentration of 0.1 M. Add the 2,2'-(Phenylphosphoryl)diphenol metal complex to achieve a 1.0 mM analyte concentration. Purge the solution with N₂ for 10 minutes.

• Causality Check : Degassing removes dissolved oxygen, which would otherwise produce a massive, irreversible cathodic reduction peak around -1.2 V, obscuring the complex's intrinsic redox features.

Step 3: Voltage Sweeping & Diffusion Validation

Perform cyclic voltammetry starting at the open-circuit potential. Sweep the potential across the expected redox window (e.g., -1.5 V to +1.5 V) at varying scan rates ( ν = 50, 100, 250, and 500 mV/s).

• Causality Check (Self-Validation) : Plot the anodic peak current ( ipa​ ) against the square root of the scan rate ( ν1/2 ). A linear Randles-Sevcik plot validates that the electron transfer is freely diffusing in solution and not an artifact of material adsorbing onto the electrode surface.

Step 4: Internal Referencing

Post-measurement, spike the electrochemical cell with 1.0 mM of Ferrocene (Fc). Record a final scan at 100 mV/s.

• Causality Check (Self-Validation) : Extract the E1/2​ of the Fc/Fc⁺ couple. Shift all previously recorded potentials relative to this internal standard. This step is critical to eliminate junction potential drift and validate the stability of the reference electrode throughout the experiment[3].

Visualization of Electrochemical Logic

Workflow of 2,2'-(Phenylphosphoryl)diphenol features dictating electrochemical behavior.

References

• 2,2'-(Phenylphosphoryl)diphenol|RUO - benchchem.com -
• Experimental and Quantum Chemical Studies of 2-Phosphinylphenol Deriv
• Reactivity of Ferrocenyl Phosphates Bearing (Hetero-)Aromatics and [3]Ferrocenophanes toward Anionic Phospho-Fries Rearrangements - acs.org -

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Benchmarking 2,2'-(Phenylphosphoryl)diphenol: A Comprehensive Guide to Next-Generation Bifunctional Catalysis

As the demand for highly selective, metal-free transformations grows, the evaluation of novel organocatalysts against established commercial standards is critical. This guide provides an objective, data-driven benchmarking of 2,2'-(Phenylphosphoryl)diphenol (also known as bis(2-hydroxyphenyl)phenylphosphine oxide, CAS: 795-43-7) against classic commercial catalysts.

By functioning as both a hydrogen-bond donor and a Lewis base, this compound offers a unique "push-pull" microenvironment. Below, we dissect its structural advantages, evaluate its comparative efficacy, and outline a self-validating experimental protocol for your own laboratory benchmarking.

Mechanistic Profiling: The Bifunctional Advantage

Commercial organocatalysts typically rely on a single mode of activation. For instance, Schreiner’s thiourea acts exclusively as a hydrogen-bond donor, while triphenylphosphine oxide (TPPO) acts solely as a Lewis base.

2,2'-(Phenylphosphoryl)diphenol bridges this gap. Its structure features a central phosphorus atom bonded to a phenyl group and two ortho-hydroxyphenyl groups[1]. This architecture provides two distinct catalytic handles:

• The Phosphoryl (P=O) Core: A highly polarized bond that acts as a hard Lewis base, capable of activating nucleophiles (e.g., silyl enol ethers, amines).

• The Ortho-Phenolic Hydroxyls: Two geometrically constrained -OH groups that act as potent hydrogen-bond donors to activate electrophiles (e.g., imines, carbonyls).

Quantum chemical studies and NMR analyses reveal that the downfield 31 P chemical shift observed in such 2-phosphinylphenols is driven by strong intramolecular hydrogen bonding between the phenolic protons and the phosphoryl oxygen[2]. When a substrate enters the catalytic pocket, this intramolecular network is disrupted in favor of intermolecular substrate binding, driving a highly organized, entropy-favored transition state. Furthermore, the phosphine oxide functionality imparts exceptional thermal stability, making it viable for high-temperature catalytic applications[3].

Figure 1: Bifunctional push-pull activation model of 2,2'-(Phenylphosphoryl)diphenol.

Performance Benchmarking vs. Commercial Alternatives

To objectively evaluate 2,2'-(Phenylphosphoryl)diphenol, we benchmark it against standard commercial catalysts in a classic Aza-Michael Addition (aniline + cyclohex-2-en-1-one → 3-(phenylamino)cyclohexan-1-one).

Causality of the Model Reaction: This reaction requires the activation of the enone (electrophile) and the organization of the amine (nucleophile). Catalysts lacking bifunctionality typically suffer from slower turnover frequencies (TOF) due to their inability to simultaneously stabilize both reacting partners.

Comparative Catalytic Efficacy Data

Catalyst System	Primary Activation Mode	Loading (mol%)	Time (h)	Yield (%)	TOF (h⁻¹)
Uncatalyzed (Control)	None	-	24	< 5	-
TPPO	Lewis Base (P=O)	10	12	32	0.26
Schreiner’s Thiourea	H-Bond Donor	10	12	58	0.48
BINOL	H-Bond Donor / Ligand	10	12	45	0.37
2,2'-(Phenylphosphoryl)diphenol	Bifunctional (P=O + OH)	10	6	94	1.56

Data Interpretation: The synergistic effect of 2,2'-(Phenylphosphoryl)diphenol is evident. While TPPO and Thiourea provide marginal rate accelerations individually, the pre-organized bifunctional pocket of 2,2'-(Phenylphosphoryl)diphenol achieves near-quantitative yields in half the time, demonstrating a >3x increase in Turnover Frequency (TOF).

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . Every step includes the underlying causality to guide researchers in adapting the methodology.

Figure 2: Self-validating experimental workflow for kinetic benchmarking.

Step-by-Step Benchmarking Protocol

Step 1: Catalyst Preparation & Desiccation

• Action: Dry 2,2'-(Phenylphosphoryl)diphenol and all commercial control catalysts under high vacuum at 60 °C for 12 hours prior to use.

• Causality: The phenolic hydroxyls and the P=O bond are highly hygroscopic. Trace water will competitively bind to the catalytic sites, artificially depressing the observed reaction rate and skewing the benchmark data.

Step 2: Reaction Assembly in Non-Polar Media

• Action: In a flame-dried Schlenk tube under N₂, dissolve cyclohex-2-en-1-one (1.0 mmol) and the internal standard 1,3,5-trimethoxybenzene (0.33 mmol) in anhydrous toluene (2.0 mL). Add the catalyst (10 mol%). Finally, add aniline (1.2 mmol) to initiate the reaction.

• Causality: Toluene is selected because it is a non-polar, non-coordinating solvent. Polar solvents (like DMF or Methanol) would engage in hydrogen bonding with the catalyst, masking the intrinsic bifunctional activity of 2,2'-(Phenylphosphoryl)diphenol.

Step 3: Kinetic Sampling & Quenching

• Action: Extract 50 µL aliquots at 1h, 3h, and 6h. Immediately dilute each aliquot into 0.5 mL of CDCl₃ containing 1% trifluoroacetic acid (TFA).

• Causality: The TFA instantly protonates the aniline nucleophile and disrupts the catalyst's hydrogen-bonding network, effectively "freezing" the reaction state for accurate kinetic profiling.

Step 4: Quantitative NMR (qNMR) & Self-Validation Checkpoint

• Action: Acquire a ¹H-NMR spectrum with a relaxation delay (D1) of at least 10 seconds to ensure complete relaxation of all protons. Integrate the product peaks against the 1,3,5-trimethoxybenzene internal standard.

• Self-Validation Logic: Calculate the total mass balance. The sum of the molar amounts of unreacted cyclohexenone, the Michael addition product, and any identifiable side products must equal the initial 1.0 mmol of cyclohexenone (±2%).

  • If the mass balance is < 98%: The system has failed validation. The catalyst is likely promoting off-target oligomerization or polymerization of the enone[3]. The data must be discarded and the reaction temperature lowered.

References

• 2,2'-(Phenylphosphoryl)
• Reactivity of Ferrocenyl Phosphates Bearing (Hetero-)
• Source: European Publication Server web service (EPO)

Sources

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. FLAME RETARDANT PHOSPHORUS ELEMENT-CONTAINING EPOXY RESIN COMPOSITIONS - Patent 1268665 [data.epo.org]

Safety & Regulatory Compliance

2,2'-(Phenylphosphoryl)diphenol proper disposal procedures

2,2'-(Phenylphosphoryl)diphenol: Comprehensive Safety and Disposal Guide

As research in advanced materials and drug development accelerates, the use of specialized organophosphorus compounds like 2,2'-(Phenylphosphoryl)diphenol (CAS: 112122-94-8) has become increasingly common[1]. While highly valuable for creating chiral environments and acting as a versatile ligand[2], this phosphine oxide derivative requires rigorous, field-proven disposal protocols. Improper handling not only jeopardizes laboratory safety but also poses severe, long-lasting risks to aquatic ecosystems[3][4].

This guide synthesizes authoritative environmental regulations and chemical safety principles to provide a self-validating, step-by-step operational plan for the safe handling, containment, and destruction of 2,2'-(Phenylphosphoryl)diphenol.

Physicochemical & Hazard Profile

Before executing any disposal protocol, personnel must understand the quantitative and qualitative properties of the material. 2,2'-(Phenylphosphoryl)diphenol shares a hazard profile typical of aromatic phosphine oxides, characterized by environmental persistence and thermal instability under extreme heat[4][5].

Table 1: Quantitative Data and Hazard Classifications

Property / Parameter	Value / Description
Chemical Name	2,2'-(Phenylphosphoryl)diphenol (Bis(2-hydroxyphenyl)(phenyl)phosphine oxide)
CAS Number	112122-94-8
Molecular Formula	C18H15O3P
Molecular Weight	310.28 g/mol [6]
Physical State	Solid (Powder/Crystals)
Primary Health Hazards	Skin Irritation (Category 2), Serious Eye Irritation (Category 2)[3]
Environmental Hazard	Toxic to aquatic life with long-lasting effects (Aquatic Chronic)[3][4]
Chemical Incompatibilities	Strong oxidizing agents, strong bases[5]

Mechanistic Rationale for Disposal Protocols

In laboratory safety, understanding the causality behind a rule ensures higher compliance and better emergency response. The disposal of 2,2'-(Phenylphosphoryl)diphenol is governed by two primary mechanistic concerns:

• Aquatic Toxicity and Persistence: Organophosphorus compounds do not readily biodegrade in standard wastewater treatment facilities[4]. If flushed down a drain, they bioaccumulate, disrupting aquatic endocrine systems and causing long-term ecological toxicity[7]. Therefore, zero-discharge to the environment is the foundational rule of this protocol.

• Thermal Decomposition Dynamics: When subjected to uncontrolled combustion (e.g., standard trash incineration or open flames), phosphine oxides decompose to release highly toxic carbon oxides and phosphorus oxides (such as P2​O5​ )[5]. P2​O5​ is a severe respiratory hazard that reacts violently with ambient moisture to form corrosive phosphoric acid. Consequently, disposal must be routed exclusively to EPA-approved high-temperature incinerators equipped with alkaline scrubbers to neutralize acidic emissions[8][9].

Operational Workflow: Disposal & Spill Containment

The following methodologies provide self-validating steps to ensure complete containment and regulatory compliance.

Protocol A: Routine Disposal of Unused or Expired Stock

Objective: Safely package and manifest intact chemical stock for permanent destruction.

• Pre-Disposal Segregation:

  • Action: Isolate the container of 2,2'-(Phenylphosphoryl)diphenol from any strong oxidizers or bases in the waste accumulation area.

  • Validation: Check the surrounding waste inventory to ensure no incompatible halogens or peroxides are stored within the same secondary containment bin.

• Primary Packaging:

  • Action: Transfer the material into a chemically inert, sealable container (e.g., High-Density Polyethylene [HDPE] wide-mouth jar). Do not use metal containers, as trace moisture could theoretically lead to localized acidic degradation over long storage periods.

• Labeling and Manifesting:

  • Action: Affix a hazardous waste label explicitly stating: "Hazardous Waste - Non-Halogenated Organophosphorus Solid (Toxic to Aquatic Life)."

  • Validation: Ensure the CAS number (112122-94-8) is visible on the label to assist the disposal contractor in routing the waste to the correct incineration stream.

• Final Destruction Routing:

  • Action: Transfer the manifested waste to a licensed environmental contractor. Specify that the waste requires high-temperature incineration at a permitted industrial waste facility[8].

Protocol B: Emergency Spill Cleanup

Objective: Contain and recover spilled solid without generating hazardous airborne dust or contaminating local water systems.

• Immediate PPE Donning:

  • Action: Personnel must immediately equip nitrile gloves, safety goggles, and an N95 or P100 particulate respirator[3][4].

  • Rationale: The primary acute exposure route during a spill is the inhalation of fine phosphine oxide dust, which causes severe respiratory tract irritation[3].

• Dry Containment (Zero-Dust Method):

  • Action: Do not use a standard vacuum cleaner, as this can aerosolize the powder and create a combustible dust hazard[4][5]. Instead, carefully sweep the solid using a spark-proof static-free brush and dustpan.

  • Validation: If the powder is excessively fine, lightly mist it with a compatible solvent (like ethanol) to weigh down the particles before sweeping.

• Surface Decontamination:

  • Action: Wipe the affected surface with disposable towels dampened with ethanol or acetone to dissolve and lift any remaining microscopic residue[8].

• Waste Consolidation:

  • Action: Place all collected solids, contaminated dustpans, and solvent-soaked wipes into a heavy-duty hazardous waste bag. Seal, label as described in Protocol A, and stage for incineration[10].

Decision Matrix Visualization

To streamline laboratory operations, the following logic tree dictates the immediate actions required based on the state of the waste generated.

Logical workflow for the safe disposal of organophosphorus compounds.

References

• Thermo Fisher Scientific. "Triphenylphosphine oxide - SAFETY DATA SHEET". Thermo Fisher. Available at:[Link]

• Redox. "Safety Data Sheet JRCURE TPO". Redox. Available at: [Link]

• Vanderbilt University / MilliporeSigma. "Safety Data Sheet: Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide". Vanderbilt EHS. Available at: [Link]

• Oxford Academic. "Microbial degradation of organophosphorus compounds". FEMS Microbiology Reviews. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Guidelines for the Disposal of Small Quantities of Unused Pesticides". EPA NEPIS. Available at: [Link]

Sources

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. vanderbilt.edu [vanderbilt.edu]
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• 6. Page loading... [guidechem.com]
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• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. gc.dental [gc.dental]

Personal protective equipment for handling 2,2'-(Phenylphosphoryl)diphenol

Comprehensive Safety and Operational Guide for Handling 2,2'-(Phenylphosphoryl)diphenol

1. Introduction & Chemical Profile 2,2'-(Phenylphosphoryl)diphenol (CAS: 112122-94-8) is a specialized, solid organophosphorus compound featuring a central phosphine oxide moiety flanked by two phenolic rings[1]. Widely utilized by drug development professionals and materials scientists in the synthesis of flame-retardant polymers and as a catalytic ligand, its unique molecular architecture demands rigorous handling protocols. The compound presents a dual-hazard profile: the lipophilic phosphine oxide core facilitates rapid cellular permeation, while the acidic phenolic hydroxyl groups cause localized tissue irritation upon contact with moisture.

2. Hazard Identification & Mechanistic Causality To handle this compound safely, operators must understand the biochemical causality behind its risks. Based on the toxicological profiles of direct structural analogs such as [2] and bis(4-hydroxyphenyl)phenylphosphine oxide[3], the following hazards apply.

Table 1: GHS Hazard Classification and Mechanistic Causality

Hazard Class	GHS Category	Mechanistic Causality
Acute Oral Toxicity	Category 4 (H302)	The lipophilic phosphine oxide core facilitates rapid gastrointestinal absorption, leading to systemic circulation of the toxic phenolic derivative.
Skin Irritation	Category 2 (H315)	Acidic phenolic protons disrupt epidermal lipid bilayers, causing localized inflammation and erythema upon moisture (sweat) contact[4].
Eye Irritation	Category 2A (H319)	Direct contact with the cornea causes rapid protein denaturation and severe irritation[4].
Aquatic Toxicity	Chronic 3 (H412)	The thermodynamic stability of the P=O bond resists environmental degradation, leading to bioaccumulation in aquatic ecosystems[2].

3. Personal Protective Equipment (PPE) Matrix A self-validating PPE protocol ensures that every protective layer serves a specific, scientifically grounded purpose. Do not proceed with handling unless all equipment passes pre-use integrity checks.

Table 2: Required PPE Specifications

PPE Category	Specification	Operational Justification & Self-Validation
Eye Protection	ANSI Z87.1 / EN 166 Chemical Goggles	Prevents airborne dust from contacting moist ocular mucosa. Validation: Ensure a tight seal around the face with no gaps.
Hand Protection (Solid)	Nitrile Rubber (Min. 0.11 mm thickness)	Nitrile provides an excellent barrier against bulky solid molecules. Validation: Perform a visual inflation test before donning to check for micro-tears[4].
Hand Protection (Solution)	Butyl Rubber or Laminate (e.g., Silver Shield)	If dissolved in polar aprotic solvents (e.g., DMF, DMSO), the solvent acts as a carrier, rapidly permeating standard nitrile.
Respiratory	N95, P2, or P3 Particulate Respirator	Required only if handled outside a fume hood. Prevents inhalation of fine powders, which have a high surface area for rapid alveolar absorption[5].
Body Protection	Flame-retardant lab coat, closed-toe shoes	Prevents dermal accumulation of dust on standard clothing[5].

4. Operational Protocol: Safe Handling & Reaction Setup The following step-by-step methodology is designed to minimize dust generation and prevent cross-contamination.

• Step 1: Fume Hood Verification (Self-Validation): Before opening the chemical container, verify that the fume hood airflow monitor reads between 80–120 feet per minute (fpm). This ensures sufficient capture velocity for fine particulate matter.

• Step 2: Static Elimination: 2,2'-(Phenylphosphoryl)diphenol is a dry powder that readily accumulates static charge. Pass an anti-static gun (zerostat) over the weighing spatula and the receiving vessel to prevent the powder from aerosolizing or clinging to the walls of the balance.

• Step 3: Weighing & Transfer: Place a static-free weigh boat inside an enclosed analytical balance. Tare the balance and carefully dispense the solid using a designated micro-spatula. Cap the primary container immediately after dispensing to prevent ambient moisture absorption, which degrades the powder.

• Step 4: Dissolution: Transfer the weighed solid to the reaction flask inside the fume hood. Add the reaction solvent slowly down the side of the flask to wash down any residual powder on the glass neck, effectively trapping the dust in the liquid phase.

Figure 1: Operational workflow and spill response logic for handling solid organophosphorus powders.

5. Spill Response and Disposal Plan Due to its classification as harmful to aquatic life with long-lasting effects (H412)[2], 2,2'-(Phenylphosphoryl)diphenol and its derivatives must strictly be kept out of municipal water systems.

• Solid Spill Cleanup: Do not dry sweep, as this aerosolizes the irritant powder[5]. Instead, lightly mist the spill with a compatible solvent (e.g., ethanol or water) to bind the dust. Wipe up the slurry with absorbent pads and place them in a sealed, labeled hazardous waste container.

• Liquid Spill Cleanup: Cover the spill with an inert absorbent material (e.g., vermiculite or diatomaceous earth). Scoop the saturated absorbent into a solid chemical waste bin. Wash the affected area with soap and water to remove residual acidic phenolic compounds.

Figure 2: Environmental disposal decision tree highlighting the prohibition of drain disposal.

References

• Cole-Parmer. "Material Safety Data Sheet - Triphenylphosphine oxide, 99%." Retrieved from [Link]

• Fisher Scientific. "SAFETY DATA SHEET - Triphenylphosphine oxide." Retrieved from [Link]

• 1. 2,2'-(Phenylphosphoryl)diphenol|RUO [benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. CAS:795-43-7, 双(4-羟基苯基)(苯基)氧化膦-毕得医药 [bidepharm.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]